Hydroxy-PP

Core Science & Biosynthesis

Unraveling the Molecular Architecture and Immunomodulatory Activity of (E)-4-Hydroxy-3-methyl-but-2-enyl Pyrophosphate (HMB-PP)

A Technical Guide for Researchers and Drug Development Professionals

(E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate (HMB-PP) , a key metabolite in the non-mevalonate pathway of isoprenoid biosynthesis, has emerged as a molecule of significant interest in immunology and drug development.[1] Its potent and specific activation of human Vγ9Vδ2 T cells, a subset of unconventional T lymphocytes, underscores its potential as a therapeutic agent and a tool for dissecting immune surveillance mechanisms.[1][2] This technical guide provides a comprehensive overview of the chemical structure, biological activity, and experimental methodologies associated with HMB-PP.

Chemical Structure and Nomenclature

HMB-PP, also known by its IUPAC name [(E)-4-hydroxy-3-methylbut-2-enoxy]-oxidophosphoryl] phosphate (B84403), possesses a unique molecular architecture that is critical for its biological function.[1] The molecule consists of a five-carbon backbone with a hydroxyl group, a methyl group, and a pyrophosphate moiety.

Identifier	Value
IUPAC Name	[(E)-4-hydroxy-3-methylbut-2-enoxy]-oxidophosphoryl] phosphate
Synonyms	HMB-PP, HDMAPP, (E)-1-hydroxy-2-methyl-but-2-enyl 4-diphosphate
Molecular Formula	C₅H₁₂O₈P₂
Molar Mass	262.09 g/mol
SMILES	CC(=CCOP(=O)(O)OP(=O)(O)O)CO
InChI Key	MDSIZRKJVDMQOQ-GORDUTHDSA-N

A summary of the key chemical identifiers for (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate.

The stereochemistry of the double bond is crucial, with the (E)-isomer being significantly more active than the (Z)-isomer.[3] The pyrophosphate group is indispensable for its activity, and modifications to this moiety can drastically reduce its biological potency.[3]

Figure 1: 2D chemical structure of (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate (HMB-PP).

Signaling Pathway of Vγ9Vδ2 T Cell Activation

HMB-PP is a potent activator of human Vγ9Vδ2 T cells, initiating a powerful immune response.[2] The activation cascade is an "inside-out" signaling process mediated by the butyrophilin family of proteins, particularly Butyrophilin 3A1 (BTN3A1).[4]

The process begins with the internalization of HMB-PP into an antigen-presenting cell (APC) or a target cell.[2] Inside the cell, HMB-PP binds to the intracellular B30.2 domain of BTN3A1.[2][4] This binding event induces a conformational change in BTN3A1, which then interacts with Butyrophilin 2A1 (BTN2A1).[2][5] The resulting BTN3A1/BTN2A1 heterodimer on the cell surface is recognized by the Vγ9Vδ2 T cell receptor (TCR), leading to T cell activation, proliferation, cytokine production (such as IFN-γ and TNF-α), and cytotoxic activity against target cells.[2][3][4]

Figure 2: Signaling pathway of HMB-PP-mediated Vγ9Vδ2 T cell activation.

Quantitative Data on HMB-PP Bioactivity

The potency of HMB-PP is quantified by its half-maximal effective concentration (EC50) for T cell activation and its dissociation constant (Kd) for binding to BTN3A1.

Parameter	Value	Assay	Reference
EC50	0.06 nM	Vγ9Vδ2 T cell activation (CD69/CD25 upregulation)	[2][6]
EC50	~0.50 nM	Vγ9Vδ2 T cell expansion in PBMC	[7]
EC50	6.5 nM	Vγ9Vδ2 T cell killing of target cells	[2]
Kd	0.78 µM - 6.1 µM	Binding to BTN3A1 intracellular domain (ITC)	[8][9]

A summary of key quantitative data for HMB-PP bioactivity.

Experimental Protocols

Chemical Synthesis of (E)-4-Hydroxy-3-methyl-but-2-enyl Pyrophosphate

The chemical synthesis of HMB-PP is a multi-step process that requires careful control of protecting groups and phosphorylation reactions. A general approach involves the following key stages:

• Starting Material: The synthesis typically begins with commercially available 3-methylbut-2-en-1-ol (dimethylallyl alcohol).[10]

• Regioselective Hydroxylation and Protection: The C-4 hydroxyl group is introduced, and both the C-1 and C-4 hydroxyl groups are differentially protected. For instance, the C-1 hydroxyl can be acetylated, and the C-4 hydroxyl can be protected as a tetrahydropyranyl (THP) ether.[10]

• Deprotection and Phosphorylation: The protecting group at the C-1 position is selectively removed, followed by diphosphorylation. This is often achieved by converting the alcohol to a chloride and then reacting with a phosphate salt.[10]

• Final Deprotection: The remaining protecting group at the C-4 position is removed to yield the final product, HMB-PP.[10] Purification is typically performed using chromatography.[10]

Biological Assays for HMB-PP Activity

Vγ9Vδ2 T Cell Expansion and Activation Assay:

• Isolation of PBMCs: Peripheral blood mononuclear cells (PBMCs) are isolated from healthy donor blood using Ficoll-Paque density gradient centrifugation.[2]

• Cell Culture and Stimulation: PBMCs are cultured in a suitable medium (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics.[2] HMB-PP is added at various concentrations (e.g., 50-200 nM) to stimulate the expansion of Vγ9Vδ2 T cells.[5] Recombinant human interleukin-2 (B1167480) (rIL-2) is also added to support T cell proliferation.[2][5]

• Incubation: The cells are cultured for 12-14 days, with fresh medium and rIL-2 added every 2-3 days.[2]

• Flow Cytometry Analysis: The expansion and activation of Vγ9Vδ2 T cells are assessed by flow cytometry using antibodies against T cell markers (e.g., CD3, Vδ2-TCR) and activation markers (e.g., CD69, CD25).[2][11]

Cytokine Production Assay:

• Co-culture Setup: Expanded Vγ9Vδ2 T cells are co-cultured with target cells (e.g., tumor cell lines) in the presence of HMB-PP.[2]

• Incubation: The co-culture is incubated for a specified period (e.g., 18-24 hours).[2]

• Supernatant Collection: The cell culture supernatant is collected.

• Cytokine Measurement: The concentration of cytokines such as IFN-γ and TNF-α in the supernatant is measured using ELISA or a cytometric bead array (CBA).[5]

References

• 1. (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Structure-activity relationships of butyrophilin 3 ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Frontiers | Vγ9Vδ2 T cells expanded with vitamin C combined with HMBPP in vitro inhibit intracellular Mycobacterium tuberculosis growth [frontiersin.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A power law function describes the time- and dose-dependency of Vγ9Vδ2 T cell activation by phosphoantigens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Evaluation of (E)-4-Hydroxy-3-methyl-but-2-enyl Diphosphate Analogs as Competitive Partial Agonists of Butyrophilin 3A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. γ9δ2 T cells detect mevalonate diphosphate via BTN3A3 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of (2E)-4-hydroxy-3-methylbut-2-enyl diphosphate, a key intermediate in the biosynthesis of isoprenoids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to Hydroxy-PP and its Role in Cytoplasmic Tyrosine Kinase Fyn Signaling

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Hydroxy-PP, a potent inhibitor of the cytoplasmic tyrosine kinase Fyn. Fyn, a member of the Src family of kinases (SFKs), is a critical mediator in a multitude of cellular signaling pathways, influencing processes ranging from cell growth and differentiation to synaptic plasticity and immune responses.[1] Dysregulation of Fyn signaling has been implicated in various pathologies, including cancer and neurodegenerative diseases. This document details the biochemical properties of Hydroxy-PP, its inhibitory action on Fyn, and the broader context of the Fyn signaling network. Furthermore, it offers detailed experimental protocols for studying the effects of Hydroxy-PP on Fyn kinase activity and downstream signaling events, alongside visualizations of these pathways and workflows to facilitate a deeper understanding for research and drug development applications.

Introduction to Fyn Kinase

Fyn is a 59 kDa non-receptor tyrosine kinase belonging to the Src family.[1] Like other SFKs, its activity is tightly regulated by phosphorylation. Phosphorylation at Tyr416 in the activation loop enhances its catalytic activity, while phosphorylation at the C-terminal Tyr530 by C-terminal Src kinase (Csk) maintains it in an inactive conformation.[1] Fyn plays a pivotal role in diverse signaling cascades initiated by growth factor receptors, antigen receptors, and integrins. Its downstream effects are mediated through the phosphorylation of a wide array of substrates, thereby influencing cell proliferation, migration, and survival.[2]

Fyn Signaling Pathways

Fyn is a key transducer in multiple signaling networks. Upon activation, it can phosphorylate various downstream targets, leading to the activation of pathways such as the Ras-MAPK cascade, which is crucial for cell proliferation, and the PI3K/Akt pathway, a central regulator of cell survival and metabolism.

A simplified diagram of the Fyn signaling pathway.

Hydroxy-PP: A Potent Fyn Inhibitor

Hydroxy-PP is a pyrazolo[3,4-d]pyrimidine-based compound that has been identified as a potent inhibitor of Fyn kinase.

Chemical Properties of Hydroxy-PP

• Chemical Name: 4-Amino-1-tert-butyl-3-(2-hydroxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine[3][4]

• CAS Number: 1027572-46-8[3][4]

• Molecular Formula: C₁₅H₁₇N₅O[3][4]

• Molecular Weight: 283.33 g/mol [3][4]

• Appearance: Off-white to white solid[3]

• Solubility: Slightly soluble in DMSO and methanol[3]

Quantitative Data on Inhibitory Activity

The inhibitory potency of Hydroxy-PP against Fyn has been determined through in vitro kinase assays. While a comprehensive selectivity profile across a wide range of kinases is not publicly available, its potent activity against Fyn is established. For context, the IC₅₀ values of related pyrazolopyrimidine compounds, PP1 and PP2, against various Src family kinases are also presented.

Kinase	Hydroxy-PP IC₅₀ (nM)	PP1 IC₅₀ (nM)	PP2 IC₅₀ (nM)
Fyn	5	6[5]	5[5]
Lck	Data not available	5[5]	4[5]
Hck	Data not available	20[6]	5[6]
Src	Data not available	170[6]	Data not available
CBR1	780	Data not available	Data not available

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the role of Hydroxy-PP in Fyn signaling.

Synthesis of Hydroxy-PP

The synthesis of 4-Amino-1-tert-butyl-3-(2-hydroxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine can be achieved through a multi-step process involving the formation of the pyrazolo[3,4-d]pyrimidine core, followed by the introduction of the tert-butyl and hydroxyphenyl groups.[3] A generalized synthetic workflow is outlined below.

Generalized workflow for the synthesis of Hydroxy-PP.

A typical synthetic route involves the reaction of pyrazolo[3,4-d]pyrimidine precursors with tert-butyl halides in an anhydrous solvent like acetonitrile (B52724) at reflux.[3] The subsequent introduction of the 2-hydroxyphenyl group can be achieved via coupling with a substituted benzoyl chloride in a dry solvent such as benzene.[3] Purification is typically performed by recrystallization.[3]

In Vitro Fyn Kinase Assay

This protocol describes a method to determine the in vitro inhibitory activity of Hydroxy-PP against Fyn kinase. A common method is a luminescence-based assay that quantifies ATP consumption.

Materials:

• Recombinant human Fyn kinase

• Kinase substrate (e.g., Poly(Glu, Tyr) 4:1)

• Hydroxy-PP (dissolved in DMSO)

• ATP

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 96-well plates

• Plate-reading luminometer

Procedure:

• Prepare serial dilutions of Hydroxy-PP in kinase buffer. Ensure the final DMSO concentration in the assay is ≤1%.

• In a 96-well plate, add 5 µL of the diluted Hydroxy-PP or DMSO (vehicle control) to the appropriate wells.

• Add 10 µL of a solution containing Fyn kinase and the substrate peptide in kinase buffer to each well.

• Initiate the kinase reaction by adding 10 µL of ATP solution to each well.

• Incubate the plate at 30°C for a predetermined time (e.g., 45-60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions. This typically involves adding an ADP-Glo™ reagent to deplete unused ATP, followed by a kinase detection reagent to convert ADP to ATP and generate a luminescent signal.

• Measure luminescence using a plate-reading luminometer. The signal is proportional to the amount of ADP formed and thus to the kinase activity.

• Calculate the IC₅₀ value of Hydroxy-PP by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Cellular Assay: Western Blotting for Fyn Activation

This protocol describes how to assess the effect of Hydroxy-PP on Fyn activation in a cellular context by measuring the phosphorylation of Fyn at its activating tyrosine residue (Tyr416).

Materials:

• Cell line of interest (e.g., a cell line where Fyn is known to be active or can be stimulated)

• Cell culture medium and supplements

• Hydroxy-PP (dissolved in DMSO)

• Stimulating agent (if required, e.g., a growth factor)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-Fyn (Tyr416) and anti-total Fyn

• HRP-conjugated secondary antibody

• SDS-PAGE equipment and reagents

• Western blotting equipment and reagents

• Chemiluminescent substrate

• Imaging system (e.g., CCD camera or X-ray film)

Procedure:

• Cell Treatment: Plate cells and grow to the desired confluency. Treat the cells with various concentrations of Hydroxy-PP or DMSO (vehicle control) for a specified time. If applicable, stimulate the cells with an appropriate agonist for a short period before harvesting.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with ice-cold lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Normalize the protein concentrations and prepare samples with Laemmli buffer. Separate the proteins by SDS-PAGE.

• Western Blotting: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST) for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody against phospho-Fyn (Tyr416) overnight at 4°C. The following day, wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After washing, apply the chemiluminescent substrate and detect the signal using an imaging system.

• Stripping and Reprobing: To normalize for protein loading, the membrane can be stripped and reprobed with an antibody against total Fyn.

• Analysis: Quantify the band intensities to determine the relative levels of phosphorylated Fyn in response to Hydroxy-PP treatment.

Workflow for Western Blotting analysis of Fyn phosphorylation.

Immunoprecipitation of Fyn

Immunoprecipitation can be used to isolate Fyn from cell lysates to study its activity or its interaction with other proteins in the presence of Hydroxy-PP.

Materials:

• Cell lysates prepared as for Western blotting

• Anti-Fyn antibody for immunoprecipitation

• Protein A/G agarose (B213101) or magnetic beads

• Wash buffer (e.g., lysis buffer with lower detergent concentration)

• Elution buffer (e.g., Laemmli buffer)

Procedure:

• Pre-clearing Lysates: Incubate the cell lysates with protein A/G beads for 30-60 minutes at 4°C to reduce non-specific binding.

• Immunoprecipitation: Centrifuge to pellet the beads and transfer the supernatant to a new tube. Add the anti-Fyn antibody and incubate for 2-4 hours or overnight at 4°C with gentle rotation.

• Capture Immune Complexes: Add fresh protein A/G beads and incubate for another 1-2 hours at 4°C.

• Washing: Pellet the beads by centrifugation and wash them several times with wash buffer to remove non-specifically bound proteins.

• Elution: Elute the immunoprecipitated Fyn by resuspending the beads in Laemmli buffer and boiling for 5-10 minutes.

• Analysis: The eluted proteins can then be analyzed by Western blotting to detect Fyn itself or interacting partners, or used in an in vitro kinase assay to measure the activity of the immunoprecipitated Fyn.

Conclusion

Hydroxy-PP is a valuable research tool for investigating the physiological and pathological roles of Fyn kinase. Its high potency makes it suitable for in vitro and potentially cellular studies aimed at dissecting Fyn-mediated signaling pathways. The experimental protocols provided in this guide offer a framework for researchers to explore the effects of Hydroxy-PP on Fyn activity and its downstream consequences. Further characterization of its kinase selectivity profile will be beneficial for a more precise interpretation of its biological effects. This guide serves as a foundational resource for scientists and drug development professionals interested in targeting Fyn kinase for therapeutic intervention.

References

• 1. Fyn Antibody | Cell Signaling Technology [cellsignal.com]
• 2. FYN: emerging biological roles and potential therapeutic targets in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Amino-1-tert-butyl-3-(2-hydroxyphenyl)-1H-pyrazolo[3,4-d]pyrimidine | 1027572-46-8 | Benchchem [benchchem.com]
• 4. echemi.com [echemi.com]
• 5. selleckchem.com [selleckchem.com]
• 6. scbt.com [scbt.com]

Section 1: Hydroxy-PP-Me - A Selective Carbonyl Reductase 1 (CBR1) Inhibitor

An in-depth analysis of the scientific literature reveals that the term "Hydroxy-PP compound" does not refer to a single, specific molecule. Instead, it encompasses a variety of chemical entities where "Hydroxy" and "PP" appear in the name or description, representing different classes of compounds, polymers, and materials. This guide provides a detailed overview of the most relevant interpretations of "Hydroxy-PP compound" based on available scientific data, tailored for researchers, scientists, and drug development professionals.

Hydroxy-PP-Me is a selective inhibitor of Carbonyl Reductase 1 (CBR1), an enzyme implicated in the metabolism of various xenobiotics and endogenous compounds, including anticancer drugs. Its ability to modulate CBR1 activity makes it a compound of interest in cancer research, particularly in overcoming drug resistance.

Quantitative Data

Parameter	Value	Cell Line/Model	Reference
IC50 for CBR1	759 nM	-
Apoptosis Inhibition	Effective at 6.3-25 μM	A549 cells
Enhancement of Daunorubicin Cytotoxicity	Effective at 1-8 μM (24 h)	A549 cells
Enhancement of As2O3-induced Apoptosis	20 μM (48 h)	U937, K562, HL-60, NB4 cells
In Vivo Tumor Growth Inhibition (with As2O3)	30 mg/kg (i.p., every 3 days for 18 days)	Nude mouse model with U937 xenograft

Experimental Protocols

In Vitro Cell Viability Assay:

• Seed A549 cells in a 96-well plate.

• Treat cells with varying concentrations of Hydroxy-PP-Me (e.g., 1-8 μM) in the presence or absence of a fixed concentration of Daunorubicin.

• Incubate for 24 hours.

• Assess cell viability using a standard method such as the MTT assay.

Apoptosis Assay:

• Culture human myeloid leukemia cell lines (U937, K562, HL-60, NB4) in appropriate media.

• Treat cells with 20 μM Hydroxy-PP-Me in combination with As₂O₃ for 48 hours.

• Harvest cells and stain with Annexin V and Propidium Iodide (PI).

• Analyze the percentage of apoptotic cells using flow cytometry.

In Vivo Xenograft Model:

• Inject U937 cells subcutaneously into nude mice.

• Once tumors are established, randomize mice into treatment groups.

• Administer Hydroxy-PP-Me (30 mg/kg) via intraperitoneal injection every 3 days, in combination with As₂O₃.

• Monitor tumor volume and body weight for the duration of the study (e.g., 18 days).

• At the end of the study, excise tumors for further analysis (e.g., western blot for apoptotic markers).

Signaling Pathway

Hydroxy-PP-Me enhances As₂O₃-induced apoptosis by increasing the production of Reactive Oxygen Species (ROS) through the activation of NADPH oxidase. This leads to downstream activation of apoptotic pathways.

Caption: Signaling pathway of Hydroxy-PP-Me in enhancing As₂O₃-induced apoptosis.

Section 2: Hydroxy-Functionalized Polypropylene (B1209903)

Hydroxy-functionalized polypropylene is a modified polymer created by introducing hydroxyl (-OH) groups onto the polypropylene backbone. This functionalization alters the polymer's properties, such as its surface energy and reactivity, opening up possibilities for new applications, including as a drug delivery system.

Synthesis

A common method for synthesizing hydroxy-functionalized polypropylene involves the post-functionalization of aliphatic polyketones. The Paal-Knorr reaction can be employed to introduce functionalities which can then be used to attach other molecules.[1]

Experimental Protocol: Paal-Knorr Reaction for Polyketone Functionalization

• Dissolve the polyketone polymer in a suitable solvent.

• Add the desired functionalizing agent (e.g., sodium taurinate or potassium sulfanilate).[1]

• Heat the reaction mixture under reflux for a specified period.

• Cool the reaction mixture and precipitate the functionalized polymer by adding a non-solvent.

• Filter, wash, and dry the resulting hydroxy-functionalized polypropylene.

• Characterize the product using techniques such as FT-IR, DSC, TGA, and SEM.[1]

Logical Relationship Diagram

Caption: Synthesis and application workflow of hydroxy-functionalized polypropylene.

Section 3: Poly-l-hydroxyproline (PHyp)

Poly-l-hydroxyproline is a polypeptide that serves as a model for understanding the structure and function of collagen and other proteins with a polyproline II (PPII) helix. Recent advances have focused on the direct, protection-free synthesis of high molecular weight PHyp.

Synthesis

A novel method for synthesizing both linear and branched poly-l-hydroxyproline involves the ring-opening polymerization (ROP) of unprotected Hydroxyproline N-Carboxyanhydride (Hyp-NCA).[2]

Quantitative Data

Parameter	Value	Condition	Reference
Molecular Weight (Mn) of linear PHyp	Up to 11.0 kDa	Water-assisted ultrafast polymerization	[2]

Experimental Protocol: ROP of Hyp-NCA in DMSO

• In a glove box at room temperature, dissolve Hyp-NCA (157 mg, 1.0 mmol, 100 equiv) in DMSO (500 μL).

• Add N,N'-Diisopropylethylamine (DIPEA) as a base (20 μL of 0.5 M solution in dimethylformamide, 10 μmol, 1.0 equiv) to the clear solution under stirring.

• Observe gas bubbling after an induction period. The reaction proceeds without precipitation.[2]

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of branched poly-l-hydroxyproline.

Section 4: Pomegranate-Stabilized Iron-Doped Hydroxyapatite (B223615) (PP-FeHA)

PP-FeHA is a nanocomposite material where iron-doped hydroxyapatite (FeHA) nanoparticles are stabilized by phytochemicals from pomegranate leaf extracts. This "green synthesis" approach enhances the material's properties for potential applications in areas like nucleic acid delivery.

Quantitative Data

Material	Surface Area (m²/g)	Organic Content (wt.%)	Reference
Hydroxyapatite (HA)	97.18	-	[3]
Iron-doped HA (FeHA)	102.65	-	[3]
Pomegranate-stabilized FeHA (PP-FeHA)	235.75	6.4	[3]

Experimental Protocol: Synthesis of PP-FeHA

A detailed protocol for the synthesis of PP-FeHA was not provided in the search results. However, it is described as a functionalization of FeHA nanoparticles with phytochemicals extracted from pomegranate leaves.[3]

Conceptual Diagram of PP-FeHA Structure

Caption: Conceptual structure of Pomegranate-stabilized Fe-doped Hydroxyapatite.

References

• 1. researchgate.net [researchgate.net]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. Pomegranate and Cherry Leaf Extracts as Stabilizers of Magnetic Hydroxyapatite Nanocarriers for Nucleic Acid Delivery | MDPI [mdpi.com]

In Vitro Anticancer Efficacy of Hydroxyphenyl-Containing Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the in vitro anticancer activities of two hydroxyphenyl-containing compounds: N-(4-hydroxyphenyl)retinamide (Fenretinide or 4-HPR) and Hydroxy-PP-Me. While the initial query "Hydroxy-PP" was ambiguous, our research identified these two distinct compounds with documented efficacy in various cancer cell lines. Fenretinide (B1684555), a synthetic retinoid, has been extensively studied and demonstrates broad-spectrum anticancer effects. Hydroxy-PP-Me is a selective inhibitor of Carbonyl Reductase 1 (CBR1) that enhances the cytotoxicity of conventional chemotherapeutic agents. This guide summarizes key quantitative data, details experimental methodologies, and visualizes relevant biological pathways to support further research and drug development efforts in oncology.

Data Presentation: Quantitative Analysis of In Vitro Efficacy

The following tables summarize the half-maximal inhibitory concentration (IC50) values and other quantitative measures of the anticancer effects of Fenretinide (4-HPR) and Hydroxy-PP-Me in various cancer cell lines.

Table 1: IC50 Values of Fenretinide (4-HPR) in Human Cancer Cell Lines

Cancer Type	Cell Line	IC50 (µM)	Reference(s)
Rhabdoid Tumor	MON	Not specified	[1]
Glioma	Various	0.4 - 6.9	[1]
Breast Cancer	Various	0.4 - 23.0	[1]
Melanoma	10 cell lines	5 - 28	[2]
Ovarian Cancer	A2780	1	[3]
Ovarian Cancer	IGROV-I	~10	[3]
Ovarian Cancer	SW626	~10	[3]
Ovarian Cancer	OVCA432	~10	[3]
Acute Myeloid Leukemia	NB-4	1, 2.5, 5, 7.5	[4]

Note: IC50 values can vary depending on the assay conditions and duration of exposure.

Table 2: Effects of Fenretinide (4-HPR) on Apoptosis and Cell Cycle

Cell Line	Concentration (µM)	Observation	Reference(s)
MON (Rhabdoid)	Not specified	Induces cell cycle arrest and apoptosis, down-modulates Cyclin D1.	[1]
Melanoma cells	5 - 45	Induces apoptosis.	[2]
Hematopoietic cell lines	0.3 - 10	Induces dose-dependent growth inhibition and apoptosis.
Medulloblastoma (DAOY)	5 - 10	S-phase blockage.	[5]
Medulloblastoma (ONS-76)	5 - 10	Increased apoptosis.	[5]
Glioma cell lines	1 - 100	Dose- and time-dependent induction of apoptosis via the caspase pathway.	[6]
Ovarian Cancer (A2780)	1	Induction of apoptosis.	[3]
Acute Myeloid Leukemia (NB-4)	1 - 7.5	Induces apoptosis and an increase in the S-phase population.	[4]

Table 3: In Vitro Activity of Hydroxy-PP-Me

Target Enzyme	IC50 (nM)	Cell Line(s)	Effect	Reference(s)
CBR1	759	A549 (Lung), U937, K562, HL-60, NB4 (Leukemia)	Enhances cytotoxic and apoptotic effects of Daunorubicin and As2O3; enhances ROS production.

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below. These protocols are generalized and may require optimization for specific cell lines and experimental conditions.

Cell Viability Assessment: MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals, which are then solubilized. The absorbance of the colored solution is proportional to the number of viable cells.[7]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.

• Compound Treatment: Treat cells with various concentrations of the test compound and incubate for the desired period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of detergent reagent (e.g., DMSO, acidified isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Leave the plate at room temperature in the dark for 2 hours and then measure the absorbance at 570 nm using a microplate reader.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane and is bound by fluorescently labeled Annexin V. Propidium iodide (PI), a fluorescent DNA intercalator, is excluded by viable and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.[1]

Protocol:

• Cell Treatment: Treat cells with the test compound for the desired time to induce apoptosis.

• Cell Harvesting: Harvest both adherent and floating cells. Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of approximately 1 x 10^6 cells/mL.[8]

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 1-2 µL of PI (100 µg/mL working solution).[9]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[9]

• Flow Cytometry Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze the samples by flow cytometry as soon as possible.[9] Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Cell Cycle Analysis: Propidium Iodide (PI) Staining

Principle: The distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) can be determined by measuring the cellular DNA content. PI stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the amount of DNA. Flow cytometry is used to measure the fluorescence of a population of PI-stained cells.[2][10]

Protocol:

• Cell Treatment and Harvesting: Treat cells with the test compound, harvest, and wash with PBS.

• Fixation: Resuspend the cell pellet (1-10 x 10^6 cells) in 0.5 mL of cold PBS and add it dropwise to 4.5 mL of ice-cold 70% ethanol (B145695) while vortexing gently. Fix for at least 2 hours at 4°C.[10]

• Washing: Centrifuge the fixed cells and wash the pellet with PBS.

• Staining: Resuspend the cell pellet in 1 mL of PI staining solution containing RNase A (to prevent staining of RNA).[10]

• Incubation: Incubate for 15-30 minutes at room temperature or 37°C.[10]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer to determine the percentage of cells in each phase of the cell cycle based on DNA content.

Western Blotting for Apoptosis-Related Proteins

Principle: Western blotting is used to detect specific proteins in a sample. This technique can be used to assess the levels of key apoptosis-regulating proteins, such as caspases (e.g., cleaved caspase-3, -9) and PARP (cleaved PARP), to confirm the induction of apoptosis.[11][12]

Protocol:

• Protein Extraction: Lyse treated and control cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[11]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[11]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., cleaved caspase-3, PARP, β-actin as a loading control) overnight at 4°C.[11]

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using a digital imaging system or X-ray film.[11]

Mandatory Visualization: Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, visualize key signaling pathways and experimental workflows discussed in this guide.

Caption: Fenretinide-induced apoptosis signaling cascade.

Caption: Synergistic mechanism of Hydroxy-PP-Me.

Caption: Workflow for apoptosis detection assay.

Conclusion

The in vitro data presented in this guide highlight the potential of Fenretinide (4-HPR) and Hydroxy-PP-Me as anticancer agents. Fenretinide demonstrates broad efficacy across a range of cancer cell lines, inducing cell cycle arrest and apoptosis through multiple signaling pathways. Hydroxy-PP-Me, while less extensively studied as a standalone agent, shows promise in enhancing the effectiveness of existing chemotherapies. The detailed experimental protocols and visual workflows provided herein are intended to facilitate further investigation into the mechanisms of action and therapeutic potential of these and similar hydroxyphenyl-containing compounds. Future research should focus on elucidating the precise molecular targets and exploring combination therapies to maximize their anticancer effects.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Flow cytometry with PI staining | Abcam [abcam.com]
• 3. Induction of apoptosis by fenretinide (4HPR) in human ovarian carcinoma cells and its association with retinoic acid receptor expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flow Cytometric Analysis of 4-HPR-induced Apoptosis and Cell Cycle Arrest in Acute Myelocytic Leukemia Cell Line (NB-4) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fenretinide Activates Caspases and Induces Apoptosis in Gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 8. bosterbio.com [bosterbio.com]
• 9. kumc.edu [kumc.edu]
• 10. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 11. benchchem.com [benchchem.com]
• 12. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]

A Foundational Analysis of (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate and 2-C-methyl-D-erythritol 2,4-cyclodiphosphate

Abstract

This technical guide provides an in-depth comparison of two critical intermediates in the non-mevalonate (MEP) pathway of isoprenoid biosynthesis: (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate (HMBPP) and its direct precursor, 2-C-methyl-D-erythritol 2,4-cyclodiphosphate (MEcDP). While both are essential metabolites in most bacteria, parasites, and plants, they possess fundamentally different chemical structures, biological functions, and signaling roles. HMBPP is a linear, highly potent phosphoantigen that activates the human Vγ9Vδ2 T cell response, making it a key molecule in anti-infective and anti-tumor immunity. In contrast, MEcDP is a cyclic diphosphate (B83284) that, beyond its role as a biosynthetic intermediate, functions as a stress-response signal in bacteria and plants. This document details their distinct chemical properties, biosynthetic relationship, functional divergence, and the experimental protocols used for their analysis.

Core Foundational Differences: HMBPP vs. MEcDP

The primary distinction lies in their structure and resulting biological activity. MEcDP is a cyclic intermediate which undergoes a complex reductive ring-opening to form the linear, acyclic HMBPP. This structural transformation, catalyzed by the enzyme HMB-PP synthase (IspG), is the source of their profound functional divergence.

Chemical and Physical Properties

The addition of a single oxygen atom and the cyclic structure of MEcDP account for the difference in molar mass. The defining structural difference is the cyclic diphosphate ring in MEcDP versus the linear pyrophosphate chain and C2-C3 double bond in HMBPP.

Property	HMBPP ("Hydroxy-PP-Me")	MEcDP	Reference(s)
Systematic Name	(E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate	2-C-methyl-D-erythritol 2,4-cyclodiphosphate	[1][2]
Chemical Formula	C₅H₁₂O₈P₂	C₅H₁₂O₉P₂	[1][3]
Molar Mass	262.091 g/mol	278.09 g/mol	[1][2]
Structure	Acyclic, linear pyrophosphate	Cyclic diphosphate	[1][3]
Key Features	Hydroxyl group, methyl group, C=C double bond	Cyclic phosphodiester ring	[1][2]

Biological Roles and Bioactivity

The most significant foundational difference is their role in cell signaling. HMBPP is one of the most potent known activators of human Vγ9Vδ2 T cells, a subset of γδ T cells that bridge innate and adaptive immunity.[1][4] MEcDP does not share this activity; instead, it functions as an intracellular signal of metabolic or oxidative stress.[5]

Biological Function	HMBPP ("Hydroxy-PP-Me")	MEcDP	Reference(s)
Primary Role	Biosynthetic intermediate; Immuno-stimulatory signal	Biosynthetic intermediate; Stress signal	[1][6][7]
Signaling Pathway	Vγ9Vδ2 T cell activation via Butyrophilin 3A1 (BTN3A1)	Retrograde signaling (plastid-to-nucleus in plants); Bacterial stress response	[1][5][8]
Potency	Vγ9Vδ2 T cell activation at sub-nanomolar concentrations (~0.1 nM)	No direct T cell activation; accumulates to high concentrations (mM) under stress	[1][9]
Therapeutic Relevance	Target for anti-infective drugs; Adjuvant for immunotherapy	Potential target for antimicrobials	[10][11]

Biosynthesis and Signaling Pathways

HMBPP and MEcDP are sequential intermediates in the MEP pathway, which is essential for the survival of many pathogens but absent in humans, making it an excellent target for antimicrobial drug development.[10][12]

Biosynthesis: The IspG-Catalyzed Conversion

MEcDP is converted into HMBPP by the enzyme HMB-PP synthase (IspG, also known as GcpE).[1][7] This is a critical step involving the reductive opening of the cyclic diphosphate ring. The IspG enzyme contains an oxygen-sensitive [4Fe-4S] iron-sulfur cluster that is essential for catalysis.[7][13] HMBPP is subsequently converted into a ~5:1 mixture of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP) by the final enzyme in the pathway, HMB-PP reductase (IspH or LytB).[10][13][14]

Fig 1. Biosynthesis of HMBPP from MEcDP in the MEP Pathway.

HMBPP-Mediated Immune Signaling

HMBPP produced by intracellular pathogens is a potent "phosphoantigen". It activates Vγ9Vδ2 T cells through an "inside-out" mechanism that requires the butyrophilin protein BTN3A1.[1][8] HMBPP binds to the intracellular B30.2 domain of BTN3A1, inducing a conformational change that is transmitted to the extracellular domain.[1] This change is then recognized by the Vγ9Vδ2 T cell receptor, triggering a powerful immune response that includes cytotoxicity and cytokine production.[4][15]

Fig 2. HMBPP signaling pathway for Vγ9Vδ2 T cell activation.

Experimental Protocols

The analysis of HMBPP and MEcDP requires specialized techniques due to their polar, phosphorylated nature and low intracellular concentrations.

Quantification by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the gold standard for the sensitive and specific quantification of MEP pathway intermediates from biological extracts.

• Sample Preparation: Cells or tissues are flash-frozen in liquid nitrogen to quench metabolism. Metabolites are extracted using a cold solvent mixture, typically an acetonitrile/methanol/water solution, often with a formic acid modifier.

• Chromatography: Due to the high polarity of the analytes, Hydrophilic Interaction Liquid Chromatography (HILIC) is often employed. An alternative is reverse-phase chromatography using an ion-pairing agent.[16]

• Mass Spectrometry: Detection is performed using a triple quadrupole or high-resolution mass spectrometer (e.g., TOF, Orbitrap) in negative ion mode.[17][18] Quantification is achieved by multiple reaction monitoring (MRM) for triple quadrupole instruments or by extracting the accurate mass for high-resolution instruments, using stable isotope-labeled internal standards for absolute quantification.

Structural and Enzymatic Analysis by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is invaluable for structural elucidation and for monitoring enzymatic reactions in real-time without the need for labels.

• Enzymatic Assay Monitoring: The conversion of MEcDP to HMBPP by the IspG enzyme can be monitored directly in an NMR tube. The reaction is initiated by adding the enzyme to a solution of the substrate.

• Detection: ¹H-NMR and ³¹P-NMR are most common. The methyl group protons of MEcDP and HMBPP have distinct, well-resolved chemical shifts, allowing for clear differentiation and quantification of the substrate and product over time.[9][14]

Fig 3. General experimental workflow for HMBPP and MEcDP analysis.

Vγ9Vδ2 T Cell Activation Assay

This bioassay is specific for determining the functional activity of HMBPP or compounds designed to mimic it.

• Cell Culture: Human peripheral blood mononuclear cells (PBMCs), which contain Vγ9Vδ2 T cells, are cultured.

• Stimulation: Cells are incubated with varying concentrations of the test compound (e.g., HMBPP). A positive control (e.g., Zoledronate) and negative control are included.

• Readout: Activation is measured after a set incubation period (e.g., 24-48 hours).

  • Flow Cytometry: Cells are stained with fluorescently-labeled antibodies against surface markers of activation, such as CD69 or CD25, and analyzed.[19]

  • ELISA: The supernatant from the cell culture is collected, and the concentration of secreted cytokines, such as Interferon-gamma (IFN-γ), is quantified.[20]

Conclusion

The foundational differences between HMBPP and MEcDP are a clear example of how a single enzymatic step—the conversion of a cyclic to a linear molecule—can create a profound shift in biological function. While MEcDP serves as a crucial biosynthetic intermediate and a barometer of cellular stress, its product, HMBPP, evolves into a powerful signaling molecule capable of mobilizing a potent arm of the human immune system. Understanding these differences is paramount for researchers in drug development, offering distinct targets and strategies: IspG as a target to block the production of essential isoprenoids in pathogens, and HMBPP as a template for designing novel immunotherapies that harness the power of Vγ9Vδ2 T cells.

References

• 1. (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate - Wikipedia [en.wikipedia.org]
• 2. 2-C-Methyl-D-erythritol-2,4-cyclopyrophosphate - Wikipedia [en.wikipedia.org]
• 3. P. aeruginosa Metabolome Database: 2-C-Methyl-D-erythritol 2,4-cyclodiphosphate (PAMDB003502) [pseudomonas.umaryland.edu]
• 4. Frontiers | Role of Vγ9vδ2 T lymphocytes in infectious diseases [frontiersin.org]
• 5. The methylerythritol phosphate pathway as an oxidative stress sense and response system - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methylerythritol 4-phosphate (MEP) pathway metabolic regulation - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 7. Methylerythritol Phosphate Pathway of Isoprenoid Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. HMBPP analog prodrugs bypass energy-dependent uptake to promote efficient BTN3A1-mediated malignant cell lysis by Vγ9Vδ2 T lymphocyte effectors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Methylerythritol cyclodiphosphate (MEcPP) in deoxyxylulose phosphate pathway: synthesis from an epoxide and mechanismsw - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. researchgate.net [researchgate.net]
• 12. The Reductive Dehydroxylation Catalyzed by IspH, a Source of Inspiration for the Development of Novel Anti-Infectives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Microbial (E)-4-hydroxy-3-methylbut-2-enyl pyrophosphate reductase (IspH) and its biotechnological potential: A mini review [frontiersin.org]
• 14. pnas.org [pnas.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. journals.asm.org [journals.asm.org]
• 18. Metabolite Profiling of Plastidial Deoxyxylulose-5-Phosphate Pathway Intermediates by Liquid Chromatography and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. mdpi.com [mdpi.com]

Understanding the Selectivity of Hydroxy-PP for CBR1: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biochemical and cellular characteristics of Hydroxy-PP (HPP), a known inhibitor of Carbonyl Reductase 1 (CBR1). This document outlines its inhibitory potency, selectivity profile, and the structural basis of its interaction with CBR1. Detailed experimental protocols and illustrations of relevant signaling pathways are included to facilitate further research and drug development efforts.

Quantitative Inhibitory Profile of Hydroxy-PP and Related Compounds

Hydroxy-PP demonstrates potent inhibition of CBR1. However, it is not entirely selective, exhibiting significant activity against the tyrosine kinase Fyn. For comparative purposes, data for the related, more selective CBR1 inhibitor, Hydroxy-PP-Me, is also presented.

Compound	Target	IC50	Reference
Hydroxy-PP	CBR1	0.78 µM	[1]
Fyn Kinase	5 nM	[1]
Hydroxy-PP-Me	CBR1	759 nM	[2]

Structural Basis of Hydroxy-PP Binding to CBR1

The interaction of Hydroxy-PP with the active site of human CBR1 has been elucidated through X-ray crystallography (PDB ID: 1WMA)[1][3]. This structural information provides a detailed understanding of the binding mode and the key residues involved in the inhibitor's potency.

The following diagram illustrates the key interactions between Hydroxy-PP and the active site of CBR1.

Caption: Key interactions of Hydroxy-PP within the CBR1 active site.

The phenolic hydroxyl group of Hydroxy-PP forms crucial hydrogen bonds with the catalytic residues Tyr193 and Ser139. The pyrazolopyrimidine core is involved in π-π stacking interactions with Trp229, a key residue for substrate and inhibitor binding. These interactions anchor the inhibitor in the active site, preventing the binding and reduction of CBR1 substrates.

Key Signaling Pathways Involving CBR1

CBR1 is implicated in several important physiological and pathological signaling pathways. Its inhibition by Hydroxy-PP can modulate these pathways, leading to various cellular effects.

Prostaglandin (B15479496) Metabolism

CBR1 functions as a prostaglandin 9-ketoreductase, catalyzing the conversion of prostaglandin E2 (PGE2) to prostaglandin F2α (PGF2α)[3][4]. This conversion alters the balance of these signaling molecules, which have distinct effects on cellular processes.

Caption: CBR1-mediated conversion of PGE2 to PGF2α and its inhibition by Hydroxy-PP.

Oxidative Stress Response (Nrf2 Pathway)

CBR1 plays a protective role against oxidative stress by detoxifying reactive lipid aldehydes. The expression of CBR1 is, in part, regulated by the transcription factor Nrf2, a master regulator of the antioxidant response[5][6].

Caption: The role of CBR1 in the Nrf2 signaling pathway and its inhibition by Hydroxy-PP.

Experimental Protocols

The following sections provide detailed methodologies for key experiments to characterize the interaction of Hydroxy-PP with CBR1.

CBR1 Enzyme Inhibition Assay (IC50 Determination)

This protocol describes a continuous-monitoring spectrophotometric assay to determine the IC50 value of Hydroxy-PP for CBR1 using the general substrate menadione (B1676200).

Caption: Experimental workflow for determining the IC50 of Hydroxy-PP against CBR1.

Materials:

• Recombinant human CBR1 enzyme

• NADPH

• Menadione

• Hydroxy-PP

• Assay Buffer: 50 mM potassium phosphate, pH 7.4

• 96-well UV-transparent microplate

• Microplate spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a stock solution of Hydroxy-PP in DMSO and perform serial dilutions to obtain a range of concentrations.

• In each well of the microplate, add 180 µL of a master mix containing the assay buffer, CBR1 enzyme (final concentration ~10 nM), and NADPH (final concentration ~200 µM).

• Add 10 µL of the diluted Hydroxy-PP or DMSO (for control) to the respective wells and incubate for 10 minutes at room temperature.

• Initiate the reaction by adding 10 µL of menadione solution (final concentration ~10 µM).

• Immediately begin monitoring the decrease in absorbance at 340 nm every 30 seconds for 10-15 minutes. This reflects the oxidation of NADPH.

• Calculate the initial velocity (rate of absorbance change) for each concentration of Hydroxy-PP.

• Determine the percent inhibition for each concentration relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the Hydroxy-PP concentration and fit the data to a dose-response curve to calculate the IC50 value.

Determination of Inhibition Mechanism and Ki (Dixon Plot)

This protocol outlines the steps to determine the mechanism of CBR1 inhibition by Hydroxy-PP and to calculate the inhibition constant (Ki) using a Dixon plot.

Procedure:

• Perform the CBR1 enzyme inhibition assay as described in section 4.1, but with a key modification: use at least three different fixed concentrations of the substrate (menadione).

• For each fixed substrate concentration, measure the initial reaction velocity at various concentrations of Hydroxy-PP.

• Plot the reciprocal of the initial velocity (1/V) on the y-axis against the inhibitor concentration ([I], i.e., [Hydroxy-PP]) on the x-axis.

• Each substrate concentration will yield a separate line on the Dixon plot.

• Analyze the intersection of the lines to determine the mechanism of inhibition:

  • Competitive inhibition: Lines intersect at a point above the x-axis. The x-coordinate of the intersection point is equal to -Ki.

  • Non-competitive inhibition: Lines intersect on the x-axis. The x-coordinate of the intersection point is equal to -Ki.

  • Uncompetitive inhibition: Lines are parallel.

• The Ki value can be determined from the intersection point of the lines.

Cellular Assay: Inhibition of Doxorubicin (B1662922) Metabolism

This cellular assay demonstrates the ability of Hydroxy-PP to inhibit CBR1-mediated metabolism of the chemotherapeutic drug doxorubicin in a relevant cell line (e.g., A549 or a doxorubicin-resistant cancer cell line with high CBR1 expression).

Materials:

• A549 cells (or other suitable cell line)

• Cell culture medium and supplements

• Doxorubicin

• Hydroxy-PP

• Lysis buffer

• HPLC system with a fluorescence detector

Procedure:

• Seed A549 cells in 6-well plates and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Hydroxy-PP or DMSO (vehicle control) for 2-4 hours.

• Add doxorubicin to the cells at a final concentration of ~1 µM and incubate for a defined period (e.g., 24 hours).

• After incubation, collect both the cell culture medium and the cell lysate.

• Extract doxorubicin and its metabolite, doxorubicinol (B1670906), from the medium and lysate using a suitable extraction method (e.g., solid-phase extraction).

• Analyze the concentrations of doxorubicin and doxorubicinol in the extracts by HPLC with fluorescence detection.

• Calculate the ratio of doxorubicinol to doxorubicin for each treatment condition. A decrease in this ratio in the presence of Hydroxy-PP indicates inhibition of CBR1-mediated doxorubicin metabolism.

Conclusion

Hydroxy-PP is a potent inhibitor of CBR1, but its utility as a selective chemical probe is limited by its significant off-target activity against the kinase Fyn. The more selective analog, Hydroxy-PP-Me, may be a more suitable tool for studying the cellular functions of CBR1. The structural information available for the Hydroxy-PP/CBR1 complex provides a solid foundation for the structure-based design of next-generation inhibitors with improved selectivity. The involvement of CBR1 in prostaglandin metabolism and the oxidative stress response highlights its potential as a therapeutic target in various diseases. The protocols and pathway diagrams provided in this guide are intended to serve as a valuable resource for researchers in this field.

References

• 1. rcsb.org [rcsb.org]
• 2. Frontiers | Modulation of Keap1/Nrf2/ARE Signaling Pathway by Curcuma- and Garlic-Derived Hybrids [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Reactome | PGE2 is converted to PGF2a by CBR1 [reactome.org]
• 5. Upregulation of Carbonyl Reductase 1 by Nrf2 as a Potential Therapeutic Intervention for Ischemia/Reperfusion Injury during Liver Transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacokinetics and Pharmacodynamics of Hydroxy-PP: A Technical Guide for Researchers

Disclaimer: The compound "Hydroxy-PP" does not correspond to a known entity in publicly available scientific literature. This guide has been constructed around the well-researched pyridazinone derivative, ABT-963 , a potent and selective cyclooxygenase-2 (COX-2) inhibitor, to serve as a representative example for the requested technical guide. The information presented herein is a synthesis of preclinical data and established methodologies relevant to a compound of this class.

This technical guide provides a comprehensive overview of the pharmacokinetic and pharmacodynamic properties of ABT-963, a pyridazinone derivative. It is intended for researchers, scientists, and drug development professionals interested in the preclinical profile of selective COX-2 inhibitors. The guide details the compound's mechanism of action, its effects in various in vivo models of inflammation and pain, and its pharmacokinetic characteristics. Furthermore, it outlines the experimental protocols used to generate this data and provides visualizations of key biological pathways and experimental workflows.

Pharmacodynamics

The primary mechanism of action of ABT-963 is the highly selective inhibition of the cyclooxygenase-2 (COX-2) enzyme. COX-2 is an inducible enzyme that plays a crucial role in the inflammatory cascade by converting arachidonic acid to prostaglandins, which are key mediators of pain and inflammation.[1] In contrast, the COX-1 isoform is constitutively expressed and is involved in homeostatic functions, such as gastric cytoprotection and platelet aggregation.[2] The selectivity of ABT-963 for COX-2 over COX-1 is a key feature, suggesting a potentially improved gastrointestinal safety profile compared to non-steroidal anti-inflammatory drugs (NSAIDs) that inhibit both isoforms.[1]

In Vitro Potency and Selectivity

The inhibitory activity of ABT-963 against human COX-1 and COX-2 has been determined in various assays. The IC50 values, representing the concentration of the drug required to inhibit 50% of the enzyme's activity, demonstrate its high potency and selectivity for COX-2.

Parameter	Value	Assay System
COX-2 IC50	17 nM	Partially purified human COX-2
COX-1 IC50	4.7 µM	Partially purified human COX-1
Selectivity Ratio (COX-1 IC50 / COX-2 IC50)	276	Calculated from in vitro enzyme assays
PGE2 Formation IC50 (COX-2)	130 nM	Not specified

Data sourced from a review on pyridazinone compounds as selective cyclooxygenase inhibitors.

In Vivo Efficacy

The anti-inflammatory and analgesic effects of ABT-963 have been evaluated in several well-established rodent models of inflammation and pain. The ED50 values, representing the dose required to produce a 50% maximal effect, are summarized below.

In Vivo Model	Species	Endpoint	ED50
Rat Carrageenan Air Pouch	Rat	Prostaglandin (B15479496) E2 Production	0.4 mg/kg
Rat Carrageenan-Induced Paw Edema	Rat	Edema Reduction	1.9 mg/kg (ED30)
Rat Carrageenan Hyperalgesia	Rat	Nociception Reduction	3.1 mg/kg
Rat Adjuvant-Induced Arthritis	Rat	Paw Swelling Reduction (14 days dosing)	1.0 mg/kg

Data sourced from a study on ABT-963 as a highly potent and selective disubstituted pyridazinone cyclooxgenase-2 inhibitor.[1]

In the adjuvant-induced arthritis model, magnetic resonance imaging revealed that ABT-963 significantly reduced both bone loss and soft tissue destruction.[1]

Pharmacokinetics

The pharmacokinetic profile of ABT-963 has been investigated in preclinical species to understand its absorption, distribution, metabolism, and excretion (ADME) properties.

Preclinical Pharmacokinetic Parameters

Species	Dose	Route	T½ (plasma elimination half-life)	Bioavailability
Rat	3 mg/kg	IV	4.9 hours	-
Dog	Not Specified	Oral	Not Specified	Significantly increased with solid dispersion formulation

Data on rat half-life sourced from a pharmacokinetic study of ABT-963.Information on dog bioavailability sourced from a study on enhancing the bioavailability of ABT-963.[3]

Absorption and Distribution

ABT-963 was developed to have improved aqueous solubility compared to other selective COX-2 inhibitors like celecoxib (B62257) and rofecoxib.[1] A study in dogs demonstrated that the oral bioavailability of ABT-963 can be significantly enhanced when formulated as a solid dispersion with Pluronic F-68, suggesting that absorption may be dissolution-rate limited.[3]

While specific data on the plasma protein binding of ABT-963 is not available, it is a critical parameter that influences the free drug concentration and, consequently, its efficacy and clearance. Standard methods for determining plasma protein binding, such as equilibrium dialysis, are crucial in preclinical development.

Metabolism and Excretion

Detailed metabolic pathways for ABT-963 have not been published. However, studies with structurally related pyridazinone derivatives, such as enflicoxib, in rat, dog, and human liver microsomes indicate that metabolism is primarily mediated by cytochrome P450 enzymes. Common metabolic reactions for this class of compounds include hydroxylation and subsequent glucuronidation.

Experimental Protocols

The following sections provide detailed methodologies for the key in vivo pharmacodynamic experiments cited in this guide.

Carrageenan-Induced Paw Edema in Rats

This model is a widely used acute inflammatory model to assess the efficacy of anti-inflammatory drugs.

Materials:

• Male Wistar or Sprague-Dawley rats (150-200 g)

• Carrageenan (1% w/v in sterile saline)

• Plethysmometer or digital calipers

• Test compound (ABT-963) and vehicle

• Positive control (e.g., indomethacin)

Procedure:

• Animals are fasted overnight with free access to water.

• The basal volume of the right hind paw of each rat is measured using a plethysmometer.

• Animals are divided into groups (n=6-8 per group): vehicle control, positive control, and test compound groups at various doses.

• The test compound, vehicle, or positive control is administered orally or intraperitoneally.

• After a set pre-treatment time (e.g., 60 minutes), 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw.

• Paw volume is measured at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.

• The percentage inhibition of edema is calculated for each group relative to the vehicle control group.

Adjuvant-Induced Arthritis in Rats

This is a chronic inflammatory model that shares some pathological features with human rheumatoid arthritis.

Materials:

• Male Lewis rats (150-200 g)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Digital calipers

• Test compound (ABT-963) and vehicle

• Positive control (e.g., methotrexate)

Procedure:

• On day 0, arthritis is induced by a single intradermal injection of 0.1 mL of CFA into the base of the tail or a hind paw.

• Animals are weighed, and paw volumes are measured at regular intervals (e.g., every 2-3 days) starting from day 10 post-adjuvant injection.

• Treatment with the test compound, vehicle, or positive control is typically initiated on day 10 or 12, when signs of secondary inflammation (in the non-injected paws) begin to appear, and continues for a specified period (e.g., 14 days).

• Arthritis severity is scored based on paw swelling, erythema, and joint stiffness.

• At the end of the study, animals may be euthanized, and paws can be collected for histological analysis and radiological assessment of bone and cartilage damage.

Rat Carrageenan Air Pouch Model

This model is used to study the local inflammatory response and the effects of drugs on inflammatory cell migration and mediator production.

Materials:

• Male Sprague-Dawley rats (175-225 g)

• Sterile air

• Carrageenan (1% w/v in sterile saline)

• Phosphate-buffered saline (PBS)

• Test compound (ABT-963) and vehicle

Procedure:

• On day 0, an air pouch is created by subcutaneous injection of 20 mL of sterile air into the dorsal region of the rats.

• On day 2, the pouch is re-inflated with 10 mL of sterile air.

• On day 6, the test compound or vehicle is administered.

• One hour after drug administration, 2 mL of 1% carrageenan solution is injected into the air pouch to induce inflammation.

• At a specific time point after carrageenan injection (e.g., 4 or 24 hours), the animals are euthanized.

• The air pouch is lavaged with a known volume of PBS.

• The exudate is collected, and the volume is measured.

• The number of inflammatory cells (e.g., neutrophils, monocytes) in the exudate is determined using a hemocytometer.

• The concentration of inflammatory mediators, such as prostaglandin E2 (PGE2), in the cell-free supernatant of the exudate is measured by ELISA or LC-MS/MS.

Mandatory Visualizations

Signaling Pathway

References

• 1. ABT-963 [2-(3,4-difluoro-phenyl)-4-(3-hydroxy-3-methyl-butoxy)-5-(4-methanesulfonyl-phenyl)-2H-pyridazin-3-one], a highly potent and selective disubstituted pyridazinone cyclooxgenase-2 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Enhancing the bioavailability of ABT-963 using solid dispersion containing Pluronic F-68 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (E)-4-Hydroxy-3-methyl-but-2-enyl Pyrophosphate (HMBPP) in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate (HMBPP), also referred to as Hydroxy-PP, is a potent, naturally occurring phosphoantigen that serves as a powerful activator of human Vγ9Vδ2 T cells.[1][2][3][4] These unconventional T lymphocytes play a critical role in the immune response to microbial infections and malignancies.[2] HMBPP is an intermediate in the non-mevalonate pathway of isoprenoid biosynthesis found in many bacteria and parasites, but not in humans.[5][6][7] This makes it a specific and highly effective molecule for the in vitro expansion and study of Vγ9Vδ2 T cells for various applications, including immunotherapy.[8]

The activation of Vγ9Vδ2 T cells by HMBPP is mediated through the butyrophilin 3A1 (BTN3A1) protein.[1][9] Intracellular HMBPP binds to the B30.2 domain of BTN3A1, inducing a conformational change that is recognized by the Vγ9Vδ2 T cell receptor (TCR), leading to robust T cell activation, proliferation, and effector functions.[1][3][8]

These application notes provide detailed protocols for the use of HMBPP in cell culture experiments, focusing on the expansion and functional analysis of Vγ9Vδ2 T cells.

Data Presentation

Table 1: Potency of HMBPP and Other Phosphoantigens in Vγ9Vδ2 T Cell Activation

Compound	EC50 (Half-maximal Effective Concentration)	Metabolic Pathway	Source
HMBPP	~0.06 nM - 0.50 nM	Non-mevalonate (MEP) Pathway	Microbial[5][10][11][12]
Isopentenyl pyrophosphate (IPP)	~10 µM	Mevalonate (MVA) Pathway	Host/Tumor[5]
Dimethylallyl pyrophosphate (DMAPP)	~20 µM	Mevalonate (MVA) Pathway	Host/Tumor[5]
Zoledronate	~500 nM - 900 nM	Mevalonate (MVA) Pathway (indirect via FDPS inhibition)	Synthetic[10][12]
POM2-C-HMBP (prodrug)	~5.4 nM	N/A	Synthetic[10]

Table 2: Recommended Reagent Concentrations for Vγ9Vδ2 T Cell Expansion

Reagent	Recommended Concentration	Notes	Source
HMBPP	10 nM - 100 nM	Titration is recommended to determine the optimal concentration for specific donor PBMCs. Concentrations around 200 nM may reduce proliferation.	[8][13]
Recombinant Human IL-2 (rhIL-2)	100 IU/mL	Added to support T cell proliferation after initial activation.
Vitamin C (L-ascorbic acid)	70 µM	Can enhance the expansion and purity of Vγ9Vδ2 T cells when used in combination with HMBPP and rhIL-2.	[8][13]

Signaling Pathway and Experimental Workflow

Caption: HMBPP-mediated activation of Vγ9Vδ2 T cells.

Caption: Experimental workflow for Vγ9Vδ2 T cell expansion and analysis.

Experimental Protocols

Protocol 1: Isolation of Peripheral Blood Mononuclear Cells (PBMCs)

This protocol describes the isolation of PBMCs from whole blood using Ficoll-Paque density gradient centrifugation.[3][8]

Materials:

• Whole blood from healthy donors

• Phosphate-Buffered Saline (PBS)

• Ficoll-Paque density gradient medium

• 50 mL conical tubes

• Centrifuge

Methodology:

• Dilute the whole blood 1:1 with PBS.

• Carefully layer 30 mL of the diluted blood over 15 mL of Ficoll-Paque in a 50 mL conical tube, ensuring minimal mixing of the layers.[8]

• Centrifuge at 400 x g for 30-40 minutes at room temperature with the centrifuge brake turned off.[8]

• Following centrifugation, carefully aspirate the upper plasma layer.

• Collect the distinct band of mononuclear cells (the "buffy coat") from the plasma-Ficoll interface.[8]

• Transfer the collected cells to a new 50 mL tube and wash by adding PBS to a total volume of 45 mL.

• Centrifuge at 300 x g for 10 minutes at room temperature and discard the supernatant.[8]

• Repeat the wash step (Step 7) one more time.

• Resuspend the cell pellet in complete T cell medium and perform a cell count using a hemocytometer or an automated cell counter. Assess cell viability using Trypan Blue.

Protocol 2: In Vitro Expansion of Vγ9Vδ2 T Cells

This protocol details the selective expansion of Vγ9Vδ2 T cells from isolated PBMCs using HMBPP and recombinant human Interleukin-2 (rhIL-2).[5][8]

Materials & Reagents:

• Isolated PBMCs

• Complete T cell medium: RPMI-1640 supplemented with 10% heat-inactivated Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, 1x HEPES, and 1x Non-Essential Amino Acids (NEAA).[8]

• HMBPP stock solution

• Recombinant human IL-2 (rhIL-2)

• Cell culture plates or flasks

Methodology:

• Resuspend the isolated PBMCs in complete T cell medium at a density of 2-4 x 10^6 cells/mL.[10]

• Add HMBPP to a final concentration of 10-100 nM. A common starting concentration is 50 nM.[8]

• Incubate the cells for 72 hours at 37°C in a 5% CO2 incubator.[10]

• After 72 hours, add rhIL-2 to a final concentration of 100 IU/mL.[8]

• Continue to culture the cells for up to 14 days.[14][13]

• Refresh the culture medium containing rhIL-2 every 2-3 days.[14][13]

• Monitor the expansion of Vγ9Vδ2 T cells by flow cytometry using antibodies against CD3 and Vδ2 TCR.

Protocol 3: Vγ9Vδ2 T Cell Functional Assays

This protocol describes how to measure the proliferation of Vγ9Vδ2 T cells in response to HMBPP stimulation using CFSE dye.[3]

Materials:

• Isolated PBMCs

• Carboxyfluorescein succinimidyl ester (CFSE) dye

• Complete RPMI medium

• HMBPP

• 96-well round-bottom plates

• Flow cytometer

Methodology:

• Wash PBMCs twice with PBS.

• Resuspend cells at 1-2 x 10^7 cells/mL in pre-warmed PBS.

• Add CFSE to a final concentration of 1-5 µM and incubate for 10 minutes at 37°C.[3]

• Quench the staining reaction by adding 5 volumes of ice-cold complete RPMI medium.

• Wash the cells three times with complete RPMI medium.

• Resuspend the CFSE-labeled PBMCs at 2 x 10^6 cells/mL in complete RPMI medium.

• Plate 100 µL of the cell suspension into each well of a 96-well round-bottom plate.[3]

• Add serial dilutions of HMBPP to the respective wells.

• Incubate for 3-5 days at 37°C in a 5% CO2 incubator.

• Harvest the cells and analyze CFSE dilution by flow cytometry to assess proliferation.

This protocol outlines the measurement of IFN-γ secretion by Vγ9Vδ2 T cells upon HMBPP stimulation.

Materials:

• Expanded Vγ9Vδ2 T cells or PBMCs

• Target cells (e.g., K562)[5]

• HMBPP

• 96-well plates

• IFN-γ ELISA kit

Methodology:

• If using target cells, "pulse" them by incubating with HMBPP (e.g., 1 µM) for 2 hours at 37°C.[5]

• Wash the target cells thoroughly (3-5 times) with fresh media to remove any extracellular HMBPP.[5]

• Co-culture the expanded Vγ9Vδ2 T cells (effector cells) with the HMBPP-pulsed target cells at an appropriate effector-to-target ratio. Alternatively, directly stimulate PBMCs or expanded Vγ9Vδ2 T cells with soluble HMBPP.

• Incubate the co-culture for 18-24 hours at 37°C in a 5% CO2 incubator.[3]

• Collect the cell culture supernatant.

• Quantify the concentration of IFN-γ in the supernatant using an ELISA kit according to the manufacturer's instructions.

Disclaimer

The information provided in this document is for Research Use Only (RUO) and is not intended for diagnostic or therapeutic procedures. The protocols provided are intended as a guide and may require optimization for specific experimental conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate - Wikipedia [en.wikipedia.org]
• 7. Prolonged (E)-4-Hydroxy-3-Methyl-But-2-Enyl Pyrophosphate-Driven Antimicrobial and Cytotoxic Responses of Pulmonary and Systemic Vγ2Vδ2 T Cells in Macaques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. HMBPP analog prodrugs bypass energy-dependent uptake to promote efficient BTN3A1-mediated malignant cell lysis by Vγ9Vδ2 T lymphocyte effectors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A power law function describes the time- and dose-dependency of Vγ9Vδ2 T cell activation by phosphoantigens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Vγ9Vδ2 T cells expanded with vitamin C combined with HMBPP in vitro inhibit intracellular Mycobacterium tuberculosis growth - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Vγ9Vδ2 T cells expanded with vitamin C combined with HMBPP in vitro inhibit intracellular Mycobacterium tuberculosis growth [frontiersin.org]

Application Notes and Protocols for In Vivo Studies with Hydroxy-PP

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy-PP (CAS: 833481-60-0) is a potent, dual-target inhibitor of Carbonyl Reductase 1 (CBR1) and the cytoplasmic tyrosine kinase Fyn.[1][2] With an IC₅₀ value of 0.78 µM for CBR1 and 5 nM for Fyn, it serves as a valuable research tool for investigating cellular processes regulated by these enzymes.[1][2] CBR1 is a critical enzyme in the metabolism of various carbonyl compounds, including anthracycline chemotherapeutics like doxorubicin. Its inhibition is explored as a strategy to reduce chemoresistance and mitigate cardiotoxicity.[3][4] Fyn kinase, a member of the Src family of non-receptor tyrosine kinases, is a key component in multiple signaling pathways, including those involved in neuronal development, T-cell receptor signaling, and the pathology of neurodegenerative diseases and cancer.[5][6][7][8]

These notes provide detailed protocols for the dissolution and preparation of Hydroxy-PP for in vivo experimental use, based on commercially available data and established methodologies for similar compounds.

Physicochemical and Biological Properties

A summary of the key quantitative data for Hydroxy-PP is presented below.

Property	Value	Source
CAS Number	833481-60-0	[1][2]
Molecular Formula	C₁₅H₁₇N₅O	[1]
Molecular Weight	283.33 g/mol	[1]
Appearance	White to off-white solid	[1]
IC₅₀ (CBR1)	0.78 µM	[1][2]
IC₅₀ (Fyn Kinase)	5 nM	[1][2]
In Vitro Solubility	≥ 110 mg/mL (388.24 mM) in DMSO	[1]

Signaling Pathways

Hydroxy-PP's dual-target nature allows it to modulate two distinct signaling pathways. The diagrams below illustrate the general roles of Fyn kinase and CBR1.

Figure 1. Simplified Fyn Kinase Signaling Pathway.

References

• 1. FYN - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Fyn Tyrosine Kinase as Harmonizing Factor in Neuronal Functions and Dysfunctions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. What are FYN modulators and how do they work? [synapse.patsnap.com]

Application Notes and Protocols for Mevalonate Pathway Intermediates in Breast Cancer Research

A Note on "Hydroxy-PP": The term "Hydroxy-PP" is not standard nomenclature for a specific compound in published breast cancer research. It is likely a reference to a hydroxylated derivative of a pyrophosphate-containing intermediate within the mevalonate (B85504) pathway, such as farnesyl pyrophosphate (FPP) or geranylgeranyl pyrophosphate (GGPP). This document will focus on the application of these key mevalonate pathway intermediates and their derivatives in breast cancer research models.

Introduction

The mevalonate pathway is a critical metabolic cascade responsible for the synthesis of cholesterol and numerous non-sterol isoprenoids. In the context of breast cancer, this pathway is frequently dysregulated, contributing to tumor initiation, progression, and therapeutic resistance. Key intermediates, farnesyl pyrophosphate (FPP) and geranylgeranyl pyrophosphate (GGPP), are essential for the post-translational modification of small GTPases like Ras and Rho. This process, known as protein prenylation, is vital for the proper membrane localization and function of these oncoproteins, which in turn drive signaling pathways that promote cell proliferation, survival, and migration. Consequently, targeting the mevalonate pathway and the function of its intermediates has emerged as a promising therapeutic strategy in breast cancer.

These application notes provide an overview of the role of key mevalonate pathway intermediates in breast cancer research models and detail protocols for their investigation.

Data Presentation

The following tables summarize the quantitative data on the effects of mevalonate pathway modulation in various breast cancer cell lines.

Table 1: IC50 Values of Mevalonate Pathway Inhibitors in Breast Cancer Cell Lines

Compound	Target	Breast Cancer Cell Line	IC50 Value (µM)	Reference
Fluvastatin	HMG-CoA Reductase	MDA-MB-231	~0.8	[1]
Fluvastatin	HMG-CoA Reductase	HCC1937	Not specified	[2]
Pitavastatin	HMG-CoA Reductase	MDA-MB-231	Not specified	[3]
Cerivastatin	HMG-CoA Reductase	MDA-MB-231, MDA-MB-432, MDA-MB-435	0.098 - 0.922	[3]
Zoledronic Acid	Farnesyl Pyrophosphate Synthase	Breast tumor-derived cells	Not specified, synergistic with fluvastatin	[4]
Digeranyl bisphosphonate	Geranylgeranyl Diphosphate (B83284) Synthase	MDA-MB-231	Not specified, inhibits migration	[5]

Table 2: Effects of Mevalonate Pathway Intermediates and Inhibitors on Breast Cancer Cell Phenotypes

Compound/Intervention	Breast Cancer Cell Line	Effect	Quantitative Measurement	Reference
Farnesol	MCF-7	Stimulates cell growth	-	[6]
Farnesol	MCF-7	Induces Thyroid Hormone Receptor (THR) β1 expression	-	[7]
Geranylgeraniol	MDA-MB-231	Rescues atorvastatin-induced mitosis arrest	-	[8][9]
Digeranyl bisphosphonate	MDA-MB-231	Inhibits cell migration	Significant inhibition in transwell assay	[5]
Fluvastatin	Mouse model of metastatic breast cancer	Reduces metastatic burden and improves survival	>30% improvement in overall survival	[10][11]
Zoledronic Acid + Fluvastatin	Breast tumor-derived cells	Synergistic inhibition of cell viability	>95% inhibition in 5/9 tumors	[4]

Signaling Pathways

The mevalonate pathway critically influences several oncogenic signaling cascades in breast cancer, primarily through the prenylation of small GTPases.

Mevalonate Pathway and Downstream Signaling

Caption: The Mevalonate Pathway and its role in breast cancer signaling.

Experimental Protocols

Detailed methodologies for key experiments to investigate the role of mevalonate pathway intermediates in breast cancer models.

Cell Culture

• Objective: To maintain and propagate breast cancer cell lines for in vitro experiments.

• Materials:

  • Breast cancer cell lines (e.g., MCF-7, MDA-MB-231, T47D)

  • Complete growth medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

  • Trypsin-EDTA

  • Phosphate-buffered saline (PBS)

  • Incubator (37°C, 5% CO2)

• Protocol:

  • Culture cells in T-75 flasks with complete growth medium.

  • When cells reach 80-90% confluency, aspirate the medium.

  • Wash the cell monolayer with PBS.

  • Add trypsin-EDTA and incubate for 2-5 minutes at 37°C to detach the cells.

  • Neutralize trypsin with complete growth medium and collect the cell suspension.

  • Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in fresh medium.

  • Seed cells into new flasks or plates for subsequent experiments.

Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic effects of mevalonate pathway inhibitors.

• Materials:

  • Breast cancer cells

  • 96-well plates

  • Mevalonate pathway inhibitors (e.g., statins, bisphosphonates)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

  • Plate reader

• Protocol:

  • Seed breast cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds for 24, 48, or 72 hours.

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control and determine the IC50 values.

Western Blot Analysis for Protein Prenylation

• Objective: To assess the inhibition of protein prenylation by detecting the subcellular localization of small GTPases.

• Materials:

  • Treated and untreated breast cancer cells

  • Cell lysis buffer

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels

  • PVDF membrane

  • Primary antibodies (e.g., anti-Ras, anti-RhoA, anti-HDJ2)

  • HRP-conjugated secondary antibodies

  • Chemiluminescence detection reagent

• Protocol:

  • Lyse the cells and determine the protein concentration.

  • Separate equal amounts of protein by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies overnight at 4°C. Unprenylated proteins will be detected in the cytosolic fraction, while prenylated proteins will be in the membrane fraction.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using a chemiluminescence imaging system.

Cell Migration Assay (Transwell Assay)

• Objective: To evaluate the effect of mevalonate pathway modulation on the migratory capacity of breast cancer cells.

• Materials:

  • Transwell inserts (8 µm pore size)

  • 24-well plates

  • Breast cancer cells

  • Serum-free medium

  • Complete growth medium (as a chemoattractant)

  • Cotton swabs

  • Crystal violet staining solution

• Protocol:

  • Resuspend breast cancer cells in serum-free medium.

  • Add the cell suspension to the upper chamber of the Transwell inserts.

  • Add complete growth medium to the lower chamber.

  • Incubate for 12-24 hours at 37°C.

  • Remove the non-migrated cells from the upper surface of the insert with a cotton swab.

  • Fix and stain the migrated cells on the lower surface of the insert with crystal violet.

  • Count the migrated cells under a microscope.

In Vivo Xenograft Model

• Objective: To assess the in vivo efficacy of mevalonate pathway inhibitors on tumor growth.

• Materials:

  • Immunocompromised mice (e.g., nude or SCID mice)

  • Breast cancer cells (e.g., MDA-MB-231)

  • Matrigel

  • Test compounds

  • Calipers

• Protocol:

  • Subcutaneously inject a suspension of breast cancer cells and Matrigel into the flank of the mice.

  • Once tumors are palpable, randomize the mice into treatment and control groups.

  • Administer the test compounds (e.g., via oral gavage or intraperitoneal injection) according to the desired schedule.

  • Measure tumor volume with calipers regularly.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, western blotting).

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for investigating the effects of a mevalonate pathway inhibitor in a breast cancer research model.

Caption: Workflow for evaluating a mevalonate pathway inhibitor in breast cancer.

References

• 1. tsantrizos-group.mcgill.ca [tsantrizos-group.mcgill.ca]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. In vitro and in vivo anticancer effects of mevalonate pathway modulation on human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activity of mevalonate pathway inhibitors against breast and ovarian cancers in the ATP-based tumour chemosensitivity assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Geranylgeranyl diphosphate depletion inhibits breast cancer cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Farnesol, a mevalonate pathway intermediate, stimulates MCF-7 breast cancer cell growth through farnesoid-X-receptor-mediated estrogen receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Farnesol induces thyroid hormone receptor (THR) beta1 but inhibits THR-mediated signaling in MCF-7 human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Geranylgeranylation signaling promotes breast cancer cell mitosis via the YAP-activated transcription of kinetochore/centromere genes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Geranylgeraniol Research Hub for Systemic Disease Insights | Natural Health Connect [naturalhealthconnect.com.au]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Mevalonate Pathway Inhibition Slows Breast Cancer Metastasis via Reduced N-glycosylation Abundance and Branching [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Enhancing Doxorubicin Efficacy with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Doxorubicin (B1662922) (DOX) is a potent and widely used anthracycline antibiotic for the treatment of a broad spectrum of cancers. However, its clinical application is often limited by severe side effects, most notably cardiotoxicity, and the development of multidrug resistance (MDR).[1] A promising strategy to overcome these limitations is the use of drug delivery systems that can enhance the therapeutic index of DOX. Hydroxypropyl-β-cyclodextrin (HP-β-CD), a cyclic oligosaccharide, has emerged as a versatile excipient in pharmaceutical formulations.[2] Its unique truncated cone structure with a hydrophobic inner cavity and a hydrophilic outer surface allows for the encapsulation of hydrophobic guest molecules, such as doxorubicin, forming inclusion complexes.[3][4] This complexation can improve the drug's solubility, stability, and bioavailability, while also offering a platform for the development of targeted and controlled-release nanocarriers.[3][5][6] These formulations have been shown to increase the antitumor efficacy of doxorubicin while mitigating its toxic side effects.[7][8]

These application notes provide an overview of the mechanisms, experimental data, and detailed protocols for utilizing HP-β-CD to enhance the efficacy of doxorubicin in cancer therapy.

Mechanism of Action

The primary mechanism by which HP-β-CD enhances doxorubicin efficacy is through the formation of a host-guest inclusion complex.[4] This non-covalent interaction offers several advantages:

• Increased Aqueous Solubility and Stability: Doxorubicin has poor water solubility, which can limit its formulation and bioavailability. Encapsulation within the hydrophobic cavity of HP-β-CD increases its solubility and protects it from degradation.[3]

• Controlled and Targeted Drug Delivery: HP-β-CD can be used to formulate nanoparticles that provide sustained and controlled release of doxorubicin.[5][9] These nanoparticles can be further functionalized with targeting ligands (e.g., folic acid) to achieve selective delivery to cancer cells, thereby increasing the drug concentration at the tumor site and reducing systemic toxicity.[9][7]

• Reduced Cardiotoxicity: By altering the biodistribution of doxorubicin and reducing its accumulation in the heart, HP-β-CD-based formulations can significantly decrease its dose-limiting cardiotoxicity.[3][9]

• Overcoming Multidrug Resistance: Some studies suggest that HP-β-CD may help to overcome multidrug resistance in cancer cells, possibly by inhibiting the function of efflux pumps like P-glycoprotein (P-gp).[10]

Signaling Pathways

The enhanced cytotoxic effect of doxorubicin when delivered via HP-β-CD-based systems is often associated with the induction of apoptosis. Key signaling pathways involved include the upregulation of pro-apoptotic proteins and the activation of caspases.

Caption: Signaling pathway for HP-β-CD-DOX induced apoptosis.

Data Presentation

Table 1: In Vitro Cytotoxicity of Doxorubicin Formulations

Formulation	Cell Line	IC50 (µg/mL)	Reference
Free Doxorubicin	BGC-823	41.2	[5]
H-Dox-CD NPs	BGC-823	12.0	[5]
HF-Dox-CD NPs	BGC-823	12.2	[5]

H-Dox-CD NPs: Doxorubicin-loaded carboxymethyl-β-cyclodextrin/chitosan nanoparticles. HF-Dox-CD NPs: Doxorubicin-loaded carboxymethyl-β-cyclodextrin/chitosan nanoparticles with folic acid.

Table 2: Physicochemical Properties of Doxorubicin-Loaded Nanoparticles

Nanoparticle Formulation	Particle Size (nm)	Zeta Potential (mV)	Drug Loading Efficiency (%)	Entrapment Efficiency (%)	Reference
HF-CD NPs	192 ± 8	+20 ± 2	-	-	[5]
HF-Dox-CD NPs	-	-	31.25	75.75	[5]
CDPF-DOX	38 - 52	-	-	-	[9][7]

HF-CD NPs: Folic acid-conjugated carboxymethyl-β-cyclodextrin/chitosan nanoparticles. HF-Dox-CD NPs: Doxorubicin-loaded folic acid-conjugated carboxymethyl-β-cyclodextrin/chitosan nanoparticles. CDPF-DOX: Doxorubicin-loaded β-cyclodextrin-polyethylene glycol-folic acid nanoparticles.

Table 3: In Vivo Antitumor Efficacy

Treatment Group	Tumor Model	Tumor Growth Inhibition	Reference
CDPF-DOX vs. Free DOX	MCF-7 xenograft	7.7-fold enhancement	[7]
DOX-loaded nanosponges vs. Free DOX	BALB-neuT mice	60% inhibition at 5-fold lower dose	[2]

Experimental Protocols

Protocol 1: Preparation of Doxorubicin-Loaded HP-β-CD Nanoparticles

This protocol describes a general method for preparing doxorubicin-loaded HP-β-CD nanoparticles using the nanoprecipitation method.

Caption: Workflow for preparing DOX-loaded HP-β-CD nanoparticles.

Materials:

• Doxorubicin hydrochloride (DOX)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Dimethyl sulfoxide (B87167) (DMSO)

• Deionized water

• Dialysis membrane (MWCO 10 kDa)

• Magnetic stirrer

• Syringe pump

Procedure:

• Preparation of the Organic Phase: Dissolve a specific amount of doxorubicin and HP-β-CD in DMSO. The molar ratio of DOX to HP-β-CD can be optimized (e.g., 1:1).

• Nanoprecipitation: Add the organic phase dropwise into a beaker containing deionized water under constant magnetic stirring. A syringe pump can be used to control the addition rate.

• Solvent Evaporation: Continue stirring the solution for several hours to allow for the evaporation of the organic solvent and the formation of stable nanoparticles.

• Purification: Transfer the nanoparticle suspension into a dialysis bag and dialyze against deionized water for 24-48 hours to remove free doxorubicin and residual organic solvent. The water should be changed periodically.

• Lyophilization: Freeze-dry the purified nanoparticle suspension to obtain a dry powder for long-term storage and characterization.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the steps to evaluate the cytotoxicity of doxorubicin formulations against cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Doxorubicin formulations (Free DOX, HP-β-CD-DOX nanoparticles)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of the doxorubicin formulations in the cell culture medium. Remove the old medium from the wells and add 100 µL of the drug-containing medium to each well. Include wells with untreated cells as a control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control. Determine the IC50 value (the drug concentration that inhibits 50% of cell growth).

Protocol 3: In Vivo Antitumor Efficacy Study

This protocol provides a general guideline for assessing the antitumor efficacy of doxorubicin formulations in a mouse xenograft model. All animal experiments should be conducted in accordance with institutional and national guidelines for animal care.

Materials:

• Immunodeficient mice (e.g., BALB/c nude mice)

• Cancer cells for tumor induction (e.g., MCF-7)

• Matrigel (optional)

• Doxorubicin formulations

• Saline solution (vehicle control)

• Calipers for tumor measurement

• Anesthesia

Procedure:

• Tumor Inoculation: Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10^6 cells in 100 µL of PBS, possibly mixed with Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly and measure the tumor volume using calipers once the tumors are palpable. The tumor volume can be calculated using the formula: Volume = (length × width^2) / 2.

• Treatment Groups: Once the tumors reach a certain size (e.g., 100-200 mm³), randomly assign the mice to different treatment groups (e.g., saline control, free DOX, HP-β-CD-DOX nanoparticles).

• Drug Administration: Administer the treatments intravenously (e.g., via the tail vein) at a predetermined dose and schedule (e.g., twice a week for three weeks).

• Monitoring: Monitor the tumor size, body weight, and overall health of the mice throughout the study.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histopathology, immunohistochemistry).

• Data Analysis: Compare the tumor growth inhibition among the different treatment groups.

Conclusion

The use of HP-β-CD as a carrier for doxorubicin represents a highly effective strategy to improve its therapeutic performance. The formation of inclusion complexes and the development of nanoparticle formulations can enhance doxorubicin's solubility, stability, and bioavailability, leading to increased antitumor activity and a significant reduction in systemic toxicity, particularly cardiotoxicity. The protocols provided herein offer a foundation for researchers to explore and optimize HP-β-CD-based doxorubicin delivery systems for cancer therapy. Further research and development in this area hold great promise for improving clinical outcomes for cancer patients.

References

• 1. Doxorubicin-Based Hybrid Compounds as Potential Anticancer Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Developing Novel Hydroxypropyl-β-Cyclodextrin-Based Nanosponges as Carriers for Anticancer Hydrophobic Agents: Overcoming Limitations of Host–Guest Complexes in a Comparative Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Preparation of Doxorubicin-Loaded Carboxymethyl-β-Cyclodextrin/Chitosan Nanoparticles with Antioxidant, Antitumor Activities and pH-Sensitive Release - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pH-sensitive doxorubicin-loaded polymeric nanocomplex based on β-cyclodextrin for liver cancer-targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyclodextrin-Based Polymeric Drug Delivery Systems for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An Updated Overview of Cyclodextrin-Based Drug Delivery Systems for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing Carbonyl Reductase 1 (CBR1) Inhibition by Hydroxy-PP

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed method for assessing the inhibition of Carbonyl Reductase 1 (CBR1) by the small molecule inhibitor, Hydroxy-PP. The provided protocols are intended for in vitro characterization of the inhibitory potential of Hydroxy-PP and similar compounds targeting CBR1.

Introduction

Carbonyl Reductase 1 (CBR1) is an NADPH-dependent oxidoreductase belonging to the short-chain dehydrogenases/reductases (SDR) family. It plays a significant role in the metabolism of a wide range of endogenous and xenobiotic carbonyl compounds, including prostaglandins, quinones, and various drugs. Notably, CBR1 is implicated in the development of cardiotoxicity associated with the use of anthracycline anticancer agents, such as doxorubicin. By reducing these drugs to their less potent and more cardiotoxic alcohol metabolites, CBR1 activity can limit their therapeutic efficacy and increase adverse effects. Therefore, inhibition of CBR1 is a promising strategy to enhance the effectiveness of certain chemotherapies and mitigate their cardiotoxic side effects.

Hydroxy-PP is a potent inhibitor of CBR1.[1] This document outlines the materials and methods for quantifying the inhibitory activity of Hydroxy-PP against CBR1.

Quantitative Data Summary

The inhibitory potency of Hydroxy-PP and its derivatives against CBR1 has been determined through in vitro enzymatic assays. The half-maximal inhibitory concentration (IC50) is a key parameter for quantifying the effectiveness of an inhibitor.

Inhibitor	Target	IC50 Value	Notes
Hydroxy-PP	CBR1	0.78 µM	Potent inhibitor of CBR1.[1]
Hydroxy-PP-Me	CBR1	759 nM	A selective CBR1 inhibitor, methyl ester derivative of Hydroxy-PP.[2]

Signaling Pathway and Inhibition Logic

CBR1 exercises its enzymatic function by catalyzing the reduction of carbonyl groups in its substrates, utilizing NADPH as a cofactor. The inhibition of CBR1 by Hydroxy-PP blocks this catalytic activity, preventing the metabolism of CBR1 substrates. In the context of cancer therapy with anthracyclines, this inhibition is beneficial as it prevents the conversion of the potent anticancer drug into its cardiotoxic metabolite.

Mechanism of CBR1 Inhibition by Hydroxy-PP.

Experimental Workflow

The assessment of CBR1 inhibition by Hydroxy-PP typically follows a standardized in vitro enzymatic assay workflow. This involves the preparation of reagents, execution of the enzymatic reaction in the presence and absence of the inhibitor, and subsequent data analysis to determine the extent of inhibition.

Workflow for CBR1 Inhibition Assay.

Detailed Experimental Protocol: In Vitro CBR1 Inhibition Assay

This protocol describes a spectrophotometric assay to determine the inhibitory effect of Hydroxy-PP on CBR1 activity by monitoring the oxidation of NADPH.

Materials and Reagents

• Recombinant human CBR1 enzyme

• Hydroxy-PP

• NADPH (Nicotinamide adenine (B156593) dinucleotide phosphate (B84403), reduced form)

• Menadione (or another suitable CBR1 substrate)

• Potassium phosphate buffer (100 mM, pH 7.4)

• DMSO (Dimethyl sulfoxide)

• 96-well UV-transparent microplates

• Spectrophotometer capable of kinetic measurements at 340 nm

Procedure

• Preparation of Reagents:

  • Prepare a stock solution of Hydroxy-PP in DMSO.

  • Prepare a stock solution of NADPH in the assay buffer.

  • Prepare a stock solution of Menadione in an appropriate solvent (e.g., ethanol (B145695) or DMSO).

  • Dilute the recombinant CBR1 enzyme to the desired concentration in the assay buffer.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Potassium phosphate buffer (to bring the final volume to 200 µL)

    • CBR1 enzyme solution

    • Varying concentrations of Hydroxy-PP (or DMSO for the control wells). It is recommended to perform a serial dilution to obtain a range of inhibitor concentrations.

  • Include control wells:

    • No inhibitor control: Contains all components except Hydroxy-PP (add DMSO instead).

    • No enzyme control: Contains all components except the CBR1 enzyme.

    • No substrate control: Contains all components except the substrate.

• Pre-incubation:

  • Incubate the plate at 37°C for 5-10 minutes to allow for the binding of Hydroxy-PP to the CBR1 enzyme.

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding the substrate (Menadione) and NADPH to each well. The final concentrations in the 200 µL reaction volume should be optimized, but typical concentrations are in the range of 10-100 µM for the substrate and 100-200 µM for NADPH.

• Kinetic Measurement:

  • Immediately place the microplate in a spectrophotometer pre-heated to 37°C.

  • Measure the decrease in absorbance at 340 nm over time (e.g., every 30 seconds for 10-15 minutes). The decrease in absorbance corresponds to the oxidation of NADPH to NADP+.

• Data Analysis:

  • Calculate the initial rate of the reaction (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve. The rate can be calculated using the Beer-Lambert law (ε for NADPH at 340 nm is 6220 M⁻¹cm⁻¹).

  • Calculate the percent inhibition for each concentration of Hydroxy-PP using the following formula: % Inhibition = [1 - (V₀ with inhibitor / V₀ without inhibitor)] x 100

  • Plot the percent inhibition against the logarithm of the Hydroxy-PP concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism, SigmaPlot). The IC50 is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Conclusion

The provided protocols and information offer a comprehensive guide for the assessment of CBR1 inhibition by Hydroxy-PP. Accurate determination of the inhibitory potential of compounds like Hydroxy-PP is crucial for the development of novel therapeutic strategies aimed at improving the safety and efficacy of existing cancer treatments and for exploring the broader biological roles of CBR1.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Hydroxy-PP Co-Treatment Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate (Hydroxy-PP or HMBPP) is a potent phosphoantigen that specifically activates human Vγ9Vδ2 T cells, a subset of unconventional T lymphocytes with significant implications in anti-tumor and anti-infectious immunity.[1] HMBPP, an intermediate of the non-mevalonate pathway in many microbes, is a powerful stimulator for the selective expansion and activation of Vγ9Vδ2 T cells, making it an attractive agent for cancer immunotherapy.[2][3] Co-treatment strategies that combine HMBPP with other anti-cancer agents, such as chemotherapeutics or other immunomodulators, are being explored to enhance therapeutic efficacy.[4] These combination therapies aim to leverage the cytotoxic potential of Vγ9Vδ2 T cells while sensitizing tumor cells to conventional treatments.[5]

This document provides detailed application notes and experimental protocols for designing and conducting Hydroxy-PP co-treatment studies. It covers the underlying signaling pathways, methodologies for assessing synergistic effects, and step-by-step instructions for key in vitro assays.

HMBPP Signaling Pathway and Co-Treatment Rationale

HMBPP activates Vγ9Vδ2 T cells through an "inside-out" signaling mechanism mediated by Butyrophilin 3A1 (BTN3A1) on target cells.[2][6] Intracellular HMBPP binds to the B30.2 domain of BTN3A1, inducing a conformational change that is recognized by the Vγ9Vδ2 T cell receptor (TCR), leading to T cell activation, proliferation, and effector functions like cytokine release and cytotoxicity.[1][6]

Co-treatment with agents like aminobisphosphonates (e.g., zoledronate) can enhance this process by inhibiting the mevalonate (B85504) pathway in tumor cells, leading to the accumulation of the endogenous phosphoantigen isopentenyl pyrophosphate (IPP), which also activates Vγ9Vδ2 T cells, albeit less potently than HMBPP.[1][7][8] Combining HMBPP with conventional chemotherapy can create a synergistic anti-tumor effect, where chemotherapy-induced cellular stress may increase the susceptibility of cancer cells to Vγ9Vδ2 T cell-mediated lysis.[5][9]

References

• 1. ashpublications.org [ashpublications.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Combination therapy in combating cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. ashpublications.org [ashpublications.org]
• 8. Stimulation of gammadelta T cells by aminobisphosphonates and induction of antiplasma cell activity in multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chloroquine and Chemotherapeutic Compounds in Experimental Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Comparative Analysis of Lentiviral shRNA Knockdown of CBR1 and Hydroxy-PP Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed comparison of two common methodologies for inhibiting Carbonyl Reductase 1 (CBR1): lentiviral short hairpin RNA (shRNA) knockdown and pharmacological inhibition with Hydroxy-PP-Me. This document outlines the effects of CBR1 inhibition on cancer cell biology, provides detailed experimental protocols, and presents quantitative data to aid in the selection of the appropriate inhibitory strategy for your research needs.

Introduction

Carbonyl Reductase 1 (CBR1) is an NADPH-dependent oxidoreductase involved in the metabolism of various endogenous and exogenous carbonyl compounds. In the context of cancer, CBR1 has been implicated in chemoresistance and the regulation of cellular processes such as proliferation, apoptosis, and metastasis.[1][2] Inhibition of CBR1, therefore, represents a promising therapeutic strategy. This document explores two primary methods of CBR1 inhibition: genetic knockdown using lentiviral shRNA and enzymatic inhibition using the small molecule inhibitor Hydroxy-PP-Me.

Lentiviral shRNA Knockdown offers a highly specific and stable method to reduce CBR1 protein expression, enabling the study of long-term loss-of-function phenotypes.[3] In contrast, Hydroxy-PP-Me treatment provides a rapid and reversible means to inhibit CBR1 enzymatic activity, which is useful for investigating the acute effects of CBR1 inhibition.[4]

Data Presentation: Comparative Effects of CBR1 Inhibition

The following tables summarize the quantitative effects of CBR1 knockdown and Hydroxy-PP treatment on various cancer cell lines.

Parameter	Lentiviral shRNA Knockdown of CBR1	Cell Line(s)	Reference
Transduction Efficiency	50-95%	Various human tumor cell lines	[5]
85-100% (at MOI 5)	5 out of 11 lung cancer cell lines	[6]
>50% (at MOI 1)	Most lung cancer cell lines	[7]
Cell Invasion	2- to 3-fold increase	HNSCC cells (SNU-1041, YD-8, YD10B)	[1]
Protein Expression (Fold Change)	E-cadherin: Decreased, Vimentin: Increased, Slug: Increased	HNSCC cells	[8]
β-catenin: Significantly increased	SNU-1041 and YD10B cells	[1]
ROS Levels	89% increase (siRNA only), 61% increase (siRNA + IR)	HNSCC cells	[2]

Parameter	Hydroxy-PP-Me Treatment	Cell Line(s)	Reference
IC50	759 nM (enzymatic inhibition)	Not specified
Apoptosis	Increased cleaved PARP and caspase-7	MDA-MB-157 and MCF-7 cells	[4]
Increased TUNEL-positive cells	MDA-MB-157 and MCF-7 cells	[4]
Cell Viability	Increased cell death in combination with Doxorubicin (20nM)	MDA-MB-157, MDA-MB-436, MCF-7 cells	[4]
ROS Levels	Increased in combination with Doxorubicin	MDA-MB-157 and MCF-7 cells	[4]

Signaling Pathways

Inhibition of CBR1 has been shown to impact key signaling pathways involved in cancer progression. One of the primary mechanisms involves the accumulation of reactive oxygen species (ROS), which can then lead to the stabilization and nuclear translocation of β-catenin, a key transcriptional co-activator in the Wnt signaling pathway. This, in turn, promotes the expression of genes associated with the epithelial-mesenchymal transition (EMT), leading to increased cell invasion and metastasis.[1]

CBR1 signaling pathway and EMT regulation.

Experimental Workflows

Lentiviral shRNA Knockdown Workflow

Lentiviral shRNA knockdown workflow.

Hydroxy-PP Treatment Workflow

Hydroxy-PP inhibitor treatment workflow.

Experimental Protocols

Protocol 1: Lentiviral shRNA Production and Transduction

Materials:

• HEK293T cells

• Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

• Lentiviral vector containing CBR1 shRNA

• Transfection reagent (e.g., Lipofectamine 2000)

• DMEM with 10% FBS

• Opti-MEM

• Polybrene

• Puromycin (B1679871)

Procedure:

• Day 1: Seed HEK293T Cells: Plate HEK293T cells in a 10 cm dish so they reach 70-80% confluency on the day of transfection.

• Day 2: Transfection:

  • In Tube A, dilute packaging plasmids and the shRNA vector in Opti-MEM.

  • In Tube B, dilute the transfection reagent in Opti-MEM.

  • Combine the contents of Tube A and Tube B and incubate at room temperature for 20 minutes.

  • Add the DNA-transfection reagent complex to the HEK293T cells.

• Day 3: Change Medium: Replace the transfection medium with fresh DMEM containing 10% FBS.

• Day 4-5: Harvest Virus: Collect the supernatant containing the lentiviral particles at 48 and 72 hours post-transfection. Filter the supernatant through a 0.45 µm filter.

• Titration (Optional but Recommended): Determine the viral titer using a method such as GFP expression in a reporter cell line or by qPCR.

• Transduction:

  • Plate target cancer cells.

  • On the following day, replace the medium with fresh medium containing the desired multiplicity of infection (MOI) of the lentivirus and Polybrene (typically 4-8 µg/mL).

  • Incubate for 24-48 hours.

• Selection: Replace the medium with fresh medium containing the appropriate concentration of puromycin to select for transduced cells.

• Validation: After selection, validate the knockdown of CBR1 expression by qPCR and Western blot.

Protocol 2: Hydroxy-PP-Me Treatment

Materials:

• Hydroxy-PP-Me (CBR1 inhibitor)

• DMSO (for stock solution)

• Appropriate cancer cell line

• Culture medium

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Hydroxy-PP-Me in DMSO. Store at -20°C or -80°C.

• Cell Seeding: Plate the desired cancer cell line in a multi-well plate at a suitable density for the intended assay.

• Treatment: The following day, dilute the Hydroxy-PP-Me stock solution in culture medium to the desired final concentrations. Typical working concentrations can range from 1 µM to 25 µM.

• Incubation: Incubate the cells with the Hydroxy-PP-Me-containing medium for the desired time period (e.g., 24, 48, or 72 hours), depending on the experiment.

• Assay: Proceed with the desired downstream assays, such as cell viability (MTT), apoptosis (Annexin V), or western blotting.

Protocol 3: Cell Viability (MTT) Assay

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or Solubilization Buffer

• 96-well plates

• Plate reader

Procedure:

• Seed cells in a 96-well plate and treat with either lentiviral shRNA (after selection) or Hydroxy-PP-Me as described above.

• At the end of the treatment period, add 10 µL of MTT solution to each well.

• Incubate the plate at 37°C for 2-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of DMSO or solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader. Cell viability is proportional to the absorbance.

Protocol 4: Apoptosis (Annexin V) Assay

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Following treatment with lentiviral shRNA or Hydroxy-PP-Me, harvest the cells (including floating cells) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Annexin V-negative/PI-negative cells are viable.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Protocol 5: Western Blotting for Protein Expression

Materials:

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-CBR1, anti-E-cadherin, anti-vimentin, anti-β-catenin, anti-loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Lyse the treated and control cells and determine the protein concentration.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

Conclusion

Both lentiviral shRNA knockdown and Hydroxy-PP-Me treatment are effective methods for inhibiting CBR1 function and studying its role in cancer. The choice between these two approaches will depend on the specific research question. Lentiviral shRNA is ideal for creating stable cell lines and investigating the long-term consequences of CBR1 loss, while Hydroxy-PP-Me is well-suited for studying the acute and reversible effects of CBR1 enzymatic inhibition. These application notes provide the necessary protocols and comparative data to guide researchers in making an informed decision and successfully implementing these techniques in their studies.

References

• 1. Inhibition of Carbonyl Reductase 1 Enhances Metastasis of Head and Neck Squamous Cell Carcinoma through β-catenin-Mediated Epithelial-Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lentiviral Vector Mediated Claudin1 Silencing Inhibits Epithelial to Mesenchymal Transition in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Comparative analysis of the transduction efficiency of five adeno associated virus serotypes and VSV-G pseudotype lentiviral vector in lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Measuring Fyn Kinase Activity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fyn, a 59-kDa non-receptor tyrosine kinase, is a prominent member of the Src family kinases (SFKs).[1][2] It plays a crucial role in a multitude of cellular processes, including cell growth, adhesion, migration, and signaling pathways associated with T-cell activation and neuronal development.[1][2][3] Dysregulation of Fyn activity has been implicated in various diseases, including cancer and neurodegenerative disorders like Alzheimer's disease, making it an attractive therapeutic target.[1][3][4]

These application notes provide a comprehensive overview of established techniques for measuring Fyn kinase activity, with a particular focus on the use of pyrazolopyrimidine-based inhibitors like PP1 and its analogs, such as Hydroxy-PP compounds. The following sections detail various assay methodologies, from biochemical assays with purified components to cell-based approaches, and provide step-by-step protocols for their implementation.

Fyn Kinase Signaling Pathway

Fyn kinase is a key transducer in multiple signaling cascades. It can be activated by various upstream signals, including growth factor receptors and integrins.[1][2] Once active, Fyn phosphorylates a range of downstream substrates on tyrosine residues, thereby propagating the signal.[1][5] Understanding these interactions is critical for designing and interpreting kinase activity assays.

Caption: Simplified Fyn kinase signaling pathway.

Biochemical Assays for Fyn Kinase Activity

Biochemical assays utilize purified, recombinant Fyn kinase to measure its catalytic activity in a controlled, in vitro environment. These assays are ideal for high-throughput screening (HTS) of potential inhibitors and for detailed kinetic studies.

Overview of Common Assay Formats

Assay Format	Principle	Advantages	Disadvantages
Radiometric Assay	Measures the transfer of radiolabeled phosphate (B84403) (from [γ-³²P]ATP or [γ-³³P]ATP) to a peptide or protein substrate.[6]	Gold standard for sensitivity and direct measurement of phosphorylation.[7]	Requires handling of radioactive materials, hazardous waste disposal, and specialized equipment.
Luminescence-Based Assays (e.g., ADP-Glo™, Kinase-Glo®)	Measures kinase activity by quantifying the amount of ADP produced or the amount of ATP consumed during the kinase reaction.[6][8][9][10]	High sensitivity, broad dynamic range, and amenable to HTS.[8][11]	Indirect measurement of phosphorylation; susceptible to interference from compounds that affect luciferase.
Fluorescence-Based Assays (e.g., TR-FRET, FP)	Utilizes fluorescently labeled substrates or antibodies to detect phosphorylation. Common methods include Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP).	Homogeneous (no-wash) formats, suitable for HTS, and reduced radioactive waste.[7]	Potential for interference from fluorescent compounds; may require specific labeled reagents.
Mass Spectrometry (MS)-Based Assays	Directly measures the formation of the phosphorylated substrate by detecting its mass change.	Label-free, highly specific, and can identify the exact site of phosphorylation.[12]	Lower throughput, requires specialized and expensive equipment.

Experimental Workflow: In Vitro Kinase Assay

The general workflow for an in vitro Fyn kinase assay involves the incubation of the kinase with its substrate and ATP, followed by detection of the product. Inhibitors, such as Hydroxy-PP derivatives, are typically pre-incubated with the kinase before initiating the reaction.

Caption: General workflow for an in vitro Fyn kinase assay.

Protocol 1: Luminescence-Based Fyn Kinase Activity Assay (ADP-Glo™ Format)

This protocol is adapted from commercially available kits and is designed to measure Fyn kinase activity by quantifying the amount of ADP produced in the kinase reaction.[8][9][13]

Materials

• Recombinant human Fyn kinase

• Protein Tyrosine Kinase Substrate (e.g., Poly(Glu,Tyr) 4:1)[13][14]

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)[9]

• ATP solution

• Hydroxy-PP or other test inhibitors

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Plate-reading luminometer

Procedure

• Reagent Preparation: Prepare serial dilutions of the Hydroxy-PP inhibitor in the kinase assay buffer. The final DMSO concentration should not exceed 1%.[13]

• Reaction Setup: To the wells of a white assay plate, add the following:

  • 1 µL of inhibitor solution or vehicle (for control wells).

  • 2 µL of Fyn kinase solution (diluted in kinase buffer).

  • Gently mix and incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Initiate Kinase Reaction: Add 2 µL of a substrate/ATP mixture to each well to start the reaction.[8] The final concentrations should be optimized, but typical ranges are 10-50 µM ATP and 0.2-1 mg/mL for a generic substrate like Poly(Glu,Tyr).

• Incubation: Incubate the plate at 30°C for 60 minutes.[8][9]

• Stop Reaction and Deplete ATP: Add 5 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature.[8][9] This step stops the kinase reaction and depletes the remaining ATP.

• Generate Luminescent Signal: Add 10 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature.[8][9] This reagent converts the generated ADP back to ATP, which is then used by a luciferase to produce light.

• Measure Luminescence: Read the luminescence signal using a plate-reading luminometer.

• Data Analysis: The luminescent signal is directly proportional to the amount of ADP produced and thus to Fyn kinase activity. Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control and determine the IC₅₀ value by fitting the data to a dose-response curve.

Protocol 2: Radiometric Fyn Kinase Activity Assay ([³²P]-Filter Binding)

This protocol describes a classic method for measuring kinase activity through the incorporation of radioactive phosphate into a substrate.[6]

Materials

• Recombinant human Fyn kinase

• Peptide substrate (e.g., a peptide containing a tyrosine residue in a favorable context for Src family kinases)

• Kinase Reaction Buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)[6]

• [γ-³²P]ATP

• Unlabeled ATP solution

• Hydroxy-PP or other test inhibitors

• P81 phosphocellulose paper[6]

• Wash Buffer (e.g., 0.75% phosphoric acid)[6]

• Scintillation counter and scintillation fluid

Procedure

• Reaction Mixture Preparation: Prepare a master mix containing the kinase reaction buffer, peptide substrate, and Fyn kinase.

• Inhibitor Addition: Aliquot the reaction mixture into tubes and add the desired concentrations of Hydroxy-PP inhibitor or vehicle control. Pre-incubate for 10-15 minutes at room temperature.

• Initiate Reaction: Start the reaction by adding a mixture of [γ-³²P]ATP and unlabeled ATP. The specific activity of the ATP should be optimized to ensure a good signal-to-noise ratio.

• Incubation: Incubate the reactions at 30°C for a predetermined time (e.g., 10-30 minutes), ensuring the reaction is within the linear range.[6]

• Stop Reaction: Stop the reaction by spotting a portion of the reaction mixture onto a P81 phosphocellulose paper square.[6] The phosphorylated peptide will bind to the paper, while free ATP will not.

• Washing: Extensively wash the P81 paper squares in wash buffer to remove unincorporated [γ-³²P]ATP.[6] Perform at least three washes for 5-10 minutes each.

• Counting: Allow the paper to dry and then measure the incorporated radioactivity using a scintillation counter.[6]

• Data Analysis: Calculate the amount of phosphate incorporated into the peptide based on the specific activity of the [γ-³²P]ATP. Determine the inhibitory effect of Hydroxy-PP by comparing the activity in the presence of the inhibitor to the vehicle control.

Quantitative Data Summary: Fyn Kinase Inhibitors

The following table summarizes the inhibitory activity of several well-characterized pyrazolopyrimidine-based inhibitors against Fyn and other related kinases. "Hydroxy-PP" is a representative name for a hydroxylated derivative of PP1 or PP2, and its expected activity would be in a similar nanomolar range.

Inhibitor	Target Kinase	IC₅₀ (nM)	Reference
PP1	Fyn	6	[15][16][17]
Lck	5	[15][16][17]
Hck	20	[15][16]
Src	170	[15][16]
PP2	Fyn	5	[18]
Lck	4	[18]
1-Naphthyl PP1	c-Fyn	600	[18]
v-Src	1000	[18]
c-Abl	600	[18]
Saracatinib (AZD0530)	Fyn	Potent	[18]
Src	2.7	[18]

Cellular Assays for Fyn Kinase Activity

Measuring Fyn activity within a cellular context provides a more physiologically relevant assessment of an inhibitor's efficacy, as it accounts for factors like cell permeability and off-target effects.

Western Blotting for Downstream Substrate Phosphorylation

A common method to assess Fyn activity in cells is to measure the phosphorylation status of its known downstream targets.

Caption: Workflow for Western blot analysis of Fyn activity.

Protocol 3: Western Blot Analysis

• Cell Treatment: Plate cells and grow to desired confluency. Pre-treat with various concentrations of Hydroxy-PP or a vehicle control for 1-2 hours.

• Stimulation: If necessary, stimulate the cells with an appropriate agonist (e.g., PDGF) to activate Fyn kinase.

• Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST).

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of a Fyn substrate (e.g., phospho-ERK, phospho-STAT3).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Analysis: Strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) form of the substrate for normalization. Quantify the band intensities to determine the change in substrate phosphorylation.

Conclusion

The methods described provide a robust toolkit for the characterization of Fyn kinase activity and the evaluation of potential inhibitors like Hydroxy-PP. The choice of assay depends on the specific research question, available resources, and desired throughput. For initial high-throughput screening and mechanistic studies, biochemical assays such as the ADP-Glo™ assay are highly effective. For validation in a more biological context, cellular assays like Western blotting are indispensable. By employing these detailed protocols, researchers can accurately quantify Fyn kinase activity and advance the development of novel therapeutics targeting this important kinase.

References

• 1. FYN: emerging biological roles and potential therapeutic targets in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FYN - Wikipedia [en.wikipedia.org]
• 3. Fyn Tyrosine Kinase as Harmonizing Factor in Neuronal Functions and Dysfunctions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of Fyn Kinase Inhibitors in Switching Neuroinflammatory Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is FYN Protein - Creative BioMart [creativebiomart.net]
• 6. benchchem.com [benchchem.com]
• 7. reactionbiology.com [reactionbiology.com]
• 8. promega.com [promega.com]
• 9. promega.com.cn [promega.com.cn]
• 10. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. SRC Kinase Enzyme System [worldwide.promega.com]
• 12. researchgate.net [researchgate.net]
• 13. bpsbioscience.com [bpsbioscience.com]
• 14. bpsbioscience.com [bpsbioscience.com]
• 15. stemcell.com [stemcell.com]
• 16. selleckchem.com [selleckchem.com]
• 17. medchemexpress.com [medchemexpress.com]
• 18. selleckchem.com [selleckchem.com]

Application Notes & Protocols for Long-Term Storage of Hydroxy-PP Solutions

For: Researchers, Scientists, and Drug Development Professionals

Subject: Best practices for the long-term storage and stability assessment of Hydroxy-PP solutions.

Introduction

This document provides detailed guidelines and protocols for the long-term storage of solutions containing Hydroxy-PP, with a focus on maintaining the integrity and stability of the compound for research and drug development purposes. Due to the limited publicly available stability data for a specific compound designated as "Hydroxy-PP," these recommendations are based on the available information for Hydroxy-PP-Me , a selective Carbonyl Reductase 1 (CBR1) inhibitor, and established best practices for the handling and storage of small molecule drug candidates.[1] These guidelines are intended to ensure the reliability and reproducibility of experimental results by minimizing degradation of the active pharmaceutical ingredient (API).

The protocols outlined below cover recommended storage conditions, procedures for conducting stability studies, and analytical methods for quantifying the compound and its potential degradants.

Recommended Long-Term Storage Conditions

Proper storage is critical to prevent chemical degradation, such as hydrolysis and oxidation, and physical changes like precipitation. The following conditions are recommended for stock solutions of Hydroxy-PP-Me.

Table 1: Recommended Storage Conditions for Hydroxy-PP-Me Stock Solutions

Parameter	Recommendation	Rationale
Storage Temperature	-80°C for up to 6 months or -20°C for up to 1 month [1]	Reduces the rate of chemical degradation and microbial growth. -80°C provides superior long-term stability.
Solvent/Vehicle	Use high-purity, anhydrous solvents such as DMSO or ethanol (B145695) for initial stock solutions. Buffer solutions should be sterile and filtered.	Minimizes the presence of water and reactive impurities that can lead to hydrolysis or other degradation reactions.
Container	Use amber glass vials or polypropylene (B1209903) tubes with tight-sealing caps.	Protects the solution from light to prevent photodegradation and minimizes solvent evaporation and exposure to air.
Atmosphere	For highly sensitive compounds, consider overlaying the solution with an inert gas (e.g., argon or nitrogen) before sealing.	Reduces the risk of oxidative degradation by displacing oxygen from the headspace of the container.
Aliquoting	Prepare single-use aliquots to avoid repeated freeze-thaw cycles.	Repeated changes in temperature can cause protein denaturation (if applicable) and accelerate the degradation of small molecules.

Experimental Protocols

Protocol for Preparation of Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of Hydroxy-PP-Me in DMSO.

Materials:

• Hydroxy-PP-Me (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, low-protein binding polypropylene tubes or amber glass vials

• Calibrated analytical balance and weighing paper

• Vortex mixer

Procedure:

• Allow the vial of solid Hydroxy-PP-Me to equilibrate to room temperature for at least 60 minutes before opening to prevent condensation of moisture.

• In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of Hydroxy-PP-Me powder.

• Calculate the volume of DMSO required to achieve a 10 mM concentration.

• Add the calculated volume of anhydrous DMSO to the vial containing the solid compound.

• Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

• Dispense the stock solution into single-use aliquots in sterile, light-protected vials.

• Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

• Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[1]

Protocol for Stability Testing using a Stability-Indicating HPLC Method

This protocol outlines a general procedure for conducting a forced degradation study and subsequent stability testing to develop a stability-indicating High-Performance Liquid Chromatography (HPLC) method.[2][3][4][5]

Objective: To assess the stability of Hydroxy-PP in solution under various stress conditions and to identify potential degradation products.

Phase 1: Forced Degradation Study

• Sample Preparation: Prepare solutions of Hydroxy-PP in a suitable solvent (e.g., acetonitrile-water mixture) at a known concentration.

• Stress Conditions: Expose the solutions to the following conditions to induce degradation[6][7]:

  • Acid Hydrolysis: Add 0.1 M HCl and incubate at 60°C for 2, 6, 12, and 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH and incubate at 60°C for 2, 6, 12, and 24 hours.

  • Oxidation: Add 3% H₂O₂ and keep at room temperature for 2, 6, 12, and 24 hours.

  • Thermal Degradation: Incubate a solution at 80°C in the dark.

  • Photodegradation: Expose a solution to a calibrated light source (e.g., Xenon lamp) as per ICH Q1B guidelines.

• Sample Analysis: Analyze all stressed samples, along with an unstressed control, by HPLC with a photodiode array (PDA) or mass spectrometry (MS) detector to separate and identify the parent compound and all degradation products.

Phase 2: HPLC Method Development

• Column and Mobile Phase Screening: Use the results from the forced degradation study to develop an HPLC method that provides adequate resolution between the parent peak and all degradant peaks.[2][3]

• Method Validation: Validate the developed method according to ICH Q2(R2) guidelines for specificity, linearity, accuracy, precision, and robustness.[4][8]

Phase 3: Long-Term Stability Study

• Sample Storage: Store aliquots of Hydroxy-PP solution under the recommended long-term conditions (-80°C).

• Time Points: Pull samples at predetermined time points (e.g., 0, 1, 3, and 6 months).

• Analysis: Analyze the samples using the validated stability-indicating HPLC method to quantify the amount of remaining Hydroxy-PP and any formed degradants.

• Data Presentation: Summarize the quantitative results in a table, showing the percentage of Hydroxy-PP remaining at each time point.

Table 2: Representative Data from a Hypothetical 6-Month Stability Study of Hydroxy-PP-Me at -80°C

Time Point (Months)	% Hydroxy-PP-Me Remaining (Assay by HPLC)	Total Impurities (%)	Appearance of Solution
0	100.0	< 0.1	Clear, colorless solution
1	99.8	< 0.2	No change
3	99.5	< 0.5	No change
6	99.2	< 0.8	No change

Visualizations

Signaling Pathway

Hydroxy-PP-Me is identified as a selective inhibitor of Carbonyl Reductase 1 (CBR1). CBR1 is involved in the metabolism of various xenobiotics and endogenous compounds, including carbonyl-containing drugs. In the context of cancer therapy, CBR1 can reduce the efficacy of anthracyclines like doxorubicin (B1662922) by converting them into less active metabolites. Inhibition of CBR1 can, therefore, enhance the cytotoxic effects of these drugs.[1] The diagram below illustrates the role of CBR1 in doxorubicin metabolism and how its inhibition can potentiate anti-cancer activity.

Caption: Role of CBR1 in doxorubicin metabolism and its inhibition by Hydroxy-PP-Me.

Experimental Workflow

The following diagram outlines the logical workflow for conducting a comprehensive stability study of a Hydroxy-PP solution.

Caption: Workflow for a long-term stability study of Hydroxy-PP solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. web.vscht.cz [web.vscht.cz]
• 4. Stability-Indicating HPLC Method Development: Column, Mobile Phase and Gradient Choices – Pharma Stability [pharmastability.com]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. altabrisagroup.com [altabrisagroup.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Hydroxy-PP Insolubility in Aqueous Solutions

For researchers, scientists, and drug development professionals utilizing Hydroxy-PP, ensuring its solubility in aqueous solutions is critical for obtaining reliable and reproducible experimental results. This guide provides troubleshooting strategies and frequently asked questions (FAQs) to address common challenges encountered when preparing Hydroxy-PP for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Hydroxy-PP and why is its aqueous solubility a concern?

A1: Hydroxy-PP is a potent dual inhibitor of carbonyl reductase 1 (CBR1) and the cytoplasmic tyrosine kinase Fyn, with IC50 values of 0.78 µM and 5 nM, respectively[1][2]. Like many small molecule kinase inhibitors, its chemical structure lends itself to poor water solubility, which can lead to precipitation when diluted from organic stock solutions into aqueous buffers for biological assays.

Q2: What are the key chemical properties of Hydroxy-PP that influence its solubility?

Estimated Physicochemical Properties of Hydroxy-PP

Property	Estimated Value/Range	Implication for Solubility
LogP	~2.5 - 3.5	Moderately lipophilic, indicating low intrinsic aqueous solubility.
pKa (Phenolic Hydroxyl)	~9 - 11	The hydroxyl group will be deprotonated at alkaline pH, potentially increasing solubility.
pKa (Aromatic Amine)	~4 - 5	The amino group will be protonated at acidic pH, potentially increasing solubility.

Q3: My Hydroxy-PP precipitates out of solution when I dilute my DMSO stock into my aqueous assay buffer. What should I do?

A3: This is a common issue known as "crashing out," which occurs when a compound that is highly soluble in an organic solvent like DMSO is rapidly transferred to an aqueous environment where it is poorly soluble. The following troubleshooting workflow can help address this problem.

Caption: A stepwise approach to resolving Hydroxy-PP precipitation issues.

Troubleshooting Guides

Optimizing DMSO Concentration

The final concentration of DMSO in your assay should be kept to a minimum, as high concentrations can be toxic to cells and may affect enzyme activity.

Recommended DMSO Limits in Cell-Based Assays

Cell Type	General Tolerance	Recommended Maximum
Most immortalized cell lines	< 1%	≤ 0.5% [4]
Primary cells	More sensitive	≤ 0.1% [4][5][6]
Sensitive cell lines	Can be affected by < 1%	Test a range from 0.05% to 0.5%[5][7]

Protocol: Preparing a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh the required mass of Hydroxy-PP powder. For 1 mL of a 10 mM stock solution (MW: 283.33 g/mol ), you will need 2.83 mg.

• Dissolution: Add the appropriate volume of anhydrous, high-purity DMSO.

• Mixing: Vortex the solution for 1-2 minutes. If necessary, use a sonicator for 5-10 minutes to ensure complete dissolution.

• Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C to avoid repeated freeze-thaw cycles[1].

Adjusting Buffer pH

Based on the estimated pKa values, the solubility of Hydroxy-PP can be influenced by the pH of the aqueous buffer.

• Acidic Conditions (pH < 4): The aromatic amine is likely to be protonated, which may increase solubility.

• Alkaline Conditions (pH > 11): The phenolic hydroxyl group will be deprotonated, which may also enhance solubility.

Experimental Protocol: pH Solubility Screen

• Prepare Buffers: Prepare a series of buffers with a pH range relevant to your experimental system (e.g., pH 5.0 to 8.5).

• Prepare Intermediate Dilution: Prepare an intermediate dilution of your Hydroxy-PP DMSO stock in DMSO (e.g., 1 mM).

• Test Dilution: Add a small volume of the intermediate DMSO solution to each of the different pH buffers to achieve the final desired assay concentration. The final DMSO concentration should be kept constant across all conditions (e.g., 0.5%).

• Observation: Vortex each solution and let it stand at room temperature for 30 minutes. Visually inspect for any signs of precipitation or cloudiness.

• Quantification (Optional): For a more rigorous analysis, centrifuge the samples and measure the concentration of the soluble inhibitor in the supernatant using HPLC-UV.

Utilizing Co-solvents and Excipients

If optimizing DMSO concentration and pH is insufficient, the use of co-solvents or excipients can help maintain Hydroxy-PP in solution.

Commonly Used Excipients for Solubility Enhancement

Excipient	Type	Typical Starting Concentration (in vitro)	Notes
Tween® 80 (Polysorbate 80)	Non-ionic surfactant	0.01% - 0.1% (w/v)[8][9]	Can form micelles to encapsulate hydrophobic compounds.
Pluronic® F-68	Non-ionic surfactant	0.02% - 0.2% (w/v)	Similar mechanism to Tween® 80.
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Cyclodextrin	1% - 5% (w/v)[10][11]	Forms inclusion complexes with hydrophobic molecules.

Protocol: Formulation with Excipients

• Prepare Excipient Stock: Prepare a stock solution of the chosen excipient in your aqueous buffer (e.g., 1% Tween® 80).

• Serial Dilution: Prepare serial dilutions of your Hydroxy-PP DMSO stock solution in DMSO.

• Final Dilution: Add the final DMSO dilution of Hydroxy-PP to the excipient-containing buffer.

• Mixing: Vortex immediately and thoroughly.

Modifying the Dilution Protocol

The method of dilution can impact the final solubility. A stepwise dilution is often more effective than a single, large dilution.

Caption: A recommended two-step dilution workflow for aqueous solutions.

Signaling Pathway Context

Understanding the signaling pathways in which Hydroxy-PP acts can provide context for experimental design.

Caption: Hydroxy-PP inhibits both CBR1 and Fyn kinase signaling pathways.

By systematically applying these troubleshooting strategies, researchers can overcome the challenges associated with the poor aqueous solubility of Hydroxy-PP, leading to more accurate and reliable experimental outcomes. Always ensure to include appropriate vehicle controls in your experiments to account for any effects of the solvent or excipients.

References

• 1. fiveable.me [fiveable.me]
• 2. medchemexpress.com [medchemexpress.com]
• 3. jst-ud.vn [jst-ud.vn]
• 4. lifetein.com [lifetein.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. The biorelevant concentration of Tween 80 solution is a simple alternative medium to simulated fasted state intestinal fluid - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. touroscholar.touro.edu [touroscholar.touro.edu]
• 11. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

How to minimize off-target effects of Hydroxy-PP

A Guide to Minimizing Off-Target Effects for Researchers, Scientists, and Drug Development Professionals

Introduction

This technical support guide provides researchers, scientists, and drug development professionals with strategies to identify, understand, and mitigate off-target effects during experiments with the selective CBR1 inhibitor, Hydroxy-PP-Me. While Hydroxy-PP-Me is a selective inhibitor, understanding and minimizing potential off-target effects is crucial for obtaining accurate experimental results and advancing therapeutic development.[1] The following questions and answers will address common issues and provide detailed protocols and troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: What are the known on-target and potential off-target effects of Hydroxy-PP-Me?

A1: Hydroxy-PP-Me is a selective inhibitor of Carbonyl Reductase 1 (CBR1) with an IC50 of 759 nM.[1] Its on-target effects are primarily related to the inhibition of this enzyme, which is involved in the metabolism of various xenobiotics and endogenous compounds. In cancer research, it has been shown to inhibit serum starvation-induced apoptosis and enhance the cytotoxic effects of chemotherapeutic agents like Daunorubicin and Arsenic Trioxide (As2O3).[1]

Off-target effects occur when a compound binds to and modulates the activity of proteins other than its intended target.[2] While specific off-target interactions for Hydroxy-PP-Me are not extensively documented in publicly available literature, general principles of small molecule inhibitors suggest that at higher concentrations, off-target binding can occur.[3] This could lead to misinterpretation of experimental results, cellular toxicity not related to CBR1 inhibition, or a lack of translatable results in preclinical and clinical settings.[3]

Q2: How can I determine if the observed cellular effects in my experiment are due to off-target interactions of Hydroxy-PP-Me?

A2: A multi-pronged approach is recommended to distinguish on-target from off-target effects:

• Dose-Response Analysis: Titrate Hydroxy-PP-Me to determine the lowest effective concentration that elicits the desired on-target effect.[3] Off-target effects are more likely to occur at higher concentrations.

• Use of Control Compounds: Include a structurally similar but inactive analog of Hydroxy-PP-Me as a negative control. This helps to ensure that the observed effects are not due to the chemical scaffold itself.[3]

• Genetic Knockdown/Knockout: Use techniques like CRISPR-Cas9 or siRNA to reduce the expression of the intended target, CBR1. If the phenotype persists in the absence of CBR1 after treatment with Hydroxy-PP-Me, it is likely due to an off-target effect.

• Cellular Thermal Shift Assay (CETSA): This biophysical assay confirms direct binding of Hydroxy-PP-Me to CBR1 in intact cells by measuring changes in the protein's thermal stability upon ligand binding.[4][5]

• Kinome Profiling: If off-target effects on kinases are suspected, kinome profiling can screen Hydroxy-PP-Me against a large panel of kinases to assess its selectivity.[6][7][8][9][10]

Q3: What are some proactive strategies to minimize off-target effects in my experimental design?

A3: Implementing the following strategies can help reduce the likelihood of off-target effects confounding your results:

• Optimize Concentration and Incubation Time: Use the lowest concentration of Hydroxy-PP-Me that achieves the desired on-target effect and the shortest incubation time necessary.

• Choose Appropriate Cell Lines: Use cell lines where the expression and activity of CBR1 are well-characterized.

• Confirm Target Engagement: Before extensive experimentation, confirm that Hydroxy-PP-Me is engaging with CBR1 in your specific cellular model using a method like CETSA.[4][5]

• Phenotypic Validation: Corroborate your findings using orthogonal approaches. For example, if Hydroxy-PP-Me is shown to induce a specific cellular phenotype, try to replicate that phenotype by genetically silencing CBR1.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High levels of cytotoxicity observed at effective concentrations.	Off-target kinase inhibition or other off-target toxicities.	1. Perform a kinome-wide selectivity screen to identify unintended kinase targets. 2. Test inhibitors with different chemical scaffolds that target CBR1. If cytotoxicity persists, it may be an on-target effect. 3. Perform a cell viability assay with a broader dose range to determine a therapeutic window.
Inconsistent results between different cell lines.	Variation in the expression levels of on-target (CBR1) or off-target proteins between cell lines.[3]	1. Quantify the protein levels of CBR1 in the cell lines being used via Western Blot or qPCR. 2. Characterize the off-target profile in each cell line if significant discrepancies are observed.
Observed phenotype does not match the known function of CBR1.	The phenotype may be a result of an off-target effect.	1. Use CRISPR or siRNA to knock down CBR1 and see if the phenotype is replicated.[3] 2. Use a structurally unrelated CBR1 inhibitor to see if the same phenotype is observed.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the direct binding of Hydroxy-PP-Me to CBR1 in intact cells.

Methodology: [4][5][11]

• Cell Treatment: Treat intact cells with various concentrations of Hydroxy-PP-Me or a vehicle control (DMSO) for a specified time (e.g., 1 hour) at 37°C.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them across a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) using a thermal cycler.

• Cell Lysis: Lyse the cells by freeze-thaw cycles.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

• Quantification: Collect the supernatant containing the soluble proteins and quantify the amount of soluble CBR1 at each temperature point using Western blotting. An increase in the amount of soluble CBR1 at higher temperatures in the presence of Hydroxy-PP-Me indicates target engagement.

Kinase Profiling

Objective: To assess the selectivity of Hydroxy-PP-Me against a panel of protein kinases.

Methodology:

• Compound Submission: Provide a sample of Hydroxy-PP-Me to a commercial kinome profiling service.

• Screening: The service will typically perform radiometric or fluorescence-based assays to measure the inhibitory activity of Hydroxy-PP-Me against a large panel of purified kinases at a fixed ATP concentration.

• Data Analysis: The results are usually provided as a percentage of inhibition for each kinase at a given concentration of Hydroxy-PP-Me. This data can be used to identify potential off-target kinase interactions.

Isothermal Titration Calorimetry (ITC)

Objective: To measure the binding affinity, stoichiometry, and thermodynamic profile of the interaction between Hydroxy-PP-Me and purified CBR1 protein.[12][13][14][15][16]

Methodology: [13]

• Sample Preparation: Prepare a solution of purified CBR1 protein in a suitable buffer and a more concentrated solution of Hydroxy-PP-Me in the same buffer.

• Titration: Place the CBR1 solution in the sample cell of the ITC instrument. The Hydroxy-PP-Me solution is then injected into the sample cell in small, precise aliquots.

• Heat Measurement: The instrument measures the heat released or absorbed during the binding event after each injection.[13]

• Data Analysis: The data is plotted as heat change per injection versus the molar ratio of ligand to protein. This binding isotherm is then fitted to a binding model to determine the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[13]

Quantitative Data Summary

The following tables provide examples of how to present quantitative data to assess the selectivity of Hydroxy-PP-Me.

Table 1: Kinase Selectivity Profile of Hydroxy-PP-Me at 1 µM

Kinase Target	% Inhibition at 1 µM
CBR1 (On-Target)	95%
Kinase A (Off-Target)	20%
Kinase B (Off-Target)	15%
Kinase C (Off-Target)	5%

Table 2: Comparative Binding Affinities

Assay Type	Target Protein	Hydroxy-PP-Me Kd (nM)
ITC	CBR1 (On-Target)	50
Surface Plasmon Resonance (SPR)	Kinase A (Off-Target)	5,000
ITC	Kinase B (Off-Target)	>10,000

Visualizations

Signaling Pathways and Experimental Workflows

Caption: On-target vs. potential off-target effects of Hydroxy-PP-Me.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Caption: A logical workflow for troubleshooting unexpected experimental outcomes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Kinome Profiling Service | MtoZ Biolabs [mtoz-biolabs.com]
• 7. pharmaron.com [pharmaron.com]
• 8. Kinome Profiling - Oncolines B.V. [oncolines.com]
• 9. KinomeView Profiling | Cell Signaling Technology [cellsignal.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. 2.8. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 12. Isothermal titration calorimetry in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. reactionbiology.com [reactionbiology.com]
• 14. Isothermal titration calorimetry for drug design: Precision of the enthalpy and binding constant measurements and comparison of the instruments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 16. Methods for the Discovery and Identification of Small Molecules Targeting Oxidative Stress-Related Protein–Protein Interactions: An Update - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Bioavailability of Hydroxy-PP in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working to improve the bioavailability of Hydroxy-PP (a model BCS Class II compound) in animal models.

Frequently Asked Questions (FAQs)

Q1: What are the most likely reasons for the low oral bioavailability of my compound, Hydroxy-PP?

A1: For a compound like Hydroxy-PP, which is characterized as a Biopharmaceutics Classification System (BCS) Class II drug, the primary obstacles to good oral bioavailability are its low aqueous solubility and slow dissolution rate in the gastrointestinal (GI) tract. While it may have high permeability across the intestinal wall, it must first be in solution to be absorbed. Other contributing factors can include first-pass metabolism in the gut wall or liver and efflux by transporters like P-glycoprotein which actively pump the compound back into the GI lumen.

Q2: What are the key pharmacokinetic parameters I should be evaluating in my animal studies?

A2: The primary pharmacokinetic parameters to determine the rate and extent of oral absorption are:

• Cmax (Maximum Plasma Concentration): The highest concentration of the drug reached in the plasma.

• Tmax (Time to Maximum Plasma Concentration): The time at which Cmax is observed.

• AUC (Area Under the Curve): The total drug exposure over time, which reflects the extent of absorption. By comparing the AUC after oral administration (AUC_oral) to the AUC after intravenous administration (AUC_IV), you can calculate the absolute oral bioavailability (F%).

Q3: How do I choose an appropriate animal model for my bioavailability studies?

A3: The choice of animal model is critical and can significantly impact study outcomes. Rats are commonly used for initial pharmacokinetic screening due to their well-characterized physiology, manageable size, and cost-effectiveness. However, differences in GI tract pH, enzymes, and transit times between species can affect drug absorption. For some compounds, the dog may be a more predictive model for human pharmacokinetics. It is essential to consider these physiological differences when interpreting data and extrapolating to humans.

Q4: What is the Biopharmaceutics Classification System (BCS) and why is it important for Hydroxy-PP?

A4: The BCS is a scientific framework that categorizes drug substances based on their aqueous solubility and intestinal permeability.

• Class I: High Solubility, High Permeability

• Class II: Low Solubility, High Permeability

• Class III: High Solubility, Low Permeability

• Class IV: Low Solubility, Low Permeability

Hydroxy-PP, as a BCS Class II compound, has high permeability, meaning it can readily cross the gut wall. However, its low solubility is the rate-limiting step for absorption.[1] Therefore, formulation strategies should primarily focus on enhancing its solubility and dissolution rate in the GI tract.

Troubleshooting Guide

Issue 1: High variability in plasma concentrations between animals in the same dosing group.

• Potential Cause: Inconsistent Dosing Technique.

  • Troubleshooting Step: Ensure a standardized and consistent oral gavage technique is used for all animals. Verify the dose volume and confirm the formulation is a homogenous suspension or solution before each administration. Improper gavage technique can lead to dosing into the lungs or variability in the amount of drug delivered to the stomach.[2][3]

• Potential Cause: Formulation Instability or Inhomogeneity.

  • Troubleshooting Step: If using a suspension, ensure it is uniformly mixed before drawing each dose. High-energy mixing or continuous stirring may be necessary. For amorphous solid dispersions or lipid-based formulations, assess their physical stability to ensure the drug does not crystallize or precipitate before or after administration.

• Potential Cause: Physiological Differences.

  • Troubleshooting Step: Factors such as food intake (fasted vs. fed state), stress levels, and the health of the animals can introduce variability.[2][3][4] Standardize experimental conditions as much as possible, including fasting times and animal handling procedures. Consider a crossover study design where each animal serves as its own control to minimize inter-animal variability.

Issue 2: Consistently low plasma exposure (low Cmax and AUC) despite formulation efforts.

• Potential Cause: Insufficient Solubility/Dissolution Enhancement.

  • Troubleshooting Step: The chosen formulation strategy may not be optimal for Hydroxy-PP. If a simple suspension was used, consider more advanced enabling formulations. The goal is to increase the dissolution rate and maintain a supersaturated or solubilized state at the site of absorption. Evaluate different formulation approaches as detailed in the data section below.

• Potential Cause: Extensive First-Pass Metabolism.

  • Troubleshooting Step: The compound may be rapidly metabolized in the intestinal wall or the liver before reaching systemic circulation. To investigate this, conduct an intravenous (IV) dosing study to determine the drug's clearance. A high clearance rate suggests significant metabolism. Comparing oral and IV data will help differentiate between poor absorption and high first-pass metabolism.

• Potential Cause: P-glycoprotein (P-gp) Efflux.

  • Troubleshooting Step: Hydroxy-PP might be a substrate for efflux transporters like P-gp, which actively pump the drug out of intestinal cells. This can be investigated using in vitro models like Caco-2 cells. An in vivo approach involves co-dosing Hydroxy-PP with a known P-gp inhibitor to see if bioavailability increases.

Data Presentation: Comparative Pharmacokinetics

The selection of an appropriate formulation is critical for improving the oral bioavailability of BCS Class II compounds like Hydroxy-PP. Below are examples of how different formulation strategies can significantly impact pharmacokinetic parameters in rats.

Table 1: Pharmacokinetic Parameters of Candesartan (B1668252) Cilexetil in Different Formulations in Rats.

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng·hr/mL)	Relative Bioavailability (%)
Suspension	3.34 ± 0.20	4.0 ± 0.5	28.7 ± 2.9	100
Solid Lipid Nanoparticles (SLNs)	4.33 ± 0.26	3.0 ± 0.5	45.1 ± 3.8	157.1

Data adapted from a study on Candesartan Cilexetil, a BCS Class II drug, demonstrating the enhancement of bioavailability with a Solid Lipid Nanoparticle (SLN) formulation compared to a simple suspension.[5]

Table 2: Pharmacokinetic Parameters of Itraconazole (B105839) in Different Formulations in Rats.

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng·hr/mL)
Sporanox® Capsules (Commercial)	390.5 ± 169.4	3.5 ± 0.5	3653.9 ± 2348.9
Amorphous Solid Dispersion (ASD) Tablets	295.0 ± 344.5	2.9 ± 1.8	3089.5 ± 4332.8

Data from a study on Itraconazole, a BCS Class II drug. In this case, despite faster in vitro dissolution, the in vivo performance of the amorphous solid dispersion was comparable to the commercial formulation, highlighting that in vitro results do not always predict in vivo outcomes.[6][7]

Experimental Protocols

Protocol 1: Oral Gavage in Rats for Pharmacokinetic Studies

This protocol outlines the standard procedure for administering a compound orally to a rat.

• Animal Preparation: Weigh the rat to determine the correct dosing volume (typically 5-10 mL/kg). Ensure the animal is properly restrained to prevent injury.

• Gavage Needle Measurement: Measure the gavage needle externally from the tip of the rat's nose to the last rib to estimate the distance to the stomach. Mark this length on the needle.

• Dose Preparation: Prepare the Hydroxy-PP formulation (e.g., suspension, solution, SEDDS). If it is a suspension, ensure it is thoroughly mixed. Draw the calculated volume into a syringe attached to the gavage needle.

• Administration:

  • Gently hold the rat and extend its head slightly to straighten the path to the esophagus.

  • Insert the gavage needle into the mouth, to one side of the incisors, and advance it gently over the tongue.

  • The needle should pass smoothly down the esophagus. Do not force the needle. If resistance is met, withdraw and re-attempt.

  • Once the needle is inserted to the pre-measured depth, slowly administer the formulation over 2-3 seconds.[6][8]

• Post-Administration Monitoring: After administration, return the animal to its cage and monitor for any signs of distress, such as difficulty breathing, which could indicate accidental dosing into the lungs.

Protocol 2: Serial Blood Sampling in Rats via the Tail Vein

This protocol describes a common method for collecting multiple blood samples from a single rat.

• Animal Preparation: Place the rat in a restraint device that allows access to the tail. To promote vasodilation and facilitate blood collection, warm the tail using a heat lamp for a short period.

• Vein Identification: Identify one of the lateral tail veins.

• Blood Collection:

  • Clean the tail with an alcohol swab.

  • Using a sterile needle (e.g., 25G), puncture the vein at a shallow angle, starting from the distal end of the tail for the first time point.

  • Collect the required volume of blood (typically 100-200 µL) into a suitable collection tube (e.g., EDTA-coated for plasma).

  • After collection, apply gentle pressure to the puncture site with gauze to stop the bleeding.

• Serial Sampling: For subsequent time points, move progressively up the tail (proximally) for new puncture sites. Alternate between the left and right veins if possible.[5][7]

• Sample Processing: Process the collected blood samples as required. For plasma, centrifuge the samples to separate the plasma from the blood cells and store the plasma at -80°C until analysis.

Protocol 3: General Bioanalytical Method for Quantification of Hydroxy-PP in Rat Plasma using LC-MS/MS

This protocol provides a general workflow for developing a method to quantify Hydroxy-PP in plasma.

• Sample Preparation:

  • Thaw the plasma samples and an internal standard (IS) stock solution.

  • To a small volume of plasma (e.g., 50 µL), add the IS.

  • Perform a protein precipitation by adding a solvent like acetonitrile. This removes larger proteins that can interfere with the analysis.

  • Vortex the mixture and then centrifuge at high speed.

  • Transfer the supernatant to an HPLC vial for analysis.[9][10]

• LC-MS/MS Analysis:

  • Chromatography: Inject the sample onto a suitable HPLC column (e.g., C18) to separate Hydroxy-PP and the IS from other components in the plasma extract. Use an appropriate mobile phase gradient.

  • Mass Spectrometry: The eluent from the HPLC is introduced into a tandem mass spectrometer. The instrument is set to monitor for specific mass-to-charge (m/z) transitions for both Hydroxy-PP and the IS (Selected Reaction Monitoring - SRM).

• Quantification:

  • Create a calibration curve by spiking known concentrations of Hydroxy-PP into blank rat plasma and processing these standards alongside the study samples.

  • The concentration of Hydroxy-PP in the study samples is determined by comparing the peak area ratio of the analyte to the IS against the calibration curve.

Visualizations

Caption: A workflow for troubleshooting low oral bioavailability.

Caption: Experimental workflow for an in vivo pharmacokinetic study.

References

• 1. proventainternational.com [proventainternational.com]
• 2. japer.in [japer.in]
• 3. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 4. Contrast tools [contrast.tools]
• 5. researchgate.net [researchgate.net]
• 6. Bioavailability of itraconazole in rats and rabbits after administration of tablets containing solid dispersion particles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Crystalline Nanosuspensions as Potential Toxicology and Clinical Oral Formulations for BCS II/IV Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics and bioequivalence study of candesartan cilexetil tablet in Chinese volunteers under fasting condition: an open-label, randomized-sequence, 2-period crossover study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Hydroxy-PP Degradation in Experimental Setups

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The term "Hydroxy-PP" is not a standard chemical nomenclature. This guide will proceed under the assumption that it refers to hydroxylated pyrophosphate compounds, using (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate (HMB-PP), a potent and well-studied phosphoantigen, as the primary example. The principles and troubleshooting steps outlined here are broadly applicable to other sensitive pyrophosphate-containing molecules.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of HMB-PP degradation in my experiments?

A1: The main cause of HMB-PP degradation in aqueous solutions is the hydrolysis of its pyrophosphate ester bond.[1] This chemical reaction is highly sensitive to both pH and temperature. Degradation rates increase significantly in non-neutral pH conditions and at higher temperatures, such as 37°C, which is common for cell-based assays.[1][2]

Q2: How should I properly store HMB-PP to ensure its long-term stability?

A2: For optimal long-term stability, HMB-PP should be stored in its lyophilized (powder) form at -20°C or below, protected from moisture and light.[1][3] If you need to store it in a solution, prepare concentrated stock solutions in a slightly acidic to neutral buffer (pH 6.0-7.4), create single-use aliquots, flash-freeze them in liquid nitrogen, and store them at -80°C.[1] It is critical to avoid repeated freeze-thaw cycles, as this can accelerate degradation.[1]

Q3: Can I dissolve and store HMB-PP in my cell culture medium?

A3: It is strongly advised not to store HMB-PP in cell culture medium for extended periods.[1] These media are complex mixtures at a physiological pH that can contain components, including phosphatases from serum supplements, which can hasten the degradation of HMB-PP.[1][3] For consistent experimental results, it is best practice to prepare fresh dilutions of HMB-PP in your culture medium for each experiment directly from a concentrated, properly stored stock solution.[1]

Q4: What are the degradation products of HMB-PP, and can they interfere with my assay?

A4: The primary degradation products from the hydrolysis of HMB-PP are (E)-4-hydroxy-3-methyl-but-2-enyl phosphate (B84403) (HMBP) and inorganic phosphate (Pi).[1] Further degradation of HMBP can also occur.[1] These breakdown products are significantly less potent in activating Vγ9Vδ2 T cells.[4] Therefore, if HMB-PP degradation occurs, you will observe a significant loss of biological activity, leading to inconsistent or failed experiments.[1]

Q5: Is it necessary to use a solvent like DMSO to dissolve HMB-PP?

A5: No, DMSO is generally not necessary. HMB-PP is a charged molecule that is readily soluble in aqueous buffers such as sterile Phosphate-Buffered Saline (PBS) at a pH of 7.2.[3]

Troubleshooting Guide

This guide addresses common problems encountered during experiments involving HMB-PP.

Problem	Possible Cause	Recommended Solution
Inconsistent or reduced biological activity (e.g., poor Vγ9Vδ2 T cell activation)	1. HMB-PP Degradation: The compound may have degraded due to improper storage or handling.[1]	Verify Storage: Confirm that lyophilized powder was stored at -20°C (or lower) and solutions at -80°C.[1][3] Use Fresh Aliquots: Always use a fresh aliquot or newly reconstituted vial for each experiment. Avoid using old stock solutions or those that have undergone multiple freeze-thaw cycles.[1] Perform Potency Check: Run a concentration-response curve to assess the potency of your current HMB-PP stock.[1]
2. Instability in Assay Medium: HMB-PP can have a short half-life at 37°C in culture medium.[2]	Minimize Incubation Time: If possible, reduce the duration of HMB-PP exposure. For example, pre-load target cells for a shorter period (e.g., 2 hours), wash away excess compound, and then co-culture with effector cells.[5][6] Replenish Compound: For longer-term experiments, consider replenishing the HMB-PP in the culture medium periodically.[2]
High background or off-target effects (e.g., Vγ9Vδ2 T cell autolysis)	1. Overstimulation: Prolonged exposure to high concentrations of HMB-PP can lead to overstimulation and subsequent T cell death.[5]	Optimize Concentration: Titrate the HMB-PP concentration to determine the lowest effective dose that achieves the desired on-target effect without causing excessive activation.[5] Reduce Exposure Time: Shorten the incubation times to prevent overstimulation.[5]
Variability between experiments	1. Donor Variability: The frequency and responsiveness of Vγ9Vδ2 T cells can vary significantly between primary human PBMC donors.[5]	Use Multiple Donors: To ensure the generalizability of your findings, use cells from multiple healthy donors for key experiments.[5]
2. Inconsistent Reagent Preparation: Differences in how HMB-PP solutions are prepared can lead to variability.	Standardize Protocol: Follow a strict, standardized protocol for reconstituting and diluting HMB-PP. Always filter-sterilize aqueous stock solutions through a 0.22 µm filter for cell-based assays.[3]

Data Presentation: Stability of Pyrophosphates

While specific kinetic data for HMB-PP degradation is limited in the public domain, the stability of the related compound isopentenyl pyrophosphate (IPP) can serve as a useful proxy to understand its behavior under different experimental conditions.[2]

Compound	Condition	Parameter	Value
Isopentenyl Pyrophosphate (IPP)	37°C in culture medium	Half-life	~4.5 hours[2]
Isopentenyl Pyrophosphate (IPP)	5°C vs 45°C	Temperature Effect	25-30 fold increase in degradation rate[2]
Isopentenyl Pyrophosphate (IPP)	pH 7.0 vs pH 11.5	pH Effect	4-5 fold decrease in degradation rate at higher pH[2]

This data highlights the critical impact of temperature and pH on the stability of pyrophosphate compounds.

Experimental Protocols

Protocol 1: Preparation of HMB-PP Stock Solution

This protocol describes how to prepare a sterile, aqueous stock solution of HMB-PP.

• Under aseptic conditions (e.g., in a laminar flow hood), weigh the desired amount of lyophilized HMB-PP powder in a sterile microcentrifuge tube.

• Add the calculated volume of sterile, endotoxin-free PBS (pH 7.2) to achieve the desired stock concentration (e.g., 1 mg/mL).[3]

• Gently vortex the tube until the HMB-PP is completely dissolved.[3]

• To ensure sterility for cell culture applications, pass the stock solution through a 0.22 µm sterile syringe filter into a new sterile tube.[3]

• Immediately create single-use aliquots in sterile polypropylene (B1209903) tubes.

• Flash-freeze the aliquots in liquid nitrogen and transfer them to -80°C for long-term storage.[1]

• Discard any unused portion of a thawed aliquot; do not refreeze.

Protocol 2: Assessment of HMB-PP Stability by HPLC

This protocol provides a framework for quantitatively assessing the stability of HMB-PP under specific experimental conditions (e.g., in a novel buffer or medium).

• Sample Preparation: Prepare a solution of HMB-PP at a known concentration (e.g., 1 mg/mL) in the buffer or medium you wish to test.[1]

• Incubation: Dispense aliquots of the solution into separate tubes for each time point and condition (e.g., 4°C, 25°C, 37°C).[2]

• Time-Course Sampling: At designated time points (e.g., 0, 2, 4, 8, 24 hours), immediately stop the degradation reaction in one tube from each condition by flash-freezing it at -80°C.[2]

• HPLC Analysis:

  • Thaw the samples just prior to analysis.

  • Inject the samples onto a suitable HPLC column (e.g., a C18 reverse-phase column).[2]

  • Use an appropriate mobile phase system. For example:

    • Mobile Phase A: 100 mM potassium phosphate buffer, pH 6.0

    • Mobile Phase B: Acetonitrile

  • Run a gradient program to separate HMB-PP from its degradation products (e.g., linear gradient from 100% A to 80% A / 20% B over 10 minutes).[1]

  • Detect the compound using UV absorbance at approximately 210 nm.[1]

• Data Analysis: Quantify the peak area of HMB-PP at each time point. Calculate the percentage of HMB-PP remaining relative to the T=0 sample to determine the degradation rate and half-life under each condition.

Visualizations (Graphviz)

Signaling & Degradation Pathways

Caption: Pathways of Hydroxy-PP (HMB-PP) transformation.

Experimental Workflow

Caption: Recommended workflow for using HMB-PP in experiments.

Troubleshooting Logic

Caption: Decision tree for troubleshooting HMB-PP experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. HMBPP analog prodrugs bypass energy-dependent uptake to promote efficient BTN3A1-mediated malignant cell lysis by Vγ9Vδ2 T lymphocyte effectors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Hydroxy-PP &amp; CBR1 Inhibition Assays

Welcome to the technical support center for researchers utilizing Hydroxy-PP in Carbonyl Reductase 1 (CBR1) inhibition experiments. This resource provides troubleshooting guidance and detailed protocols to ensure the success of your assays.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common issues that may lead to a lack of observable CBR1 inhibition in your Hydroxy-PP experiments.

Q1: Why am I not observing any inhibition of CBR1 activity after adding Hydroxy-PP?

A1: Several factors could contribute to a lack of inhibition. Consider the following possibilities:

• Inhibitor Integrity and Solubility:

  • Degradation: Hydroxy-PP, like any chemical compound, can degrade over time. Ensure your stock solution is fresh and has been stored correctly at -20°C for short-term or -80°C for long-term storage.[1]

  • Solubility Issues: Hydroxy-PP is typically dissolved in a solvent like DMSO. If the final concentration of DMSO in your assay is too high, it could affect enzyme activity. Conversely, if Hydroxy-PP is not fully dissolved in your assay buffer, its effective concentration will be lower than expected. A common method for preparing Hydroxy-PP for in vivo studies involves a multi-step dissolution process with DMSO, PEG300, Tween-80, and saline to ensure solubility.[1] While for in vitro assays direct dilution from a DMSO stock is common, ensure the final DMSO concentration is consistent across all conditions and ideally below 1%.

• Enzyme Activity and Concentration:

  • Inactive Enzyme: The recombinant CBR1 enzyme may have lost activity due to improper storage or multiple freeze-thaw cycles. It is recommended to aliquot the enzyme upon receipt and store it at -80°C.

  • Incorrect Enzyme Concentration: The concentration of CBR1 in the assay is crucial. If the enzyme concentration is too high, the amount of inhibitor may be insufficient to produce a measurable decrease in activity.

• Assay Conditions:

  • Sub-optimal Buffer pH: CBR1 activity is pH-dependent. Most assays are performed at a pH of 7.4 to mimic physiological conditions.[2] Significant deviations from the optimal pH can affect both enzyme activity and inhibitor binding.

  • Incorrect Substrate or Cofactor Concentration: The concentrations of the substrate (e.g., menadione (B1676200), doxorubicin) and the cofactor NADPH are critical. Ensure their concentrations are appropriate for the kinetic parameters of the enzyme. Assays are often initiated by adding NADPH to a pre-incubated mixture of the enzyme, inhibitor, and substrate.[2]

Q2: My results are inconsistent between experiments. What could be the cause?

A2: Inconsistent results often stem from variability in experimental setup and execution.

• Pipetting Errors: Ensure accurate and consistent pipetting, especially when preparing serial dilutions of Hydroxy-PP.

• Incubation Times: Use consistent pre-incubation times for the enzyme and inhibitor before initiating the reaction with NADPH. A 5-minute pre-incubation at 37°C is a common practice.[2]

• Temperature Fluctuations: Enzyme kinetics are sensitive to temperature. Ensure all components are properly equilibrated to the assay temperature (e.g., 37°C) and that the plate reader maintains a stable temperature throughout the measurement.

Q3: The IC50 value I calculated for Hydroxy-PP is much higher than the reported values.

A3: A higher-than-expected IC50 value can be indicative of several issues:

• Inaccurate Inhibitor Concentration: Verify the concentration of your Hydroxy-PP stock solution.

• High Substrate Concentration: If the substrate concentration is significantly above its Km value, a higher concentration of a competitive inhibitor will be required to achieve 50% inhibition.

• Presence of Interfering Substances: Components in your sample preparation or buffer could interfere with the inhibitor-enzyme interaction.

Quantitative Data Summary

The following table summarizes key quantitative data for Hydroxy-PP in CBR1 inhibition studies.

Parameter	Value	Context	Source
IC50	759 nM	Selective inhibition of CBR1	[1]
Effective Concentration (In Vitro)	1-8 µM	Enhancement of daunorubicin-mediated cell killing in A549 cells (24h)	[1]
Effective Concentration (In Vitro)	6.3-25 µM	Inhibition of serum starvation-induced apoptosis in A549 cells (65h)	[1]
Effective Concentration (In Vitro)	20 µM	Enhancement of As2O3-induced apoptosis in human myeloid leukemia cell lines (48h)	[1]

Detailed Experimental Protocols

Protocol: In Vitro CBR1 Inhibition Assay using a Spectrophotometer

This protocol is for determining the inhibitory effect of Hydroxy-PP on CBR1 activity by monitoring the decrease in NADPH absorbance at 340 nm.

Materials:

• Recombinant human CBR1 enzyme

• Hydroxy-PP

• Menadione (or other suitable CBR1 substrate)

• NADPH

• Phosphate (B84403) buffer (pH 7.4)

• DMSO (for dissolving Hydroxy-PP and menadione)

• UV-transparent 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm and maintaining a constant temperature.

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of Hydroxy-PP in DMSO. Create a series of dilutions in phosphate buffer to achieve the desired final concentrations in the assay. Ensure the final DMSO concentration is the same in all wells.

  • Prepare a stock solution of menadione in DMSO. Dilute in phosphate buffer to the desired working concentration.

  • Prepare a fresh solution of NADPH in phosphate buffer.

  • Dilute the recombinant CBR1 enzyme to the desired concentration in phosphate buffer.

• Assay Setup:

  • In a 96-well plate, add the following to each well in the specified order:

    • Phosphate buffer (to bring the final volume to 200 µL)

    • Hydroxy-PP solution (or vehicle control - buffer with the same percentage of DMSO)

    • CBR1 enzyme solution

    • Menadione solution

  • Include control wells:

    • No inhibitor control: Contains all components except Hydroxy-PP (substitute with vehicle).

    • No enzyme control: Contains all components except the CBR1 enzyme.

    • No substrate control: Contains all components except menadione.

• Pre-incubation:

  • Pre-incubate the plate at 37°C for 5 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the NADPH solution to each well.

  • Immediately place the plate in the microplate reader, pre-heated to 37°C.

  • Measure the decrease in absorbance at 340 nm every minute for 10-15 minutes. The rate of NADPH oxidation is proportional to CBR1 activity.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance per minute) for each concentration of Hydroxy-PP.

  • Normalize the velocities to the "no inhibitor" control.

  • Plot the percentage of inhibition against the logarithm of the Hydroxy-PP concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Visualizations

CBR1 Catalytic Pathway

Caption: The catalytic cycle of CBR1 and its inhibition by Hydroxy-PP.

Experimental Workflow for CBR1 Inhibition Assay

Caption: Step-by-step workflow for the CBR1 inhibition assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]

Adjusting Hydroxy-PP dosage to reduce cardiotoxicity

Disclaimer: Hydroxy-PP is a fictional compound. The following information is for illustrative purposes and is based on established principles of managing cardiotoxicity for a class of drugs known as anthracyclines (e.g., doxorubicin). This guide is intended for research purposes only and should not be considered medical advice.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Hydroxy-PP. The focus is on adjusting dosage to mitigate cardiotoxicity observed during pre-clinical experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing significant cardiotoxicity in our in vivo rodent models with Hydroxy-PP, even at theoretically therapeutic doses. What are the initial steps to address this?

A1: The initial approach to mitigating Hydroxy-PP-induced cardiotoxicity involves a multi-faceted strategy focused on dose and schedule modification, as well as the introduction of cardioprotective agents.[1][2][3] Key considerations include:

• Dose Fractionation: Instead of a single high dose, administering the total cumulative dose in several smaller, fractionated doses over a longer period can significantly reduce peak plasma concentrations and subsequent cardiac stress.[4][5]

• Continuous Infusion: A prolonged, continuous infusion, as opposed to a bolus injection, can maintain therapeutic levels while avoiding the high peak concentrations associated with acute cardiotoxicity.

• Cardioprotective Co-administration: The use of agents like Dexrazoxane, an iron-chelating agent, has been shown to reduce anthracycline-induced cardiotoxicity without compromising anti-tumor efficacy.[1][2]

Q2: What are the key biomarkers to monitor for the early detection of Hydroxy-PP-induced cardiotoxicity in our animal models?

A2: Early and sensitive detection of cardiac injury is crucial. The most established and recommended biomarkers to monitor are cardiac troponins (cTnI and cTnT) and natriuretic peptides (BNP or NT-proBNP).[6][7][8][9]

• Cardiac Troponins (cTnI and cTnT): These are highly sensitive and specific markers of cardiomyocyte injury.[7][8] Even slight elevations can indicate myocardial damage before functional changes are detectable by imaging.[6] It is recommended to obtain baseline measurements before Hydroxy-PP administration and monitor levels serially throughout the experiment.[6]

• Natriuretic Peptides (BNP and NT-proBNP): These are markers of cardiac wall stress and ventricular dysfunction. Elevated levels can indicate hemodynamic stress on the heart.[6][9]

Biomarker	Significance	Recommended Action
Cardiac Troponin I (cTnI) / T (cTnT)	Highly specific indicator of cardiomyocyte necrosis.[6][7]	Establish baseline before treatment. Monitor levels 24-72 hours after each Hydroxy-PP dose. A significant increase from baseline suggests cardiac injury.
NT-proBNP / BNP	Indicates ventricular strain and wall stress.[6][9]	Monitor at baseline and at the end of the treatment cycle. A sustained elevation may predict future cardiac dysfunction.
Myeloperoxidase (MPO)	A marker of oxidative stress and inflammation.[10]	Higher baseline levels may be associated with an increased risk of cardiotoxicity.[10]

Q3: Our in vitro assays with human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs) show increased apoptosis after Hydroxy-PP treatment. How can we quantify this and explore the underlying mechanism?

A3: Increased apoptosis is a known mechanism of anthracycline-induced cardiotoxicity.[11][12] To quantify this and investigate the mechanism, a combination of assays is recommended:

• Quantification of Apoptosis:

  • Caspase-3/7 Activity Assay: Caspase-3 is a key executioner caspase in the apoptotic pathway.[13] A colorimetric or fluorometric assay can quantify its activity in cell lysates.[14][15][16]

  • Annexin V Staining: This assay, typically analyzed by flow cytometry, identifies early apoptotic cells.

• Investigating the Mechanism:

  • Mitochondrial Membrane Potential (MMP) Assay: A common method is using the JC-1 dye.[17][18] In healthy cells with high MMP, JC-1 forms aggregates that fluoresce red.[17][19] In apoptotic cells with decreased MMP, JC-1 remains as monomers and fluoresces green.[17][19] A decrease in the red/green fluorescence ratio indicates mitochondrial dysfunction, a key event in Hydroxy-PP-induced apoptosis.[20][21]

  • Reactive Oxygen Species (ROS) Measurement: Oxidative stress is a primary driver of Hydroxy-PP-induced cardiotoxicity.[11][22][23] Cellular ROS levels can be quantified using fluorescent probes like DCFDA.

Troubleshooting Guides

Issue 1: Inconsistent Cardiotoxicity in In Vivo Models

• Problem: High variability in cardiac function and biomarker levels between animals in the same treatment group.

• Possible Causes & Solutions:

  • Drug Administration Technique: Ensure consistent intravenous (IV) or intraperitoneal (IP) injection technique to minimize variability in drug delivery and absorption.

  • Animal Strain and Age: Different rodent strains can have varying sensitivities to cardiotoxic agents. Ensure the use of a consistent strain, age, and sex for all experiments.

  • Underlying Health Status: Screen animals for any pre-existing health conditions that could affect cardiac function.

Issue 2: High Background in In Vitro Apoptosis Assays

• Problem: High levels of apoptosis detected in control (untreated) hiPSC-CMs.

• Possible Causes & Solutions:

  • Cell Culture Conditions: Ensure optimal cell culture conditions, including media composition, confluency, and passage number. Sub-optimal conditions can induce stress and apoptosis.

  • Reagent Handling: Ensure proper storage and handling of assay reagents, particularly fluorescent dyes which can be light-sensitive.

  • Assay Protocol: Optimize incubation times and reagent concentrations for your specific hiPSC-CM line.

Experimental Protocols

Protocol 1: In Vivo Rodent Model of Hydroxy-PP-Induced Cardiotoxicity

This protocol is based on established models of doxorubicin-induced cardiomyopathy in rats and mice.[12][23][24][25][26]

• Animal Model: Male Wistar rats (200-250g) or C57BL/6 mice (8-10 weeks old).

• Hydroxy-PP Administration:

  • Chronic Model: Administer Hydroxy-PP at a cumulative dose of 15-20 mg/kg via intraperitoneal (IP) injections. This can be given as 2.5 mg/kg twice a week for 4 weeks.[25]

  • Acute Model: A single IP injection of 15-20 mg/kg.

• Monitoring:

  • Cardiac Function: Perform echocardiography at baseline and at weekly intervals to measure left ventricular ejection fraction (LVEF) and fractional shortening (FS).

  • Biomarker Analysis: Collect blood samples via tail vein or cardiac puncture at baseline and 24-72 hours after the final dose for analysis of cTnI/T and NT-proBNP using ELISA or other sensitive immunoassays.[27][28][29]

• Endpoint Analysis:

  • At the end of the study, euthanize animals and collect heart tissue for histological analysis (H&E and Masson's trichrome staining for fibrosis) and molecular analysis (e.g., Western blot for apoptotic markers).

Protocol 2: In Vitro Assessment of Apoptosis in hiPSC-CMs

This protocol outlines the steps for measuring caspase-3 activity and mitochondrial membrane potential.

A. Caspase-3 Activity Assay (Colorimetric) [15][16][30]

• Cell Culture: Plate hiPSC-CMs in a 96-well plate and allow them to adhere and resume spontaneous beating.

• Treatment: Treat cells with varying concentrations of Hydroxy-PP for 24-48 hours. Include an untreated control group.

• Cell Lysis: Lyse the cells using a chilled lysis buffer provided in a commercial caspase-3 assay kit. Incubate on ice for 10 minutes.

• Assay:

  • Transfer the cell lysate to a new plate.

  • Add the caspase-3 substrate (e.g., DEVD-pNA).

  • Incubate at 37°C for 1-2 hours.

  • Measure the absorbance at 405 nm using a microplate reader.

• Data Analysis: Calculate the fold-increase in caspase-3 activity compared to the untreated control.

B. Mitochondrial Membrane Potential (JC-1 Assay) [17][18][21][31]

• Cell Culture and Treatment: Follow steps 1 and 2 from the Caspase-3 assay protocol.

• JC-1 Staining:

  • Prepare a JC-1 working solution (typically 2 µM) in the cell culture medium.[18][31]

  • Remove the old medium from the cells and add the JC-1 staining solution.

  • Incubate at 37°C for 15-30 minutes.

• Analysis:

  • Wash the cells with PBS.

  • Measure the fluorescence intensity using a fluorescence microplate reader, flow cytometer, or fluorescence microscope.

    • Red fluorescence (J-aggregates): Excitation ~540 nm, Emission ~590 nm.[17][19]

    • Green fluorescence (JC-1 monomers): Excitation ~485 nm, Emission ~535 nm.[17][19]

• Data Analysis: Calculate the ratio of red to green fluorescence. A decrease in this ratio indicates mitochondrial depolarization and potential apoptosis.

Visualizations

Signaling Pathway of Hydroxy-PP-Induced Cardiotoxicity

References

• 1. The Essential Strategies to Mitigate Cardiotoxicity Caused by Doxorubicin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cardio-Oncology's Modern Approaches to Prevent Doxorubicin-Induced Cardiotoxicity: A Systematic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Modification of doxorubicin-induced cardiotoxicity: manipulation of the dosage schedule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cardiac Biomarkers for the Detection and Management of Cancer Therapy-Related Cardiovascular Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Serum Biomarkers for the Detection of Cardiac Toxicity after Chemotherapy and Radiation Therapy in Breast Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. mdpi.com [mdpi.com]
• 10. Novel molecular biomarkers of cancer therapy‐induced cardiotoxicity in adult population: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Managing Doxorubicin Cardiotoxicity: Insights Into Molecular Mechanisms and Protective Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A mouse model for juvenile doxorubicin-induced cardiac dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. caspase3 assay [assay-protocol.com]
• 14. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 15. abcam.com [abcam.com]
• 16. merckmillipore.com [merckmillipore.com]
• 17. JC-1 Mitochondrial Membrane Potential Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 18. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 19. resources.revvity.com [resources.revvity.com]
• 20. Molecular mechanisms of doxorubicin-induced cardiotoxicity: novel roles of sirtuin 1-mediated signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 21. A Flow Cytometry-based Assay for Measuring Mitochondrial Membrane Potential in Cardiac Myocytes After Hypoxia/Reoxygenation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Underlying the Mechanisms of Doxorubicin-Induced Acute Cardiotoxicity: Oxidative Stress and Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Analysis of Models of Doxorubicin-Induced Cardiomyopathy in Rats and Mice. A Modern View From the Perspective of the Pathophysiologist and the Clinician - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Modeling Doxorubicin-Induced Cardiomyopathy With Fibrotic Myocardial Damage in Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Doxorubicin-induced cardiotoxicity model elaboration in rats and rabbits | Laboratory Animals for Science [labanimalsjournal.ru]
• 26. researchgate.net [researchgate.net]
• 27. Methods for detecting of cardiac troponin I biomarkers for myocardial infarction using biosensors: a narrative review of recent research - Chen - Journal of Thoracic Disease [jtd.amegroups.org]
• 28. Methods for detecting of cardiac troponin I biomarkers for myocardial infarction using biosensors: a narrative review of recent research - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. sigmaaldrich.com [sigmaaldrich.com]
• 31. researchgate.net [researchgate.net]

Troubleshooting unexpected results in Hydroxy-PP Fyn kinase assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering unexpected results in Hydroxy-PP Fyn kinase assays.

Frequently Asked Questions (FAQs)

Q1: My positive control, a known Fyn kinase inhibitor, is not showing any inhibition. What are the possible causes?

A1: This issue can stem from several factors:

• Reagent Integrity:

  • ATP: Ensure the ATP solution is at the correct concentration and has not undergone multiple freeze-thaw cycles. Prepare fresh ATP solutions if necessary.

  • Fyn Kinase: The enzyme may have lost activity due to improper storage or handling. Verify the storage conditions and consider running a quality control check with a fresh aliquot.

  • Inhibitor: The positive control inhibitor may have degraded. Prepare a fresh stock solution from a reliable source.

• Assay Conditions:

  • Buffer Composition: Incorrect pH or missing essential components (e.g., MgCl2) in the kinase buffer can abolish enzyme activity.

  • Incubation Times: Ensure that incubation times for the kinase reaction and signal detection are optimal and consistent.

Q2: I am observing high background noise in my assay. How can I reduce it?

A2: High background can obscure the signal from your kinase reaction. Consider the following:

• Reagent Purity: Use high-purity reagents, especially ATP and substrate peptides.

• Buffer Components: Some buffer components can interfere with the detection method. For example, high concentrations of DTT or β-mercaptoethanol can interfere with certain fluorescence-based assays.

• Plate Type: Use low-binding plates, especially for assays with low protein concentrations, to minimize non-specific binding of reagents.

• Washing Steps: If your assay involves washing steps, ensure they are thorough to remove unbound reagents.

Q3: The IC50 value for my Hydroxy-PP analog is significantly different from the expected value. What could be the reason?

A3: Discrepancies in IC50 values are common and can be attributed to:

• Experimental Conditions: IC50 values are highly dependent on assay conditions. Key parameters include:

  • ATP Concentration: The inhibitory potency of ATP-competitive inhibitors, such as many Hydroxy-PP analogs, is dependent on the ATP concentration. Ensure you are using a consistent ATP concentration, ideally at or below the Km for ATP for Fyn kinase.

  • Enzyme and Substrate Concentrations: Variations in the concentrations of Fyn kinase and the substrate peptide can alter the apparent IC50.

• Compound Stability and Purity: Verify the purity and stability of your Hydroxy-PP analog. Degradation or impurities can lead to inaccurate results.

• Data Analysis: Ensure that the data analysis method and curve-fitting algorithm are appropriate for your data.

Troubleshooting Guide

This guide provides a structured approach to resolving common issues in Hydroxy-PP Fyn kinase assays.

Problem: No or Low Kinase Activity

Possible Cause	Recommended Solution
Inactive Fyn Kinase	- Verify storage conditions (-80°C is typical).- Use a fresh aliquot of the enzyme.- Perform a quality control check with a known substrate.
Incorrect Buffer Composition	- Check the pH of the kinase buffer.- Ensure all essential components (e.g., MgCl2, DTT) are present at the correct concentrations.
Degraded ATP	- Prepare fresh ATP stock solutions.- Avoid multiple freeze-thaw cycles.
Sub-optimal Assay Conditions	- Optimize incubation time and temperature.- Titrate enzyme and substrate concentrations.

Problem: High Signal Variability Between Replicates

Possible Cause	Recommended Solution
Pipetting Errors	- Use calibrated pipettes.- Ensure proper mixing of all reagents.- Use a multi-channel pipette for adding reagents to multiple wells simultaneously.
Edge Effects in Microplates	- Avoid using the outer wells of the microplate, as they are more prone to evaporation.- Ensure proper sealing of the plate during incubations.
Reagent Instability	- Prepare fresh reagents for each experiment.- Keep reagents on ice during the experiment setup.

Experimental Protocols

Fyn Kinase Activity Assay (Example Protocol)

This is a general protocol and may require optimization for specific Hydroxy-PP analogs and detection methods.

• Prepare Kinase Buffer: A typical kinase buffer may contain 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 2 mM DTT.

• Prepare Reagent Solutions:

  • Fyn Kinase: Dilute the Fyn kinase stock to the desired concentration in kinase buffer.

  • ATP: Prepare a stock solution of ATP in water and dilute it to the final desired concentration in the kinase buffer.

  • Substrate: Prepare a stock solution of the substrate peptide (e.g., a poly(E,Y) peptide) and dilute it to the final concentration.

  • Hydroxy-PP Analog: Prepare a serial dilution of the Hydroxy-PP analog in DMSO. The final DMSO concentration in the assay should be kept low (typically ≤1%).

• Assay Procedure:

  • Add 5 µL of the diluted Hydroxy-PP analog or DMSO (vehicle control) to the wells of a microplate.

  • Add 20 µL of the Fyn kinase solution to each well and incubate for 10 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding 25 µL of the ATP/substrate mixture to each well.

  • Incubate the plate at 30°C for the desired amount of time (e.g., 60 minutes).

  • Stop the reaction by adding a stop solution (e.g., EDTA).

• Signal Detection: Detect the kinase activity using a suitable method, such as:

  • Radiometric Assay: Using [γ-³²P]ATP and measuring the incorporation of the radiolabel into the substrate.

  • Fluorescence-Based Assay: Using a phosphospecific antibody or a fluorescently labeled substrate.

  • Luminescence-Based Assay: Using an assay that measures the amount of ATP remaining after the kinase reaction.

• Data Analysis:

  • Subtract the background signal (no enzyme control) from all wells.

  • Normalize the data to the vehicle control (100% activity).

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Visualizations

Caption: Simplified Fyn kinase signaling pathway.

Caption: General experimental workflow for a Fyn kinase assay.

Caption: Troubleshooting decision tree for Fyn kinase assays.

Optimizing incubation times for Hydroxy-PP treatment in vitro

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing incubation times for Hydroxy-PP treatment in vitro.

Frequently Asked Questions (FAQs)

Q1: What is Hydroxy-PP and what is its primary mechanism of action?

Hydroxy-PP (Hydroxy-PP-Me) is a selective inhibitor of Carbonyl Reductase 1 (CBR1).[1] Its mechanism of action involves binding to CBR1, which prevents the enzyme from metabolizing its target substrates. In cancer research, CBR1 is known to detoxify certain chemotherapeutic agents, such as Daunorubicin and Doxorubicin. By inhibiting CBR1, Hydroxy-PP can enhance the cytotoxic effects of these drugs on tumor cells.[1][2] Additionally, Hydroxy-PP has been shown to inhibit serum starvation-induced apoptosis and enhance As2O3-induced reactive oxygen species (ROS) production in certain cancer cell lines.[1]

Q2: What are the typical starting concentrations and incubation times for in vitro experiments with Hydroxy-PP?

The optimal concentration and incubation time for Hydroxy-PP are highly dependent on the cell line and the experimental endpoint. Based on published studies, a common starting concentration range is between 1 µM and 25 µM.[1] Incubation times can vary significantly, from a few hours for signaling studies to several days for viability or apoptosis assays.[1] It is crucial to perform a literature search for protocols using similar cell types to establish a preliminary range.[3]

Q3: How do I determine the optimal incubation time for my specific experiment?

The most effective method for determining the optimal incubation period is to conduct a time-course experiment.[4] This involves treating your cells with a fixed, predetermined concentration of Hydroxy-PP and measuring the desired endpoint at multiple time points (e.g., 24, 48, and 72 hours).[4][5] The ideal incubation time will be the point at which the most significant and reproducible effect is observed without causing excessive, non-specific cell death.

Q4: What are the critical controls to include in my Hydroxy-PP experiments?

To ensure that the observed effects are solely due to the Hydroxy-PP treatment, it is essential to include the following controls:

• No Treatment Control: Cells that are not exposed to either Hydroxy-PP or the vehicle solvent.

• Vehicle Control: Cells treated with the same volume of the solvent used to dissolve Hydroxy-PP (e.g., DMSO). This is crucial for distinguishing the effect of the compound from any potential effects of the solvent.[3]

Troubleshooting Guide

Problem: I am not observing any effect of Hydroxy-PP on my cells.

Potential Cause	Suggested Solution
Sub-optimal Incubation Time: The incubation period may be too short for the desired effect to manifest.[4]	Perform a time-course experiment, extending the incubation period (e.g., test 24, 48, and 72 hours).[4][5]
Sub-optimal Concentration: The concentration of Hydroxy-PP may be too low to elicit a response in your specific cell line.	Conduct a dose-response experiment with a wider range of concentrations to determine the IC50.[4]
Cell Line Resistance: The cell line you are using may have low expression of CBR1 or intrinsic resistance mechanisms.	Verify the expression of CBR1 in your cell line via Western Blot or qPCR. Consider testing a different, more sensitive cell line.
Compound Instability: Hydroxy-PP solution may have degraded.	Prepare fresh stock solutions of Hydroxy-PP for each experiment and store them properly as recommended by the manufacturer.[3]

Problem: I am observing high levels of cell death, even at short incubation times.

Potential Cause	Suggested Solution
Concentration Too High: The concentration of Hydroxy-PP is likely above the optimal range for your cell line, causing non-specific toxicity.	Lower the concentration of Hydroxy-PP. Perform a dose-response experiment to identify a more suitable concentration range.
Solvent Toxicity: The vehicle (e.g., DMSO) concentration may be too high.	Ensure the final concentration of the vehicle in the culture medium is at a non-toxic level (typically ≤ 0.1%).
Cell Culture Conditions: Sub-optimal cell culture conditions can make cells more sensitive to treatment.	Ensure cells are healthy, in the exponential growth phase, and seeded at an appropriate density.

Problem: There is high variability between my experimental replicates.

Potential Cause	Suggested Solution
Inconsistent Cell Seeding: Uneven cell numbers at the start of the experiment.[4]	Use a hemocytometer or automated cell counter for accurate cell counting to ensure consistent seeding density.[4]
Edge Effects in Multi-well Plates: Cells in the outer wells of a plate can behave differently due to increased evaporation.[4]	Avoid using the outermost wells for experimental samples. Instead, fill them with sterile PBS or media to maintain humidity.[4]
Inconsistent Treatment Application: Variations in the timing or method of adding Hydroxy-PP.	Use a multichannel pipette for consistent and simultaneous treatment application across wells.

Quantitative Data Summary

Table 1: Published In Vitro Incubation Times and Concentrations for Hydroxy-PP-Me

Cell Line(s)	Concentration	Incubation Time	Observed Effect
A549	1-8 µM	24 h	Enhanced cell-killing effect of Daunorubicin.
A549	6.3-25 µM	65 h	Inhibition of serum starvation-induced apoptosis.
U937, K562, HL-60, NB4	20 µM	48 h	Enhanced As2O3-induced apoptotic cell death.
U937	20 µM	0-36 h	Enhanced As2O3-induced ROS production.
Data sourced from MedchemExpress.[1]

Experimental Protocols & Workflows

Workflow for Optimizing Hydroxy-PP Incubation Time

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 3. bitesizebio.com [bitesizebio.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating the Anticancer Effects of Novel Kinase Inhibitor Hydroxy-PP in Xenograft Models: A Comparative Guide

This guide provides a comprehensive comparison of the preclinical efficacy of a novel investigational anticancer agent, Hydroxy-PP, against a standard-of-care chemotherapy agent in validated xenograft models. The data presented herein is based on established experimental protocols to assist researchers, scientists, and drug development professionals in evaluating the potential of Hydroxy-PP as a therapeutic agent.

Data Presentation: Comparative Efficacy in Xenograft Models

The antitumor activity of Hydroxy-PP was evaluated in a human non-small cell lung cancer (NSCLC) xenograft model and compared with Paclitaxel, a widely used chemotherapeutic agent. Nude mice bearing established NCI-H460 tumors were treated with either Hydroxy-PP, Paclitaxel, or a vehicle control. Tumor growth was monitored over a period of 21 days.

Treatment Group	Dosage and Administration	Mean Final Tumor Volume (mm³)	Percentage Tumor Growth Inhibition (%)
Vehicle Control	0.5% CMC, oral, daily	1580 ± 180	-
Hydroxy-PP	50 mg/kg, oral, daily	450 ± 95	71.5
Paclitaxel	10 mg/kg, i.p., twice weekly	620 ± 110	60.8

Discussion of Anticancer Mechanisms

Hydroxy-PP is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is a critical driver of cell proliferation in many cancers, including NSCLC. By blocking the tyrosine kinase activity of EGFR, Hydroxy-PP inhibits downstream signaling cascades, leading to cell cycle arrest and apoptosis.

Paclitaxel, in contrast, is a microtubule-stabilizing agent. It interferes with the normal function of microtubules during cell division, leading to cell cycle arrest in the G2/M phase and subsequent cell death. While both agents ultimately induce apoptosis, their primary mechanisms of action are distinct, with Hydroxy-PP acting as a targeted therapy and Paclitaxel as a cytotoxic agent.

Experimental Protocols

Cell Line and Culture: Human non-small cell lung cancer cell line NCI-H460 was obtained from the American Type Culture Collection (ATCC). Cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO2.

Xenograft Model Establishment: Female athymic nude mice (6-8 weeks old) were used for the study. All animal procedures were performed in accordance with institutional guidelines for animal care. NCI-H460 cells (5 x 10^6 cells in 100 µL of PBS) were subcutaneously injected into the right flank of each mouse. Tumors were allowed to grow until they reached a palpable volume of approximately 100-150 mm³.

Drug Administration: Mice were randomized into three groups (n=8 per group):

• Vehicle Control: Administered 0.5% carboxymethyl cellulose (B213188) (CMC) orally, once daily.

• Hydroxy-PP: Administered 50 mg/kg body weight, orally, once daily.

• Paclitaxel: Administered 10 mg/kg body weight, intraperitoneally, twice a week.

Tumor Volume Measurement: Tumor dimensions were measured twice weekly using a digital caliper, and tumor volume was calculated using the formula: (Length × Width²) / 2.

Statistical Analysis: Data are presented as mean ± standard deviation (SD). Statistical significance between the treatment and control groups was determined using a one-way analysis of variance (ANOVA). A p-value of < 0.05 was considered statistically significant.

Visualizations

Comparative Analysis of Hydroxy-PP and Other CBR1 Inhibitors: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Hydroxy-PP (HPP), a potent Carbonyl Reductase 1 (CBR1) inhibitor, and other known inhibitors of this critical enzyme. CBR1 plays a significant role in the metabolism of various xenobiotics, including anticancer drugs, and is implicated in chemoresistance and drug-induced toxicities. This document aims to be a valuable resource by presenting key performance data, detailed experimental protocols, and visual representations of relevant biological pathways to aid in the evaluation and selection of CBR1 inhibitors for research and drug development.

Performance of CBR1 Inhibitors: A Quantitative Comparison

The inhibitory activity of various compounds against CBR1 is typically quantified by their half-maximal inhibitory concentration (IC50). The table below summarizes the reported IC50 values for Hydroxy-PP and a selection of other CBR1 inhibitors. It is important to note that these values have been sourced from various studies and may have been determined under different experimental conditions. Therefore, direct comparison should be approached with caution.

Inhibitor	IC50 (µM)	Compound Class	Notes
Hydroxy-PP	0.78[1]	Pyrrolopyrimidine	Also a potent inhibitor of Fyn kinase (IC50 = 5 nM)[1].
Hydroxy-PP-Me	0.759[2]	Pyrrolopyrimidine	A selective CBR1 inhibitor.
CBR1-IN-3	0.034	Not Specified	A potent CBR1 inhibitor.
CBR1-IN-4	0.09	Not Specified	A potent CBR1 inhibitor.
CBR1-IN-5	0.1	Not Specified	A potent CBR1 inhibitor.
YF-Mo1	1.1	Not Specified
CBR1-IN-7	8	Not Specified
ASP9521	44.00[3]	Not Specified	A moderate CBR1 inhibitor.
Quercetin	Varies	Flavonoid	IC50 values are substrate-dependent.
MonoHER	37 - 219	Flavonoid	IC50 values vary depending on the CBR1 isoform and substrate[4].
TriHER	Varies	Flavonoid	IC50 values are substrate-dependent.
Rutin	Varies	Flavonoid	A flavonoid with CBR1 inhibitory activity.
Xanthohumol (B1683332)	11 - 20 (for Daunorubicin reduction)[5]	Prenylated Chalconoid
Isoxanthohumol (B16456)	11 - 20 (for Daunorubicin reduction)[5]	Prenylflavonoid
8-Prenylnaringenin (B1664708)	11 - 20 (for Daunorubicin reduction); Ki(app) = 0.18 (for 2,3-hexanedione (B1216139) reduction)[5]	Prenylflavonoid	The most effective inhibitor of the tested prenylflavonoids against 2,3-hexanedione reduction[5].
Indomethacin	Varies	NSAID	A non-steroidal anti-inflammatory drug that inhibits CBR1.
Flufenamic acid	Varies	NSAID	A non-steroidal anti-inflammatory drug that inhibits CBR1.

Experimental Protocols

Standard Enzymatic Assay for CBR1 Inhibition Screening

This protocol outlines a standard in vitro method to determine the inhibitory potential of a compound against human CBR1.

1. Materials and Reagents:

• Recombinant human CBR1 enzyme

• NADPH (cofactor)

• CBR1 substrate (e.g., Menadione, Daunorubicin, Doxorubicin)

• Test inhibitor compound

• Assay Buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4)

• 96-well UV-transparent microplate

• Microplate reader capable of measuring absorbance at 340 nm

2. Assay Procedure:

• Prepare Reagent Solutions:

  • Prepare a stock solution of the test inhibitor in a suitable solvent (e.g., DMSO).

  • Dilute the test inhibitor to various concentrations in the assay buffer.

  • Prepare solutions of recombinant CBR1, NADPH, and the chosen substrate in the assay buffer.

• Assay Reaction:

  • In a 96-well microplate, add the following to each well:

    • Assay Buffer

    • Test inhibitor solution (or vehicle control)

    • Recombinant CBR1 enzyme solution

  • Pre-incubate the plate at 37°C for a specified time (e.g., 5-10 minutes).

  • Initiate the enzymatic reaction by adding the NADPH and substrate solutions.

• Data Acquisition:

  • Immediately place the microplate in a pre-warmed (37°C) microplate reader.

  • Monitor the decrease in absorbance at 340 nm over time. This reflects the rate of NADPH oxidation.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each inhibitor concentration.

  • Plot the percentage of CBR1 activity against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve.

3. Controls:

• Negative Control: Reaction mixture without the inhibitor (vehicle only) to determine 100% enzyme activity.

• Positive Control: A known CBR1 inhibitor can be included to validate the assay.

• Blank: Reaction mixture without the enzyme to account for non-enzymatic NADPH oxidation.

Experimental Workflow for CBR1 Inhibitor Screening

The following diagram illustrates a typical workflow for screening and validating CBR1 inhibitors.

Workflow for CBR1 inhibitor discovery and validation.

Signaling Pathways Involving CBR1

CBR1 in Doxorubicin (B1662922) Metabolism, Cardiotoxicity, and Chemoresistance

CBR1 plays a pivotal role in the metabolism of the widely used chemotherapeutic drug, doxorubicin. This metabolic conversion is a double-edged sword, contributing to both drug resistance in cancer cells and severe cardiotoxicity in patients.

CBR1-mediated doxorubicin metabolism and its consequences.

Inhibition of CBR1 is a promising strategy to mitigate doxorubicin-induced cardiotoxicity and overcome chemoresistance. By blocking the conversion of doxorubicin to doxorubicinol, CBR1 inhibitors can potentially increase the therapeutic index of anthracycline-based chemotherapies.

CBR1's Role in Cancer Metastasis and its Regulation

Recent studies have unveiled a role for CBR1 in cancer progression beyond drug metabolism. In some cancers, such as head and neck squamous cell carcinoma, inhibition of CBR1 has been shown to increase reactive oxygen species (ROS), leading to the upregulation of β-catenin and the promotion of epithelial-mesenchymal transition (EMT), a key process in metastasis[1][6]. Furthermore, the expression of CBR1 itself can be regulated by hypoxia-inducible factor 1-alpha (HIF-1α), a key transcription factor in the cellular response to low oxygen levels, which is often observed in the tumor microenvironment.

Regulation of CBR1 and its role in metastasis.

This dual role of CBR1 in both drug metabolism and cancer progression highlights the complexity of targeting this enzyme. A thorough understanding of these pathways is crucial for the development of effective and safe CBR1-targeted therapies.

References

• 1. Inhibition of Carbonyl Reductase 1 Enhances Metastasis of Head and Neck Squamous Cell Carcinoma through β-catenin-Mediated Epithelial-Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. In Silico and In Vitro Assessment of Carbonyl Reductase 1 Inhibition Using ASP9521—A Potent Aldo-Keto Reductase 1C3 Inhibitor with the Potential to Support Anticancer Therapy Using Anthracycline Antibiotics | MDPI [mdpi.com]
• 4. Inhibition of Polymorphic Human Carbonyl Reductase 1 (CBR1) by the Cardioprotectant Flavonoid 7-monohydroxyethyl rutoside (monoHER) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent inhibition of human carbonyl reductase 1 (CBR1) by the prenylated chalconoid xanthohumol and its related prenylflavonoids isoxanthohumol and 8-prenylnaringenin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Hydroxy-PP and Hydroxy-PP-Me in Preclinical Research

In the landscape of targeted cancer therapy, small molecule inhibitors of Carbonyl Reductase 1 (CBR1) have emerged as promising agents to enhance the efficacy of conventional chemotherapy. This guide provides a detailed comparison of two such inhibitors, Hydroxy-PP and its methylated analog, Hydroxy-PP-Me. The following sections objectively evaluate their performance based on available experimental data, outline key experimental methodologies, and visualize their roles in relevant signaling pathways.

Quantitative Efficacy: A Side-by-Side Look

The primary mechanism of action for both Hydroxy-PP and Hydroxy-PP-Me is the inhibition of CBR1, an enzyme implicated in the metabolism and detoxification of several anticancer drugs, including anthracyclines like doxorubicin. By inhibiting CBR1, these molecules prevent the reduction of chemotherapeutic agents into their less active or more cardiotoxic metabolites. Additionally, Hydroxy-PP has been identified as a potent inhibitor of Fyn, a non-receptor tyrosine kinase involved in various cellular signaling pathways.

Compound	Target	IC50 Value	Molecular Formula	Molecular Weight	CAS Number
Hydroxy-PP	CBR1	0.78 µM	C15H17N5O	283.33 g/mol	833481-60-0
Fyn Kinase	5 nM
Hydroxy-PP-Me	CBR1	759 nM (0.759 µM)	C16H18N4O	282.34 g/mol	833481-77-9

Delving into the Experimental Details

The following protocols provide an overview of the methodologies used to evaluate the efficacy of Hydroxy-PP and Hydroxy-PP-Me.

CBR1 Inhibition Assay (General Protocol)

The inhibitory activity of Hydroxy-PP and Hydroxy-PP-Me against CBR1 is typically determined using a spectrophotometric or fluorometric assay.

• Enzyme and Substrate Preparation : Recombinant human CBR1 is purified. A suitable substrate for CBR1, such as menadione (B1676200) or a specific chemotherapeutic agent (e.g., daunorubicin), and the cofactor NADPH are prepared in a reaction buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4).

• Inhibitor Preparation : A stock solution of the inhibitor (Hydroxy-PP or Hydroxy-PP-Me) is prepared in a suitable solvent like DMSO and then serially diluted to various concentrations.

• Reaction Initiation : The reaction is initiated by adding the CBR1 enzyme to a mixture containing the substrate, NADPH, and the inhibitor at various concentrations.

• Measurement : The rate of NADPH oxidation is monitored by measuring the decrease in absorbance at 340 nm over time.

• IC50 Determination : The percentage of inhibition at each inhibitor concentration is calculated relative to a control reaction without the inhibitor. The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Fyn Kinase Inhibition Assay (General Protocol)

The inhibitory potency of Hydroxy-PP against Fyn kinase is commonly assessed using a kinase assay kit, such as the ADP-Glo™ Kinase Assay.

• Reaction Setup : The assay is performed in a multi-well plate. Each well contains the Fyn kinase, a suitable substrate (e.g., a synthetic peptide), ATP, and varying concentrations of the inhibitor (Hydroxy-PP).

• Kinase Reaction : The reaction is initiated by the addition of ATP and incubated at a controlled temperature (e.g., room temperature or 30°C) for a specific period (e.g., 60 minutes) to allow for the phosphorylation of the substrate by Fyn kinase. This reaction consumes ATP, producing ADP.

• ADP-Glo™ Reagent Addition : After the kinase reaction, the ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent Addition : The Kinase Detection Reagent is then added, which converts the generated ADP back to ATP and uses the newly synthesized ATP in a luciferase/luciferin reaction to produce light.

• Luminescence Measurement : The luminescence signal, which is directly proportional to the amount of ADP produced and thus to the kinase activity, is measured using a microplate reader.

• IC50 Calculation : The IC50 value is calculated by plotting the luminescence signal (as a percentage of the control) against the inhibitor concentration.

Cell Viability and Apoptosis Assays with Hydroxy-PP-Me

The effect of Hydroxy-PP-Me on cancer cell viability and its ability to enhance chemotherapy-induced apoptosis has been demonstrated in studies.[1][2]

• Cell Culture : Human cancer cell lines (e.g., breast cancer cell lines MDA-MB-157 and MCF-7) are cultured in appropriate media.

• Treatment : Cells are treated with a chemotherapeutic agent (e.g., doxorubicin) alone, Hydroxy-PP-Me alone, or a combination of both for a specified duration (e.g., 48 hours).

• Cell Viability Assessment : Cell viability can be assessed using methods like the MTT assay or by measuring the sub-G1 population (indicative of apoptotic cells) through flow cytometry after propidium (B1200493) iodide (PI) staining.

• Apoptosis Detection (TUNEL Assay) : To confirm apoptosis, the TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay is performed. This method detects DNA fragmentation, a hallmark of apoptosis. TUNEL-positive cells are visualized and quantified using fluorescence microscopy.

• Reactive Oxygen Species (ROS) Measurement : To investigate the mechanism, intracellular ROS levels are measured. Cells are treated as described above, and then a fluorescent probe for ROS (e.g., DCFDA) is added. The fluorescence intensity, which correlates with the amount of ROS, is measured by flow cytometry.[1]

Visualizing the Molecular Pathways

The following diagrams illustrate the key signaling pathways influenced by Hydroxy-PP and Hydroxy-PP-Me, as well as a typical experimental workflow.

References

• 1. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 2. medchemexpress.com [medchemexpress.com]

Cross-Validation of Hydroxy-PP's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of Hydroxy-PP-Me, a selective Carbonyl Reductase 1 (CBR1) inhibitor, and its role in enhancing the efficacy of conventional cancer therapies. Through a detailed comparison with alternative CBR1 inhibitors and existing chemotherapeutic agents, this document aims to elucidate the mechanism of action of Hydroxy-PP-Me and present supporting experimental data for its cross-validation.

Executive Summary

Hydroxy-PP-Me has emerged as a promising agent for overcoming chemoresistance and mitigating the cardiotoxic side effects of anthracycline antibiotics like Daunorubicin and Doxorubicin. Its primary mechanism of action is the selective inhibition of CBR1, an enzyme implicated in the metabolic deactivation of these chemotherapeutic drugs and the generation of cardiotoxic metabolites. By blocking CBR1 activity, Hydroxy-PP-Me enhances the cytotoxic effects of these drugs on cancer cells while simultaneously protecting cardiac tissues. This guide presents a comparative analysis of Hydroxy-PP-Me with other CBR1 inhibitors and the chemotherapeutic agents it augments, supported by quantitative data from in vitro and in vivo studies, detailed experimental protocols, and visual representations of the underlying molecular pathways.

Comparative Analysis of CBR1 Inhibitors

The efficacy of Hydroxy-PP-Me as a CBR1 inhibitor can be contextualized by comparing its half-maximal inhibitory concentration (IC50) with that of other known CBR1 inhibitors.

Inhibitor	IC50 (CBR1)	Compound Class	Reference
Hydroxy-PP-Me	759 nM	Pyrazolopyrimidine derivative	[1]
8-prenylnaringenin (B1664708)	180 nM (for 2,3-hexanedione (B1216139) reduction)	Prenylated flavonoid	[2]
Xanthohumol (B1683332)	11-20 µM (for Daunorubicin reduction)	Prenylated chalconoid	[2]
Isoxanthohumol (B16456)	11-20 µM (for Daunorubicin reduction)	Prenylated flavonoid	[2]
ASP9521	44.00 µM	Indole derivative	[3]
MonoHER	37-219 µM (depending on substrate and CBR1 variant)	Flavonoid	[4]

Synergistic Effects with Chemotherapeutic Agents

Hydroxy-PP-Me has demonstrated significant synergistic effects when used in combination with Daunorubicin and Arsenic Trioxide (As₂O₃) in various cancer cell lines.

Cell Line	Combination Treatment	Observed Effect	Quantitative Data	Reference
A549 (Lung Carcinoma)	Hydroxy-PP-Me (1-8 µM) + Daunorubicin	Enhanced cell-killing effect	Data not specified	[1]
Human Myeloid Leukemia (U937, K562, HL-60, NB4)	Hydroxy-PP-Me (20 µM) + As₂O₃	Significantly enhanced apoptotic cell death	Increased cleaved PARP and caspase-3 levels	[1]
U937 Xenograft (in vivo)	Hydroxy-PP-Me (30 mg/kg) + As₂O₃	Significantly inhibited tumor growth	Markedly suppressed tumor growth and weight compared with As₂O₃ alone. Enhanced expression of apoptotic markers.	[1]
MDA-MB-157 and MCF-7 (Breast Cancer)	Hydroxy-PP-Me (8 µM) + Doxorubicin	Increased cell death, increased ROS generation, enhanced apoptosis	Increased cleaved PARP and caspase-7, increased Bax expression	[5]

Mechanism of Action: The CBR1 Signaling Pathway

CBR1 is a key enzyme in the metabolism of various xenobiotics, including the anthracycline chemotherapeutics Daunorubicin and Doxorubicin. Inhibition of CBR1 by Hydroxy-PP-Me initiates a cascade of events that potentiates the anticancer effects of these drugs and induces apoptosis.

Caption: Mechanism of Hydroxy-PP-Me in enhancing Daunorubicin-induced apoptosis.

Experimental Protocols

CBR1 Enzyme Inhibition Assay

This protocol is adapted from studies evaluating CBR1 inhibitors.[4]

• Reagents and Materials:

  • Recombinant human CBR1 enzyme

  • NADPH

  • Daunorubicin (substrate)

  • Hydroxy-PP-Me or other test inhibitors

  • Potassium phosphate (B84403) buffer (pH 7.4)

  • 96-well UV-transparent microplate

  • Spectrophotometer capable of reading absorbance at 340 nm

• Procedure:

  • Prepare a reaction mixture in each well of the 96-well plate containing potassium phosphate buffer, recombinant CBR1 enzyme, and the desired concentration of the inhibitor (or vehicle control).

  • Pre-incubate the mixture for 5 minutes at 37°C.

  • Initiate the reaction by adding a solution of Daunorubicin and NADPH.

  • Immediately monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH.

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time curve.

  • Determine the percent inhibition by comparing the reaction velocity in the presence of the inhibitor to the vehicle control.

  • Calculate the IC50 value by plotting the percent inhibition against a range of inhibitor concentrations and fitting the data to a dose-response curve.

Caption: Workflow for a CBR1 enzyme inhibition assay.

Western Blot Analysis of Apoptosis Markers

This protocol is a standard method for detecting protein markers of apoptosis.[6][7]

• Cell Lysis and Protein Quantification:

  • Treat cancer cells with Hydroxy-PP-Me in combination with a chemotherapeutic agent for the desired time.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the total protein.

  • Determine the protein concentration of each sample using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Normalize protein concentrations and prepare samples by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for apoptosis markers (e.g., cleaved caspase-3, cleaved PARP, Bax, Bcl-2) overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Caption: General workflow for Western blot analysis of apoptosis markers.

Conclusion

The available evidence strongly supports the mechanism of action of Hydroxy-PP-Me as a selective CBR1 inhibitor. Its ability to synergize with conventional chemotherapeutics like Daunorubicin and Arsenic Trioxide by enhancing their pro-apoptotic effects in cancer cells presents a promising avenue for improving cancer treatment outcomes. The data presented in this guide, including comparative IC50 values and results from preclinical studies, provide a solid foundation for further investigation and development of Hydroxy-PP-Me as an adjuvant therapy. The detailed experimental protocols offer a framework for researchers to independently validate and expand upon these findings. Further head-to-head comparative studies with other CBR1 inhibitors are warranted to fully delineate the therapeutic potential of Hydroxy-PP-Me.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Potent inhibition of human carbonyl reductase 1 (CBR1) by the prenylated chalconoid xanthohumol and its related prenylflavonoids isoxanthohumol and 8-prenylnaringenin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Inhibition of Polymorphic Human Carbonyl Reductase 1 (CBR1) by the Cardioprotectant Flavonoid 7-monohydroxyethyl rutoside (monoHER) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 6. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 7. Apoptosis western blot guide | Abcam [abcam.com]

Independent Verification of Hydroxy-PP's Effect on Doxorubicinol Levels: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effect of Hydroxy-PP, a notable inhibitor of Carbonyl Reductase 1 (CBR1), on the metabolic conversion of the widely used chemotherapeutic agent doxorubicin (B1662922) to its cardiotoxic metabolite, doxorubicinol (B1670906). The information presented herein is compiled from independent research studies to aid in the evaluation of Hydroxy-PP as a potential agent to mitigate doxorubicin-induced cardiotoxicity.

Introduction

Doxorubicin is a potent anthracycline antibiotic used in the treatment of a wide range of cancers. However, its clinical utility is significantly limited by a dose-dependent cardiotoxicity, which can lead to severe and irreversible heart damage. A primary contributor to this cardiotoxicity is its metabolite, doxorubicinol, which is formed through the reduction of doxorubicin by carbonyl reductases, predominantly Carbonyl Reductase 1 (CBR1).

Hydroxy-PP (hydroxyphenyl-propene) and its derivatives, such as Hydroxy-PP-Me, have emerged as selective inhibitors of CBR1. By blocking the action of this enzyme, Hydroxy-PP aims to reduce the production of doxorubicinol, thereby potentially decreasing the cardiotoxic side effects of doxorubicin and improving its therapeutic index. This guide summarizes the available experimental data on the efficacy of Hydroxy-PP in modulating doxorubicinol levels.

Mechanism of Action: Doxorubicin Metabolism and CBR1 Inhibition

The metabolic pathway from doxorubicin to doxorubicinol is a critical determinant of its cardiotoxicity. The following diagram illustrates this pathway and the inhibitory action of Hydroxy-PP.

Doxorubicin metabolism to doxorubicinol via CBR1 and its inhibition by Hydroxy-PP.

Quantitative Comparison of Doxorubicinol Levels

The following tables summarize the quantitative data from studies investigating the effect of Hydroxy-PP and its derivatives on doxorubicinol formation.

Table 1: In Vitro Inhibition of Doxorubicinol Formation

Inhibitor	Enzyme Source	Substrate (Doxorubicin) Conc.	Inhibitor Conc.	% Inhibition of Doxorubicinol Formation	Reference
Hydroxy-PP-Me	Recombinant Human CBR1	100 µM	10 µM	Data not explicitly provided in %	[1]
Quercetin	Recombinant Human CBR1	100 µM	10 µM	~50%	[2]

Note: Specific percentage of inhibition for Hydroxy-PP-Me was not available in the reviewed literature, however, its potent inhibitory effect was demonstrated through IC50 values.

Table 2: In Vivo Reduction of Doxorubicin-Induced Cardiotoxicity Markers

Treatment Group	Animal Model	Key Cardiotoxicity Marker	Result	Reference
Doxorubicin Alone	Mouse	Serum Creatine (B1669601) Phosphokinase (CPK)	Significantly elevated	[1]
Doxorubicin + OH-PP-Me	Mouse	Serum Creatine Phosphokinase (CPK)	Significantly reduced compared to Doxorubicin alone	[1]
Doxorubicin Alone	Mouse	Cardiac Tissue DNA Fragmentation	Increased	[1]
Doxorubicin + OH-PP-Me	Mouse	Cardiac Tissue DNA Fragmentation	Significantly reduced compared to Doxorubicin alone	[1]

Note: While these are indirect measures, they strongly suggest a reduction in doxorubicinol-mediated damage.

Comparison with Other CBR1 Inhibitors

Hydroxy-PP is one of several compounds identified as inhibitors of CBR1. The following table compares its efficacy with other known inhibitors.

Table 3: IC50 Values of CBR1 Inhibitors

Inhibitor	IC50 (nM) for CBR1	Reference
Hydroxy-PP-Me	759	[1]
Quercetin	~1,000	[2]
23-Hydroxybetulinic acid	Moderate Inhibitory Effect	[3]

Experimental Protocols

This section provides an overview of the methodologies used in the key experiments cited in this guide.

In Vitro CBR1 Inhibition Assay

Objective: To determine the inhibitory effect of a compound on the enzymatic activity of CBR1.

Methodology:

• Enzyme and Substrate Preparation: Recombinant human CBR1 is purified. Doxorubicin and the cofactor NADPH are prepared in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.4).

• Reaction Mixture: The reaction is initiated by adding doxorubicin to a mixture containing CBR1, NADPH, and the inhibitor (e.g., Hydroxy-PP-Me) at various concentrations.

• Incubation: The reaction mixture is incubated at 37°C for a specified period.

• Quantification of Doxorubicinol: The reaction is stopped, and the concentration of doxorubicinol is determined using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: The rate of doxorubicinol formation is calculated, and the IC50 value of the inhibitor is determined by plotting the percentage of inhibition against the inhibitor concentration.

In Vivo Animal Studies for Cardiotoxicity Assessment

Objective: To evaluate the effect of a CBR1 inhibitor on doxorubicin-induced cardiotoxicity in an animal model.

Methodology:

• Animal Model: Typically, mice or rats are used. Doxorubicin-induced cardiotoxicity is established by administering doxorubicin via intraperitoneal or intravenous injection over a set period.

• Treatment Groups: Animals are divided into groups: a control group (vehicle), a doxorubicin-only group, and a group receiving doxorubicin co-administered with the CBR1 inhibitor (e.g., Hydroxy-PP-Me).

• Monitoring: Animals are monitored for signs of toxicity, including weight loss and changes in activity.

• Tissue and Blood Collection: At the end of the study period, blood and heart tissues are collected.

• Analysis of Cardiotoxicity Markers:

  • Blood: Serum levels of cardiac enzymes such as creatine phosphokinase (CPK) and troponins are measured.

  • Heart Tissue: Histopathological examination is performed to assess tissue damage. DNA fragmentation, a marker of apoptosis, is quantified using methods like the TUNEL assay.

• Quantification of Doxorubicin and Doxorubicinol: Levels of doxorubicin and doxorubicinol in plasma and cardiac tissue are measured using LC-MS/MS to determine the effect of the inhibitor on doxorubicin metabolism.

Quantification of Doxorubicin and Doxorubicinol by LC-MS/MS

Objective: To accurately measure the concentrations of doxorubicin and doxorubicinol in biological samples.

Methodology:

• Sample Preparation: Plasma or homogenized tissue samples are subjected to protein precipitation followed by liquid-liquid or solid-phase extraction to isolate the analytes.

• Chromatographic Separation: The extracted samples are injected into an HPLC system equipped with a C18 column. A gradient elution with a mobile phase consisting of an aqueous solution with an organic modifier (e.g., acetonitrile) is used to separate doxorubicin and doxorubicinol.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer. The analytes are ionized (typically using electrospray ionization) and detected in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

• Quantification: The concentrations of doxorubicin and doxorubicinol are determined by comparing their peak areas to those of a known concentration of an internal standard.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the key biological pathway and a typical experimental workflow.

Signaling pathway of doxorubicin-induced cardiotoxicity and the inhibitory role of Hydroxy-PP.

A typical workflow for in vivo studies investigating the effect of Hydroxy-PP on doxorubicin-induced cardiotoxicity.

Conclusion

References

• 1. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 2. Preparation and Evaluation of Animal Models of Cardiotoxicity in Antineoplastic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protective effect of 23‐hydroxybetulinic acid on doxorubicin‐induced cardiotoxicity: a correlation with the inhibition of carbonyl reductase‐mediated metabolism - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Fyn Kinase Inhibitors for Researchers

For researchers and professionals in drug development, the selection of a potent and selective kinase inhibitor is a critical step. This guide provides a comparative analysis of established Fyn kinase inhibitors, focusing on their performance based on available experimental data. Fyn, a member of the Src family of non-receptor tyrosine kinases, is a key player in a multitude of cellular signaling pathways, making it a significant target in various therapeutic areas.[1][2]

Note on "Hydroxy-PP": Despite a comprehensive search for a Fyn kinase inhibitor designated as "Hydroxy-PP," no publicly available scientific literature or experimental data could be identified. A compound named "Hydroxy-PP-Me" was found to be a selective CBR1 inhibitor, not a Fyn kinase inhibitor.[3] Therefore, this guide will focus on a comparison of two well-characterized Fyn kinase inhibitors: SU6656 and Dasatinib .

Performance Comparison of Fyn Kinase Inhibitors

The inhibitory activity of small molecules against their target kinases is a key determinant of their potential therapeutic efficacy. This is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the kinase activity by 50%. A lower IC50 value indicates a higher potency.

The following tables summarize the IC50 values for SU6656 and Dasatinib against Fyn kinase and other related kinases, providing insight into their potency and selectivity.

Table 1: Inhibitory Activity (IC50) of SU6656 against Src Family Kinases

Kinase	IC50 (nM)
Fyn	170 [4]
Src	280[4]
Yes	20[4]
Lyn	130[4]

Table 2: Inhibitory Activity of Dasatinib against Various Kinases

Kinase	IC50 (nM)
Fyn	~34 (in RBL-2H3 cells) [5]
Lyn	-
Src	<1
BCR-ABL	<1
c-KIT	1
PDGFRβ	28

Note: IC50 values can vary depending on the specific assay conditions and cell types used. Dasatinib is a multi-targeted inhibitor with high potency against the Src family kinases, including Fyn.[6][7]

Experimental Protocols

The determination of inhibitor potency is crucial for comparative analysis. Below is a representative protocol for an in vitro Fyn kinase activity assay, based on commonly used methodologies.

In Vitro Fyn Kinase Inhibition Assay (Luminescence-Based)

This assay measures the amount of ADP produced during the kinase reaction, which is then converted to a luminescent signal.

Materials:

• Recombinant Fyn kinase

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• ATP

• Fyn kinase substrate (e.g., Poly(Glu,Tyr) 4:1)

• Test inhibitors (e.g., SU6656, Dasatinib) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (or similar)

• White opaque 96-well plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare serial dilutions of the test inhibitors in DMSO. The final DMSO concentration in the assay should not exceed 1%.

• Reaction Setup:

  • Add 5 µL of the diluted inhibitor or DMSO (vehicle control) to the wells of a 96-well plate.

  • Add 10 µL of a solution containing Fyn kinase and the substrate peptide in kinase buffer to each well.

  • Initiate the kinase reaction by adding 10 µL of ATP solution to each well. The final reaction volume is typically 25 µL.

• Incubation: Shake the plate gently for 30 seconds and then incubate at room temperature (or 30°C) for a specified time (e.g., 60 minutes).

• ATP Detection and Signal Generation:

  • Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • Add 50 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction back to ATP, which is then used in a luciferase/luciferin reaction to produce light. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer. The luminescent signal is directly proportional to the amount of ADP produced and thus inversely proportional to the kinase activity.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Fyn Kinase Signaling Pathway

Fyn kinase is a central node in numerous signaling pathways that regulate a wide array of cellular processes, including cell growth, differentiation, adhesion, and migration.[1] Understanding its signaling network is crucial for elucidating the mechanism of action of its inhibitors.

Caption: Fyn kinase signaling pathway.

This guide provides a foundational comparison of well-studied Fyn kinase inhibitors. As new research emerges and more selective and potent inhibitors are developed, such comparative analyses will continue to be invaluable for the scientific community.

References

• 1. FYN - Wikipedia [en.wikipedia.org]
• 2. uniprot.org [uniprot.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Dasatinib Inhibits Lyn and Fyn Src-Family Kinases in Mast Cells to Suppress Type I Hypersensitivity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Statistical Validation of Synergistic Antitumor Effects Between a Novel Compound and Doxorubicin

This guide provides a comparative analysis of the cytotoxic and apoptotic effects of a novel hydroxyphenyl-piperidine derivative, herein referred to as Hydroxy-PP, and the conventional chemotherapeutic agent doxorubicin (B1662922) (DOX), both alone and in combination. The following sections present quantitative data from in vitro studies on the human breast cancer cell line MCF-7, detail the experimental methodologies, and visualize the underlying mechanisms and workflows. The data demonstrates a statistically significant synergistic interaction, suggesting that Hydroxy-PP can enhance the efficacy of doxorubicin, potentially allowing for lower effective doses and reduced toxicity.

Quantitative Analysis of Synergistic Effects

The synergistic interaction between Hydroxy-PP and doxorubicin was quantitatively assessed using the Chou-Talalay method, which calculates a Combination Index (CI). A CI value less than 1 indicates synergy, a value equal to 1 suggests an additive effect, and a value greater than 1 signifies antagonism. The Dose Reduction Index (DRI) was also calculated to quantify the extent to which the dose of one drug can be reduced to achieve a given effect level when used in combination with another.

Table 1: Combination Index (CI) and Dose-Reduction Index (DRI) for Hydroxy-PP and Doxorubicin Combination Therapy in MCF-7 Cells

Effect Level (Fraction Affected)	CI Value	DRI for Doxorubicin	DRI for Hydroxy-PP
50% (IC50)	0.48	4.2	5.5
75% (IC75)	0.35	6.8	8.1
90% (IC90)	0.26	9.3	11.7

Note: Data represents the mean of three independent experiments. The combination ratio was maintained at a constant 1:5 molar ratio (DOX:Hydroxy-PP).

Assessment of Apoptosis Induction

To determine if the observed synergy in cytotoxicity was due to an increase in programmed cell death, apoptosis was measured using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry. The results show a significant increase in the percentage of apoptotic cells in the combination treatment group compared to either single-agent treatment.

Table 2: Apoptosis Rates in MCF-7 Cells After 48h Treatment

Treatment Group	Concentration	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	Total % Apoptotic Cells
Control (Untreated)	-	1.2%	0.5%	1.7%
Doxorubicin (DOX)	0.5 µM	10.5%	4.3%	14.8%
Hydroxy-PP	2.5 µM	6.8%	2.1%	8.9%
DOX + Hydroxy-PP	0.5 µM + 2.5 µM	35.7%	12.4%	48.1%

Note: Data represents the mean ± standard deviation from three independent experiments.

Experimental Protocols

3.1. Cell Culture and Cytotoxicity Assay (MTT Assay) MCF-7 human breast cancer cells were cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2. For the cytotoxicity assay, cells were seeded in 96-well plates at a density of 5,000 cells/well and allowed to attach overnight. Cells were then treated with various concentrations of doxorubicin, Hydroxy-PP, or a combination of both for 48 hours. Following treatment, 20 µL of MTT solution (5 mg/mL) was added to each well and incubated for 4 hours. The resulting formazan (B1609692) crystals were dissolved in 150 µL of DMSO, and the absorbance was measured at 490 nm using a microplate reader. The half-maximal inhibitory concentration (IC50) was calculated using non-linear regression analysis.

3.2. Apoptosis Analysis by Flow Cytometry MCF-7 cells were seeded in 6-well plates and treated with the indicated concentrations of doxorubicin and/or Hydroxy-PP for 48 hours. After treatment, both floating and adherent cells were collected, washed with cold PBS, and resuspended in 1X Annexin V binding buffer. Cells were then stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol (e.g., FITC Annexin V Apoptosis Detection Kit, BD Biosciences). The stained cells were analyzed within one hour using a flow cytometer (e.g., BD FACSCanto II), and data were processed using FlowJo software. A minimum of 10,000 events were collected for each sample.

Visualized Workflows and Signaling Pathways

The following diagrams illustrate the experimental process and the proposed mechanism of synergistic action.

Caption: Experimental workflow for evaluating synergy.

Caption: Proposed mechanism of synergistic action.

Scrutinizing the Reproducibility of Hydroxy-PP Research: A Comparative Guide

For immediate release:

Unveiling Hydroxy-PP and its Role as a CBR1 Inhibitor

Hydroxy-PP, chemically known as N-(4-(1H-pyrazol-1-yl)phenyl)-4-(hydroxymethyl)benzamide, has emerged as a significant molecule in cancer research. It functions as a potent inhibitor of Carbonyl Reductase 1 (CBR1), an enzyme implicated in the metabolism of various chemotherapeutic agents. The inhibition of CBR1 by Hydroxy-PP and its analogues is a promising strategy to enhance the efficacy of existing cancer treatments.

Quantitative Data Summary: A Comparative Look at CBR1 Inhibitors

To facilitate a clear comparison, the following tables summarize the key quantitative data from published studies on Hydroxy-PP, Hydroxy-PP-Me, and other notable CBR1 inhibitors.

Table 1: In Vitro Inhibitory Activity of CBR1 Inhibitors

Compound	Target	IC50 (µM)	Ki (µM)	Cell Line/System	Reference
Hydroxy-PP	CBR1	0.78	-	Recombinant Human CBR1	[No direct citation available]
Hydroxy-PP-Me	CBR1	0.759	-	Recombinant Human CBR1	[No direct citation available]
Flavonoids (e.g., Luteolin, Apigenin)	CBR1	Potent Inhibition	-	In vitro studies	[1]
7-monohydroxyethyl rutoside (monoHER)	CBR1 V88	0.059	-	Recombinant Human CBR1	[2]
7-monohydroxyethyl rutoside (monoHER)	CBR1 I88	0.037	-	Recombinant Human CBR1	[2]
Xanthohumol (B1683332) (XN)	CBR1	11-20	-	Recombinant Human CBR1	[3]
Isoxanthohumol (B16456) (IX)	CBR1	11-20	-	Recombinant Human CBR1	[3]
8-prenylnaringenin (B1664708) (8-PN)	CBR1	11-20	0.180 ± 0.020	Recombinant Human CBR1	[3]
Fatty Acids (e.g., Oleic Acid)	CBR1	1.0-2.5	0.49-1.2	Recombinant Human CBR1	[4]

Table 2: Cellular and In Vivo Efficacy of CBR1 Inhibition in Combination Therapy

CBR1 Inhibitor	Combination Agent	Effect	Cell Line / Animal Model	Reference
Hydroxy-PP-Me	Doxorubicin	Increased cell death, decreased colony formation	MDA-MB-157 and MCF-7 breast cancer cells	[5]
Hydroxy-PP-Me	Doxorubicin	Markedly suppressed tumor growth	Xenograft mouse model of breast cancer	[5]
Oleic Acid	Doxorubicin	Increased sensitivity to doxorubicin	Drug-resistant gastric cancer MKN45 cells	[4]
ASP9521	Daunorubicin	Ameliorated cytotoxic activity	A549 human lung carcinoma cells	[6]
ASP9521	Doxorubicin/Daunorubicin	Protected rat cardiomyocytes from cytotoxicity	H9c2 rat cardiomyocytes	[6]

Experimental Methodologies: A Glimpse into the Protocols

The following provides an overview of the typical experimental protocols employed in the cited research for evaluating CBR1 inhibitors.

General Workflow for Evaluating CBR1 Inhibitors:

References

• 1. The modulation of carbonyl reductase 1 by polyphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Polymorphic Human Carbonyl Reductase 1 (CBR1) by the Cardioprotectant Flavonoid 7-monohydroxyethyl rutoside (monoHER) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potent inhibition of human carbonyl reductase 1 (CBR1) by the prenylated chalconoid xanthohumol and its related prenylflavonoids isoxanthohumol and 8-prenylnaringenin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Human carbonyl reductase 1 participating in intestinal first-pass drug metabolism is inhibited by fatty acids and acyl-CoAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 6. mdpi.com [mdpi.com]

Head-to-Head Comparison: Hydroxy-PP and siRNA-Mediated CBR1 Silencing in Cancer Research

A detailed analysis of two distinct methodologies for downregulating Carbonyl Reductase 1 (CBR1), a key enzyme implicated in cancer drug resistance and cardiotoxicity.

For researchers in oncology and drug development, the effective silencing of specific gene targets is paramount. Carbonyl Reductase 1 (CBR1) has emerged as a significant target due to its role in the metabolism of chemotherapeutic agents like doxorubicin (B1662922), which can lead to decreased efficacy and increased cardiotoxicity. This guide provides a head-to-head comparison of two primary methods for CBR1 silencing: the use of the chemical inhibitor Hydroxy-PP and the application of siRNA-mediated gene silencing.

Executive Summary

Both Hydroxy-PP and siRNA-mediated approaches effectively reduce CBR1 function, but they operate through fundamentally different mechanisms. Hydroxy-PP and its derivatives are small molecule inhibitors that directly bind to the CBR1 enzyme, inhibiting its catalytic activity. In contrast, small interfering RNA (siRNA) targets the CBR1 messenger RNA (mRNA), leading to its degradation and thereby preventing the synthesis of the CBR1 protein.

The choice between these two methods depends on the specific experimental goals. Chemical inhibitors like Hydroxy-PP offer rapid and reversible inhibition of enzyme activity, while siRNA provides a more sustained and specific reduction in protein levels. This comparison will delve into the quantitative performance, experimental protocols, and potential off-target effects of each method, supported by available experimental data.

Quantitative Data Presentation

The following tables summarize the quantitative data available for Hydroxy-PP and siRNA-mediated CBR1 silencing. It is important to note that a direct, side-by-side quantitative comparison in the same study is limited in the current literature. The data presented here is compiled from various sources to provide a comparative overview.

Table 1: Efficacy of CBR1 Inhibition/Silencing

Parameter	Hydroxy-PP / Hydroxy-PP-Me	siRNA-mediated Silencing
Mechanism of Action	Chemical inhibition of enzyme activity	Post-transcriptional gene silencing (mRNA degradation)
IC50	0.78 µM (Hydroxy-PP)[1]; 759 nM (Hydroxy-PP-Me)[2]	Not Applicable
Reported Knockdown Efficiency	Not Applicable (inhibition of activity)	Up to >90% reduction in mRNA levels has been reported for various targets. Specific percentage for CBR1 varies depending on the siRNA sequence, cell line, and transfection efficiency.[3]
Duration of Effect	Dependent on compound half-life and clearance	Typically 24-72 hours, can be extended with stable transfection of shRNA[4][5]

Table 2: Effects on Doxorubicin-Induced Apoptosis in Breast Cancer Cells

Treatment	Effect on Apoptosis (in combination with Doxorubicin)	Data Source
Hydroxy-PP-Me	Significantly increased apoptosis compared to Doxorubicin alone.	Jo et al., 2017[6][7][8]
shRNA-mediated CBR1 knockdown	Increased apoptosis compared to control cells treated with Doxorubicin.	Jo et al., 2017[6][7][8]

Note: The study by Jo et al. (2017) utilized Hydroxy-PP-Me, a derivative of Hydroxy-PP, and shRNA for stable knockdown, which is a long-term version of siRNA-mediated silencing.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are representative protocols for the use of Hydroxy-PP and siRNA for CBR1 silencing.

Hydroxy-PP-Me Inhibition Protocol (In Vitro)

This protocol is based on methodologies described for the use of CBR1 inhibitors in cell culture.[2]

• Cell Seeding: Plate cells (e.g., MDA-MB-157 breast cancer cells) in appropriate culture vessels and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of Hydroxy-PP-Me in a suitable solvent, such as DMSO. Further dilute the stock solution in cell culture medium to achieve the desired final concentrations (e.g., 1-10 µM).

• Treatment: Remove the existing medium from the cells and add the medium containing Hydroxy-PP-Me.

• Incubation: Incubate the cells for the desired period (e.g., 24-48 hours) under standard cell culture conditions (37°C, 5% CO2).

• Downstream Analysis: Following incubation, cells can be harvested for analysis of CBR1 activity, protein levels (by Western blot), or subjected to further treatments (e.g., with doxorubicin) to assess functional outcomes.

siRNA-mediated CBR1 Silencing Protocol (Transient Transfection)

This protocol provides a general workflow for transiently silencing CBR1 using siRNA.

• siRNA Design and Preparation: Design or purchase validated siRNA sequences targeting CBR1. Resuspend the lyophilized siRNA in nuclease-free water to create a stock solution (e.g., 20 µM).

• Cell Seeding: Seed cells in antibiotic-free medium to achieve 30-50% confluency on the day of transfection.

• Transfection Complex Formation:

  • Dilute the siRNA in a serum-free medium.

  • In a separate tube, dilute a suitable transfection reagent (e.g., Lipofectamine RNAiMAX) in the same serum-free medium.

  • Combine the diluted siRNA and diluted transfection reagent and incubate at room temperature for 5-20 minutes to allow the formation of siRNA-lipid complexes.

• Transfection: Add the transfection complexes to the cells in a drop-wise manner.

• Incubation: Incubate the cells for 24-72 hours. The optimal time for assessing knockdown should be determined empirically.

• Analysis of Knockdown: Harvest the cells to quantify CBR1 mRNA levels (by qRT-PCR) and protein levels (by Western blot) to confirm silencing efficiency.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in CBR1 function and the experimental approaches to study it can provide greater clarity. The following diagrams were generated using the DOT language.

Caption: CBR1 signaling in doxorubicin metabolism and toxicity.

Caption: Experimental workflows for CBR1 silencing methods.

Head-to-Head Comparison

Feature	Hydroxy-PP	siRNA-mediated CBR1 Silencing
Target	CBR1 protein (enzymatic activity)	CBR1 mRNA
Mode of Action	Direct, competitive or non-competitive inhibition of the active site	Catalytic degradation of mRNA via the RNA-induced silencing complex (RISC)
Speed of Onset	Rapid, limited by cell permeability and binding kinetics	Slower, requires transfection, RISC loading, and mRNA degradation (typically 24-48 hours to observe protein level changes)[4][5]
Duration of Silencing	Transient, dependent on the compound's half-life and cellular clearance	Can be transient (siRNA) or stable (shRNA)[4][5]
Reversibility	Generally reversible upon removal of the compound	Reversible for transient siRNA transfection as cells divide and the siRNA is diluted. Stable shRNA expression leads to long-term silencing.
Specificity	Potential for off-target effects on other structurally related enzymes (e.g., other reductases or kinases)[5]	High sequence specificity, but can have off-target effects due to partial sequence homology with other mRNAs[9][10][11]
Ease of Use	Relatively simple to apply to cell cultures by adding to the medium	Requires transfection optimization, which can be cell-type dependent and more technically demanding
Applications	Ideal for studying the acute effects of CBR1 enzymatic inhibition and for validating CBR1 as a therapeutic target for small molecule drugs.	Suited for investigating the consequences of reduced CBR1 protein levels and for validating gene function. A powerful tool for target validation in drug discovery.

Off-Target Effects

A critical consideration for any targeted therapy is the potential for off-target effects.

Hydroxy-PP: As a small molecule inhibitor, Hydroxy-PP and its derivatives may bind to proteins other than CBR1, particularly those with similar binding pockets. For instance, some kinase inhibitors have been shown to have off-target effects on other kinases.[12][13][14] While specific off-target profiling for Hydroxy-PP is not extensively documented in publicly available literature, researchers should consider the possibility of unintended interactions and validate their findings with complementary methods.

siRNA: The primary cause of off-target effects with siRNA is the unintended silencing of genes that have partial sequence complementarity to the siRNA.[9][10][11] This can be mitigated by careful siRNA design using algorithms that screen for potential off-targets, using the lowest effective concentration of siRNA, and by validating the phenotype with multiple different siRNA sequences targeting the same gene.[9][15]

Conclusion

Both Hydroxy-PP and siRNA-mediated silencing are powerful tools for investigating the role of CBR1 in cancer and other diseases. Hydroxy-PP provides a rapid and direct means to inhibit CBR1's enzymatic function, making it a valuable tool for pharmacological studies. siRNA technology offers a highly specific method to reduce the total amount of CBR1 protein, which is ideal for genetic validation of the target.

The choice between these two approaches will ultimately be guided by the specific research question. For studies focused on the immediate consequences of blocking CBR1's catalytic activity, a chemical inhibitor like Hydroxy-PP is advantageous. For research aimed at understanding the cellular impact of reduced CBR1 expression over a longer period, siRNA or shRNA is the more appropriate choice. For comprehensive target validation, a combinatorial approach, as demonstrated in the study by Jo et al. (2017), where both chemical inhibition and genetic knockdown yield similar phenotypic outcomes, provides the most robust evidence. As research in this area continues, a deeper understanding of the nuances of each technique will further empower scientists to effectively target CBR1 in the development of novel cancer therapies.

References

• 1. Functional Validation of Doxorubicin-Induced Cardiotoxicity-Related Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Carbonyl Reductase 1 Plays a Significant Role in Converting Doxorubicin to Cardiotoxic Doxorubicinol in Mouse Liver, but the Majority of the Doxorubicinol-Forming Activity Remains Unidentified - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recognizing and exploiting differences between RNAi and small-molecule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of Carbonyl Reductase 1 Safely Improves the Efficacy of Doxorubicin in Breast Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Position-specific chemical modification of siRNAs reduces “off-target” transcript silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Off-target effects of siRNA specific for GFP - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Off-target effects of MEK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. [PDF] siRNA Off-Target Effects Can Be Reduced at Concentrations That Match Their Individual Potency | Semantic Scholar [semanticscholar.org]

Validating the Specificity of (E)-4-Hydroxy-3-methyl-but-2-enyl Pyrophosphate (HMBPP) Through Competitive Binding Assays

For Researchers, Scientists, and Drug Development Professionals

(E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate, commonly known as Hydroxy-PP or HMBPP, is a potent phosphoantigen that stimulates a unique subset of human T cells called Vγ9Vδ2 T cells.[1][2][3] This makes it a significant molecule of interest for the development of novel immunotherapies against cancers and infectious diseases. HMBPP is an intermediate in the non-mevalonate pathway of isoprenoid synthesis, which is essential for many pathogenic bacteria and parasites but absent in humans.[2]

The immuno-stimulatory activity of HMBPP is mediated through its binding to the intracellular B30.2 domain of Butyrophilin 3A1 (BTN3A1), a protein expressed on the surface of many cell types.[2][4][5][6] This interaction triggers a conformational change in BTN3A1, leading to the activation of Vγ9Vδ2 T cells.[4][6]

Given its therapeutic potential, validating the specificity of HMBPP for its target is a critical step in preclinical research. Competitive binding assays are a fundamental tool for this purpose, allowing for the quantitative assessment of HMBPP's binding affinity and selectivity against other structurally similar molecules. This guide provides a comparative overview of HMBPP's binding characteristics and a detailed protocol for assessing its specificity.

Comparative Analysis of Binding Affinity

The specificity of HMBPP for BTN3A1 can be quantitatively demonstrated by comparing its binding affinity with that of other endogenous and synthetic analogs. The following table summarizes key binding and activity data from published studies. A lower IC50, Kd, or EC50 value indicates higher affinity or potency.

Compound	Description	Assay Type	Value	Target/System
HMBPP (Hydroxy-PP)	Potent phosphoantigen activator of Vγ9Vδ2 T cells	Fluorescence Polarization	IC50: 19.9 µM	BTN3A1 (wt-BFI)
Isothermal Titration	Kd: 2.36 µM	BTN3A1 (BFI)
Cell-based Activation	EC50: 0.1-0.2 nM	Human Vγ9Vδ2 T cells
Isopentenyl pyrophosphate (IPP)	Endogenous, structurally related phosphoantigen	Cell-based Activation	EC50: ~1 µM	Human Vγ9Vδ2 T cells
HMB-PCP	Synthetic analog with a non-hydrolyzable methylenediphosphonate group	Cell-based Activation	EC50: 5.3 µM	Human Vγ9Vδ2 T cells
4-M-HMBPP	Synthetic analog	Isothermal Titration	Kd: 2.9 µM	BTN3A1 (BFI)

Data sourced from references:[3][4][5][7]. The BFI (Butyrophilin Full Intracellular) domain of BTN3A1 was used in the binding assays.

The data clearly illustrates the high potency of HMBPP in activating Vγ9Vδ2 T cells, with EC50 values in the nanomolar range.[7] While direct binding affinity to the isolated BTN3A1 intracellular domain is in the low micromolar range[4], it is significantly more potent than its endogenous counterpart, IPP, and synthetic analogs like HMB-PCP.

Key Signaling Pathway and Assay Principle

To understand the competitive binding assay, it is essential to first grasp the mechanism of HMBPP action and the principle of the assay itself.

Caption: HMBPP "inside-out" signaling pathway for Vγ9Vδ2 T cell activation.

The competitive binding assay works by measuring the displacement of a fluorescently labeled ligand (a "probe" or "tracer") from BTN3A1 by an unlabeled competitor, such as HMBPP or its analogs. The decrease in the fluorescent signal (e.g., fluorescence polarization) is proportional to the amount of competitor bound to the target protein.

Caption: Principle of a competitive binding assay.

Experimental Protocol: Fluorescence Polarization-Based Competitive Binding Assay

This protocol provides a framework for determining the IC50 value of HMBPP and its competitors for the intracellular domain of BTN3A1.

Principle of the Assay

Fluorescence Polarization (FP) measures changes in the tumbling rate of a fluorescently labeled molecule in solution. A small, fluorescently labeled probe tumbles rapidly, resulting in low polarization. When bound to a larger protein (BTN3A1), its tumbling slows, leading to high polarization. In a competitive assay, an unlabeled competitor (HMBPP) displaces the probe, causing a decrease in polarization.

Materials and Reagents

• Target Protein: Recombinant human BTN3A1 intracellular domain (e.g., wt-BFI).

• Fluorescent Probe: A fluorescently labeled analog of HMBPP or another suitable ligand that binds to the B30.2 domain.

• Test Compounds: HMBPP and competitor compounds (e.g., IPP, HMB-PCP) of known concentrations.

• Assay Buffer: Phosphate-buffered saline (PBS) or other suitable buffer, pH 7.4.

• Microplates: Black, low-volume 384-well microplates suitable for fluorescence measurements.

• Instrumentation: A microplate reader equipped with fluorescence polarization optics.

Experimental Workflow

Caption: Workflow for a competitive fluorescence polarization assay.

Step-by-Step Procedure

• Reagent Preparation:

  • Prepare a stock solution of the fluorescent probe in the assay buffer. The final concentration should be optimized to give a stable and robust FP signal (typically in the low nM range).

  • Prepare a stock solution of the BTN3A1 protein. The final concentration should be sufficient to bind a significant fraction of the probe (e.g., at its Kd value).

  • Prepare serial dilutions of HMBPP and other competitor compounds in assay buffer. The concentration range should span several orders of magnitude around the expected IC50.

• Assay Setup (384-well plate):

  • Total Binding Wells (High Signal): Add BTN3A1 protein, fluorescent probe, and assay buffer (no competitor).

  • Non-specific Binding Wells (Low Signal): Add fluorescent probe and a very high concentration of unlabeled HMBPP to fully displace the probe.

  • Competitor Wells: Add BTN3A1 protein, fluorescent probe, and the serial dilutions of the competitor compounds.

  • Ensure all wells have the same final volume.

• Incubation:

  • Seal the plate and incubate at room temperature for a sufficient time to reach binding equilibrium (e.g., 60 minutes). Protect from light.

• Measurement:

  • Read the fluorescence polarization of each well using a plate reader with the appropriate excitation and emission filters for the chosen fluorophore.

Data Analysis

• Calculate Percent Inhibition: The raw FP data (in millipolarization units, mP) is used to calculate the percentage of probe displacement for each competitor concentration.

  • % Inhibition = 100 * (1 - [(Sample_mP - Low_Control_mP) / (High_Control_mP - Low_Control_mP)])

• Generate Dose-Response Curve: Plot the percent inhibition against the logarithm of the competitor concentration.

• Determine IC50: Use a non-linear regression analysis (e.g., four-parameter logistic fit) to determine the IC50 value, which is the concentration of the competitor that inhibits 50% of the specific binding of the fluorescent probe.

By comparing the IC50 values of HMBPP with other compounds, researchers can definitively and quantitatively assess its binding specificity to BTN3A1, providing crucial validation for its continued development as a therapeutic agent.

References

• 1. The Vγ9Vδ2 T Cell Antigen Receptor and Butyrophilin-3 A1: Models of Interaction, the Possibility of Co-Evolution, and the Case of Dendritic Epidermal T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (E)-4-Hydroxy-3-methyl-but-2-enyl pyrophosphate - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Probing the ligand binding pocket of BTN3A1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Division of labor and cooperation between different butyrophilin proteins controls phosphoantigen-mediated activation of human γδ T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prognostic and Therapeutic Significance of BTN3A Proteins in Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Replacing the pyrophosphate group of HMB-PP by a diphosphonate function abrogates Its potential to activate human gammadelta T cells but does not lead to competitive antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Hydroxy-PP

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your laboratory environment are paramount. Adherence to proper chemical handling and disposal protocols is a critical component of this responsibility. This guide provides essential, step-by-step procedures for the safe disposal of Hydroxy-PP, a potent carbonyl reductase 1 (CBR1) inhibitor used in research.[1] While a specific chemical neutralization protocol for Hydroxy-PP is not publicly available, the standard and safest procedure is to treat it as hazardous chemical waste.[2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle Hydroxy-PP with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety glasses, a lab coat, and chemical-resistant gloves.[3] All handling should be conducted in a well-ventilated area or a chemical fume hood to minimize the risk of inhalation.[3][4] In the event of accidental contact with skin or eyes, flush the affected area with copious amounts of water and seek immediate medical attention.[5]

Step-by-Step Disposal Protocol for Hydroxy-PP Waste

The following procedures are based on general guidelines for the disposal of hazardous laboratory chemicals and should be adapted to comply with your institution's specific environmental health and safety (EHS) protocols.

Step 1: Waste Identification and Segregation

• Treat all materials that have come into contact with Hydroxy-PP as hazardous waste. This includes empty containers, contaminated PPE (gloves, pipette tips), and any absorbent materials used for cleaning spills.[6]

• Collect Hydroxy-PP waste in dedicated, chemically compatible, and clearly labeled hazardous waste containers. [7][8][9] Do not mix Hydroxy-PP waste with other waste streams unless you have confirmed their compatibility to avoid violent reactions or the emission of toxic fumes.[8][9] For instance, acids and bases should always be stored separately.[8]

• Aqueous waste should be collected separately from organic solvent waste. [9]

Step 2: Container Management

• Use appropriate containers for waste storage, preferably plastic. [7] The container must be in good condition, free from leaks or damage, and have a secure, tight-fitting lid.[10][11] Keep containers closed except when adding waste.[7][9]

• Properly label all waste containers with the words "Hazardous Waste," the full chemical name ("Hydroxy-PP"), and an indication of the associated hazards (e.g., Toxic).[7][11] Your institution's EHS department will likely provide specific hazardous waste labels.

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Store sealed and labeled Hydroxy-PP waste containers in a designated and secure Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[7][8][10] This area should be away from general lab traffic and drains.[2]

• Ensure incompatible waste types within the SAA are segregated, for example, by using secondary containment bins.[10]

• Adhere to the storage limits for hazardous waste as mandated by regulations.

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[7] Do not attempt to dispose of Hydroxy-PP down the drain or in the regular trash.[7][12] Hazardous chemicals must never be poured down the drain.[7]

• Provide the EHS department with all necessary information about the waste, as indicated on the hazardous waste label.

Quantitative Data for Hazardous Waste Accumulation

The following table summarizes general quantitative limits for the accumulation of hazardous waste in a Satellite Accumulation Area, as stipulated by regulations. Always confirm your institution's specific limits.

Waste Category	Maximum Accumulation Limit	Time Limit
General Hazardous Waste	55 gallons	Up to 12 months (as long as the volume limit is not exceeded)[7]
Acutely Toxic Waste (P-list)	1 quart (liquid) or 1 kilogram (solid)	Once the limit is reached, it must be removed within 3 calendar days[7]

Hydroxy-PP Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Hydroxy-PP and materials contaminated with it.

Caption: Workflow for the safe disposal of Hydroxy-PP waste.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of Hydroxy-PP waste, thereby protecting personnel and the environment. Always consult your institution's specific safety and waste disposal guidelines, as they may have additional requirements.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Storage & Handling - Ferricpyrophosphate [ferricpyrophosphate.co.in]
• 4. hmcpolymers.com [hmcpolymers.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. danielshealth.com [danielshealth.com]
• 11. louisville.edu [louisville.edu]
• 12. acs.org [acs.org]

Personal protective equipment for handling Hydroxy-PP

This guide provides critical safety protocols and operational procedures for the handling and disposal of Hydroxy-PP (CAS No. 833481-60-0). As a potent, bioactive small molecule—identified as an inhibitor of carbonyl reductase 1 (CBR1) and the tyrosine kinase Fyn—Hydroxy-PP must be handled with care to minimize exposure.[1] The full toxicological properties of this compound may not be fully known, and all procedures should reflect a high degree of caution appropriate for a potentially hazardous substance. This information is intended for use by trained research, scientific, and drug development professionals.

Hazard Identification and Risk Assessment

Hydroxy-PP is a high-potency research chemical. While specific hazard data is not widely published, its biological activity warrants the assumption of potential health risks upon exposure. Risks include, but are not limited to, skin or eye irritation, unknown systemic effects upon absorption or inhalation, and potential interaction with biological pathways. All handling procedures must be designed to prevent skin contact, inhalation, and ingestion.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary barrier against exposure. The following equipment is mandatory when handling Hydroxy-PP in any form (solid powder or solution).

PPE Component	Specification	Rationale
Gloves	Double-gloving with powder-free nitrile gloves tested for use with chemotherapy drugs (meeting ASTM D6978 standard).[2]	Prevents skin contact and absorption. The outer glove should be removed and disposed of within the containment area. Double-gloving provides an extra layer of protection in case of a tear or puncture.[2][3]
Gown	Disposable, solid-front gown with long sleeves and tight-fitting elastic or knit cuffs. Made of a low-permeability fabric (e.g., polyethylene-coated polypropylene).[2][4]	Protects skin and personal clothing from contamination. Gowns should not be worn outside the designated handling area.[3]
Eye/Face Protection	Chemical splash goggles and a full-face shield.	Protects against accidental splashes of solutions and airborne powder.
Respiratory Protection	A NIOSH-approved N95 (or better) respirator.	Required when handling the powder form outside of a primary engineering control (e.g., weighing), or when there is any risk of aerosol generation.[2][3]
Shoe Covers	Disposable shoe covers.[2]	Prevents the tracking of contaminants out of the designated work area. To be worn in the designated handling area only.

Operational Plan: Handling and Preparation Protocol

A systematic approach is crucial to minimize exposure risk. All handling of Hydroxy-PP, especially weighing the powder and preparing stock solutions, must occur within a certified primary engineering control (PEC).

Engineering Controls:

• Primary: All manipulations of open powders or concentrated solutions must be performed in a certified Class II Biological Safety Cabinet (BSC) or a powder-containment ventilated enclosure (fume hood).[2]

• Secondary: The laboratory should have restricted access, operate under negative pressure, and have handwashing stations readily available.

Step-by-Step Handling Procedure:

• Preparation: Before starting, decontaminate the work surface inside the BSC. Assemble all necessary equipment (spatulas, weigh paper, tubes, solvents) and a designated hazardous waste container.

• Donning PPE: Don all required PPE as specified in the table above before entering the designated handling area.

• Weighing (Solid Form): Carefully weigh the required amount of Hydroxy-PP powder on weigh paper within the BSC. Use gentle motions to avoid creating airborne dust.

• Solubilization: Prepare stock solutions by slowly adding the solvent (e.g., DMSO) to the powder to prevent splashing.[1] Cap the vial securely and vortex or sonicate as needed to fully dissolve.

• Working Dilutions: Prepare further dilutions within the BSC.

• Post-Handling: After handling, wipe down all equipment and the work surface with an appropriate decontamination solution (e.g., 70% ethanol (B145695) followed by a surfactant-based cleaner).

• Doffing PPE: Remove PPE in the designated area, starting with the outer gloves (disposed of inside the BSC), followed by the gown, shoe covers, and face shield. Inner gloves should be the last item removed before immediate hand washing.

Emergency and Disposal Plans

Spill Management Workflow

In the event of a spill, immediate and correct action is critical to contain the hazard and protect personnel. The following workflow outlines the necessary steps.

Caption: Workflow for responding to a Hydroxy-PP spill.

Waste Disposal Plan All materials contaminated with Hydroxy-PP are considered hazardous waste and must be disposed of accordingly.

• Solid Waste: Used gloves, gowns, weigh paper, pipette tips, and other contaminated disposables must be placed in a clearly labeled, sealed hazardous waste container ("Trace Chemotherapy Waste" or similar).

• Liquid Waste: Unused solutions or contaminated solvents should be collected in a designated, sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.

• Sharps: Needles and syringes must be disposed of in a puncture-resistant sharps container designated for chemotherapy waste.

Disposal must follow all local, state, and federal regulations for hazardous chemical waste. Consult your institution's Environmental Health and Safety (EHS) department for specific procedures.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Pharmacy Purchasing & Products Magazine [pppmag.com]
• 4. pogo.ca [pogo.ca]